2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

• CAS: 1183181-06-7

Core Science & Biosynthesis

synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

An In-Depth Technical Guide to the Synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Introduction: The Significance of a Strained Scaffold

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a highly functionalized carbocyclic compound featuring a strained three-membered ring. This unique structural motif is not merely a synthetic curiosity; it serves as a critical building block in the development of advanced agrochemicals and novel pharmaceutical agents.[1][2] The cyclopropane ring imparts conformational rigidity and specific steric properties to molecules, while the dichlorophenyl group provides a site for metabolic resistance and tailored intermolecular interactions. The carboxylic acid handle offers a versatile point for further chemical modification and conjugation.

This guide provides a comprehensive overview of the prevalent and effective synthetic strategies for accessing this valuable intermediate. We will delve into the mechanistic underpinnings of key transformations, provide detailed experimental protocols, and discuss the critical aspects of stereochemical control and product purification. The methodologies presented are grounded in established chemical principles, designed to be robust, and adaptable for both laboratory-scale synthesis and process development.

Retrosynthetic Analysis: Deconstructing the Target

A logical approach to any synthesis begins with retrosynthesis. The primary disconnection in our target molecule, 1 , is the C-C bond formation that creates the cyclopropane ring. This leads us to a key precursor: an alkene bearing the 3,5-dichlorophenyl group. Two principal strategies emerge from this analysis, centered on the nature of the alkene precursor.

• Strategy A: This approach utilizes the readily available 3,5-dichlorostyrene as the alkene. The cyclopropane ring is constructed by reacting the styrene with a carbene precursor that already contains the latent carboxylic acid functionality, typically an ester of a diazoacetate. This is most effectively achieved via transition metal catalysis, particularly with rhodium(II) complexes.[3][4]

• Strategy B: This pathway starts with an α,β-unsaturated ester, such as ethyl 3-(3,5-dichlorophenyl)acrylate . Here, the cyclopropane ring is formed by the addition of a single methylene group (CH₂) using a carbenoid reagent, with the Simmons-Smith reaction being the archetypal example.[5][6]

Both strategies converge on an ester intermediate, which is then hydrolyzed in a final step to yield the desired carboxylic acid. We will now explore these two powerful methods in detail.

Synthetic Strategy A: Rhodium-Catalyzed Cyclopropanation

The rhodium-catalyzed reaction of alkenes with diazo compounds is one of the most versatile and efficient methods for synthesizing cyclopropanes.[7][8] The reaction proceeds through the formation of a highly reactive rhodium carbene intermediate, which then transfers the carbene moiety to the alkene.

Mechanism and Rationale

The catalytic cycle begins with the reaction of the dirhodium(II) precatalyst, such as Rh₂(OAc)₄, with the diazo compound (e.g., ethyl diazoacetate). This results in the extrusion of dinitrogen (N₂) and the formation of a rhodium-associated carbene. This electrophilic carbene intermediate is then attacked by the nucleophilic π-bond of the 3,5-dichlorostyrene. The reaction is believed to proceed in a concerted, though asynchronous, manner, leading to the formation of the cyclopropane ring and regeneration of the rhodium catalyst.[7]

Causality of Experimental Choices:

• Catalyst: Dirhodium(II) tetracarboxylates, like Rh₂(OAc)₄ or Rh₂(esp)₂, are exceptionally effective.[8] They are Lewis acidic enough to activate the diazo compound but promote the desired carbene transfer over competing pathways. For asymmetric synthesis, chiral dirhodium catalysts are employed to achieve high enantioselectivity.[3][9][10]

• Diazo Reagent: Ethyl diazoacetate is a common choice as it is relatively stable and the resulting ethyl ester is readily hydrolyzed. The diazo compound is typically added slowly to the reaction mixture to maintain a low stationary concentration, minimizing hazardous decomposition and dimerization side reactions.

• Solvent: Anhydrous, non-coordinating solvents like dichloromethane (DCM) or dichloroethane (DCE) are preferred to prevent interference with the catalytic cycle.

• Stereochemistry: This reaction typically produces a mixture of cis and trans diastereomers. The trans isomer is often favored thermodynamically due to reduced steric hindrance. The diastereomeric ratio can be influenced by the choice of catalyst and reaction conditions.

Experimental Protocol: Rhodium-Catalyzed Synthesis

This protocol describes the synthesis of the ethyl ester intermediate, followed by its hydrolysis.

Part 1: Synthesis of Ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equiv.
3,5-Dichlorostyrene	173.03	8.65 g	50.0	1.0
Rhodium(II) Acetate Dimer	442.13	110 mg	0.25	0.005
Dichloromethane (DCM)	-	100 mL	-	-
Ethyl Diazoacetate	114.10	6.28 g	55.0	1.1

Procedure:

• To a dry 250 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 3,5-dichlorostyrene (8.65 g, 50.0 mmol) and rhodium(II) acetate dimer (110 mg, 0.25 mmol).

• Add anhydrous dichloromethane (80 mL) to dissolve the reagents.

• In the dropping funnel, prepare a solution of ethyl diazoacetate (6.28 g, 55.0 mmol) in anhydrous dichloromethane (20 mL).

• While stirring the flask contents under a nitrogen atmosphere at room temperature (20-25°C), add the ethyl diazoacetate solution dropwise over a period of 2-3 hours. Vigorous nitrogen evolution will be observed.

• After the addition is complete, continue stirring the reaction mixture at room temperature for an additional 12-16 hours to ensure full consumption of the starting material.

• Work-up: Concentrate the reaction mixture under reduced pressure. The crude residue can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient, e.g., 98:2 to 95:5) to yield the product as a mixture of cis and trans isomers.

Part 2: Hydrolysis to 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Procedure:

• Dissolve the purified ester from Part 1 in a mixture of ethanol (100 mL) and water (25 mL).

• Add sodium hydroxide (4.0 g, 100 mmol) and heat the mixture to reflux (approx. 80°C) for 4 hours.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water (100 mL) and wash with diethyl ether (2 x 50 mL) to remove any non-acidic impurities.

• Cool the aqueous layer in an ice bath and acidify to pH 1-2 by the slow addition of concentrated hydrochloric acid.

• A white precipitate of the carboxylic acid will form. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to afford the final product.

Synthetic Strategy B: Simmons-Smith Cyclopropanation

The Simmons-Smith reaction is a classic and reliable method for converting alkenes into cyclopropanes stereospecifically.[6][11] It involves an organozinc carbenoid, typically iodomethylzinc iodide (ICH₂ZnI), generated from diiodomethane and a zinc-copper couple.[5]

Mechanism and Rationale

For this strategy, the starting material is ethyl 3-(3,5-dichlorophenyl)acrylate. The zinc carbenoid reagent adds a methylene (CH₂) group across the double bond. The reaction is thought to proceed via a "butterfly" transition state where the zinc coordinates to the double bond, and the methylene group is delivered in a syn-fashion.[6][12] A key feature of this reaction is its stereospecificity: the geometry of the starting alkene is preserved in the cyclopropane product.[13]

Causality of Experimental Choices:

• Reagent: The classic reagent is formed from a Zn-Cu couple and diiodomethane. The copper activates the zinc surface. An important modification, the Furukawa modification, uses diethylzinc (Et₂Zn) in place of the Zn-Cu couple, which can lead to higher reactivity and cleaner reactions.[6][11]

• Alkene Substrate: The use of an α,β-unsaturated ester is effective. However, electron-withdrawing groups like the ester can deactivate the alkene towards the electrophilic carbenoid, sometimes requiring more forcing conditions or more reactive reagent modifications.[14]

• Solvent: Ethereal solvents like diethyl ether or tetrahydrofuran (THF) are commonly used as they are inert to the reaction conditions and effectively solvate the organozinc species.

• Stereochemistry: Since the starting acrylate is typically the E-isomer, the Simmons-Smith reaction will stereospecifically produce the trans-cyclopropane ester. This provides excellent diastereomeric control, which is a significant advantage over the rhodium-catalyzed route if a single diastereomer is desired.

Experimental Protocol: Simmons-Smith Synthesis

This protocol uses the Furukawa modification for improved reactivity.

Part 1: Synthesis of Ethyl trans-2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equiv.
Ethyl 3-(3,5-dichlorophenyl)acrylate	245.09	12.25 g	50.0	1.0
Diethylzinc (1.0 M in hexanes)	123.49	110 mL	110	2.2
Diiodomethane	267.84	29.5 g	110	2.2
Anhydrous Dichloromethane (DCM)	-	200 mL	-	-

Procedure:

• Caution: Diethylzinc is pyrophoric and diiodomethane is toxic. Handle only under an inert atmosphere (nitrogen or argon) in a well-ventilated fume hood.

• To a dry 500 mL three-necked flask under nitrogen, add a solution of ethyl 3-(3,5-dichlorophenyl)acrylate (12.25 g, 50.0 mmol) in anhydrous DCM (100 mL).

• Cool the flask to 0°C using an ice bath.

• Slowly add the diethylzinc solution (110 mL, 110 mmol) via cannula or syringe.

• In a separate dry flask, prepare a solution of diiodomethane (29.5 g, 110 mmol) in anhydrous DCM (100 mL).

• Add the diiodomethane solution to the reaction mixture dropwise via a dropping funnel over 1 hour, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to warm slowly to room temperature and stir for 12-16 hours.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution (100 mL) at 0°C.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the pure trans-ester.

Part 2: Hydrolysis The hydrolysis of the resulting ester can be carried out using the same procedure as described in Strategy A, Part 2 .

Stereoisomerism and Purification

The final product, 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, possesses two stereocenters, meaning it can exist as two pairs of enantiomers: (1R,2S)- and (1S,2R)- (the cis isomers), and (1R,2R)- and (1S,2S)- (the trans isomers).

• The rhodium-catalyzed route typically yields a mixture of cis and trans diastereomers.

• The Simmons-Smith route, starting from the (E)-acrylate, yields predominantly the trans diastereomers.

Separation of the cis and trans isomers can often be achieved by fractional crystallization or chromatography of either the ester intermediate or the final carboxylic acid.[15] The separation of enantiomers to access a single stereoisomer like (1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid[1] requires chiral resolution techniques. This can be done by:

• Diastereomeric Salt Formation: Reacting the racemic acid with a chiral base (e.g., a chiral amine) to form diastereomeric salts, which can then be separated by crystallization.[16][17]

• Chiral Chromatography: Using a chiral stationary phase in HPLC to directly separate the enantiomers.

Conclusion

The is readily achievable through well-established cyclopropanation methodologies. The choice between a rhodium-catalyzed approach and a Simmons-Smith type reaction depends on the desired stereochemical outcome and the availability of starting materials.

• The Rhodium-Catalyzed route offers flexibility but may require optimization to control the diastereomeric ratio.

• The Simmons-Smith reaction provides excellent diastereoselectivity for the trans product, making it the preferred method if that isomer is the target.

Both pathways culminate in a straightforward hydrolysis to yield the target carboxylic acid. Subsequent purification and, if necessary, chiral resolution can provide access to specific stereoisomers for application in the fine chemical industry.

References

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A Comprehensive Technical Guide to the Physicochemical Properties of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

Abstract: This document provides an in-depth technical examination of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, a key intermediate in the synthesis of various biologically active compounds.[1][2] We delve into its core physicochemical properties, offering not only established data but also detailed, field-proven experimental protocols for their validation. This guide is structured to provide researchers, medicinal chemists, and drug development professionals with the critical data and methodological insights required for informed decision-making in a laboratory and development setting. The narrative emphasizes the causality behind experimental choices and provides a framework for generating robust, reproducible data.

Chemical Identity and Structural Characteristics

A precise understanding of a compound's identity is the foundation of all subsequent research. 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a chiral molecule featuring a dichlorinated phenyl ring attached to a cyclopropane carboxylic acid moiety. This structure presents two chiral centers, leading to the existence of four possible stereoisomers (two pairs of enantiomers). The relative orientation of the phenyl and carboxyl groups (cis or trans) significantly impacts its three-dimensional structure and, consequently, its biological interactions. The trans isomers are often of primary interest in synthetic applications.

Table 1: Core Compound Identifiers

Identifier	Value	Source(s)
IUPAC Name	2-(3,5-dichlorophenyl)cyclopropanecarboxylic acid	N/A
Molecular Formula	C₁₀H₈Cl₂O₂	[1][3][4]
Molecular Weight	231.08 g/mol	[3][4]
CAS Number	220353-25-3 ((1R,2R)-trans-isomer)	[2][3]
	1183181-06-7 (unspecified stereochemistry)	[4][5]

| Appearance | Colorless or light yellow solid |[1] |

Physicochemical Profile and Drug-Likeness Assessment

The physicochemical properties of a molecule are paramount in drug discovery, governing its absorption, distribution, metabolism, and excretion (ADME) profile. We can evaluate these properties through the lens of established frameworks like Lipinski's Rule of Five, which provides a valuable heuristic for predicting oral bioavailability.[6][7]

Table 2: Summary of Physicochemical Properties

Property	Value	Implication in Drug Development
Melting Point	~118-120 °C (trans-isomer)[1]	A key indicator of purity and solid-state stability.
Calculated logP	3.18	Measures lipophilicity; influences membrane permeability and solubility.[4]
Topological Polar Surface Area (TPSA)	37.3 Ų	Predicts transport properties, such as intestinal absorption.[4]
Hydrogen Bond Donors	1	Influences binding interactions and solubility.[4]
Hydrogen Bond Acceptors	2	Influences binding interactions and solubility.[6]

| Solubility | Insoluble in water; Soluble in ethanol, acetone, dichloromethane.[1] | Critical for formulation and delivery strategies. |

Application of Lipinski's Rule of Five

Lipinski's Rule of Five is a guideline to evaluate the drug-likeness of a chemical compound and its likelihood of being an orally active drug.[8][9][10] A compound is predicted to have poor absorption or permeation if it violates more than one of the following criteria:

• Molecular Weight < 500 Daltons: The compound's MW of 231.08 is well within this limit.[6][9]

• logP < 5: The calculated logP of 3.18 meets this criterion, indicating moderate lipophilicity.[6][8][9]

• Hydrogen Bond Donors ≤ 5: With one H-bond donor (the carboxylic acid proton), the compound passes.[6][9]

• Hydrogen Bond Acceptors ≤ 10: With two H-bond acceptors (the carbonyl and hydroxyl oxygens), the compound passes.[6][9]

Experimental Protocols for Property Determination

The following sections provide validated, step-by-step protocols for determining the key physicochemical properties of the title compound. The rationale behind each protocol is explained to provide a deeper understanding of the experimental design.

Melting Point Determination

Expertise & Rationale: The melting point is a fundamental physical property that serves as a primary indicator of a compound's purity.[11] A pure crystalline solid exhibits a sharp, well-defined melting range (typically <1°C), whereas impurities introduce defects into the crystal lattice, causing a depression and broadening of the melting range.[11] This protocol utilizes a modern digital melting point apparatus for its precision and reproducibility.

Protocol: Capillary Melting Point Determination

• Sample Preparation: Ensure the sample is completely dry and finely powdered. A granular sample should be gently crushed to ensure uniform heat transfer.[12]

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a small amount. Invert the tube and tap it gently on a hard surface to pack the solid into the closed end. The packed sample height should be 2-3 mm for an accurate reading.[13]

• Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point apparatus.

• Rapid Ramp (Scouting): If the approximate melting point is unknown, heat the sample rapidly (e.g., 10-20°C/min) to determine a rough melting range. Allow the apparatus to cool significantly before the next step.[13][14]

• Accurate Determination: Using a fresh sample, set the starting temperature to ~20°C below the approximate melting point found in the scouting run. Heat at a slow, controlled rate of 1-2°C per minute.[14]

• Data Recording:

  • Record the temperature (T₁) at which the first droplet of liquid appears.

  • Record the temperature (T₂) at which the entire sample has completely liquefied.

  • Report the result as a melting range (T₁ - T₂). For a pure sample, this range should be narrow.

Diagram: Melting Point Determination Workflow

Caption: Workflow for accurate melting point determination.

Solubility Profiling

Expertise & Rationale: A systematic solubility assessment provides strong evidence for the presence of acidic or basic functional groups.[15] Carboxylic acids are typically insoluble in neutral water but will deprotonate and dissolve in a basic solution like 5% sodium hydroxide (NaOH). Solubility in a weak base like 5% sodium bicarbonate (NaHCO₃) is characteristic of a relatively strong acid, as it is sufficient to cause deprotonation and the effervescence of CO₂ gas.[16][17]

Protocol: Qualitative Solubility Classification

• Setup: Label four small, clean test tubes (Water, 5% NaOH, 5% NaHCO₃, Dichloromethane).

• Sample Addition: To each tube, add ~25 mg of the compound.

• Solvent Addition: Add 0.75 mL of the respective solvent to each tube in portions.

• Mixing: After each addition, shake the tube vigorously for 10-20 seconds.

• Observation: Record whether the compound is soluble (a clear, homogenous solution forms) or insoluble (the solid remains suspended or settled). For the NaHCO₃ tube, observe for the evolution of gas (bubbles), which is a positive indicator for a carboxylic acid.[16]

• Confirmation (for NaOH tube): If the compound dissolves in 5% NaOH, acidify the solution dropwise with 5% HCl. The reappearance of a precipitate confirms that dissolution was due to an acid-base reaction, reforming the water-insoluble neutral compound.[16]

Diagram: Solubility Classification Logic

Caption: Decision tree for functional group analysis via solubility.

Acidity Constant (pKa) Determination

Expertise & Rationale: The pKa is the pH at which a molecule is 50% ionized. It is a critical parameter that dictates a drug's behavior in physiological environments. Potentiometric titration is the gold-standard method for its determination due to its high precision and accuracy.[18] The protocol involves titrating a solution of the weak acid with a strong base and monitoring the pH. The pKa corresponds to the pH at the half-equivalence point of the titration curve.[19][20]

Protocol: Potentiometric Titration for pKa Determination

• Reagent Preparation:

  • Prepare a standardized ~0.1 M NaOH solution, ensuring it is carbonate-free.

  • Prepare a ~1 mM solution of the compound in a suitable solvent mixture (e.g., water with a minimal amount of co-solvent like methanol if needed for solubility).

• pH Meter Calibration: Calibrate the pH meter using at least two standard buffers (e.g., pH 4.00 and 7.00) that bracket the expected pKa.

• Titration Setup:

  • Place a known volume (e.g., 20 mL) of the compound's solution into a beaker with a magnetic stir bar.

  • Immerse the calibrated pH electrode into the solution.

• Titration:

  • Add the standardized NaOH titrant in small, precise increments (e.g., 0.1 mL).

  • After each addition, allow the pH reading to stabilize and record both the volume of titrant added and the corresponding pH.

  • Continue the titration well past the equivalence point (the region of steepest pH change).

• Data Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate the titration curve.

  • Determine the equivalence point volume (V_eq) from the inflection point of the curve (often found using the maximum of the first derivative plot, ΔpH/ΔV).

  • Calculate the half-equivalence point volume (V_eq / 2).

  • The pH of the solution at the half-equivalence point is equal to the pKa of the acid.

Diagram: pKa Determination Workflow

Caption: Workflow for pKa determination via potentiometric titration.

Stereoisomerism and Chiral Analysis

Expertise & Rationale: As a chiral molecule, the pharmacological and toxicological properties of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid are likely stereospecific. Regulatory agencies and best practices in drug development mandate the separation and individual characterization of enantiomers.[21] Chiral High-Performance Liquid Chromatography (HPLC) is the predominant technique for this purpose. An indirect method, involving derivatization with a chiral resolving agent to form diastereomers, is a robust and versatile approach that allows for separation on standard (achiral) HPLC columns.[22][23]

Protocol: Indirect Chiral Separation via Diastereomer Formation

• Derivatization Reaction:

  • In a vial, dissolve the racemic carboxylic acid sample in a suitable aprotic solvent (e.g., dichloromethane).

  • Add a coupling agent (e.g., EDC/HOBt) to activate the carboxylic acid.

  • Add a single, pure enantiomer of a chiral amine (e.g., (S)-(+)-1-methoxy-2-propylamine) to the activated acid.[22]

  • Allow the reaction to proceed to completion to form a mixture of two diastereomeric amides. These diastereomers now have different physical properties and can be separated.

• HPLC Analysis:

  • Column: Use a standard achiral reversed-phase column (e.g., C18).

  • Mobile Phase: A typical mobile phase would consist of a mixture of an aqueous buffer (e.g., ammonium formate) and an organic modifier (e.g., acetonitrile or methanol).

  • Method Development: Optimize the mobile phase composition (isocratic or gradient elution) to achieve baseline separation of the two diastereomeric peaks.[23]

  • Detection: Use a UV detector set to a wavelength where the phenyl ring absorbs strongly (e.g., ~220 nm).

• Quantification: The relative peak areas of the two separated diastereomers correspond to the enantiomeric ratio of the original sample.

Diagram: Indirect Chiral HPLC Separation Workflow

Caption: Workflow for indirect chiral analysis by HPLC.

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2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid CAS number 1183181-06-7

An In-Depth Technical Guide to 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (CAS: 1183181-06-7)

Abstract

This technical guide provides a comprehensive overview of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1183181-06-7), a halogenated carbocyclic compound of significant interest to the pharmaceutical and agrochemical industries. The document details its physicochemical properties, outlines a plausible and robust synthetic pathway, and explores its potential mechanisms of action and applications based on the broader class of cyclopropane carboxylic acid derivatives. Furthermore, this guide presents detailed protocols for analytical characterization and discusses critical safety and handling procedures. Designed for researchers, chemists, and drug development professionals, this whitepaper serves as a foundational resource, synthesizing current knowledge and providing expert insights into the scientific and practical considerations for working with this versatile chemical building block.

Introduction

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid belongs to a fascinating class of molecules that merge the unique conformational rigidity and reactivity of a cyclopropane ring with the electronic and steric influences of a dichlorinated phenyl group. The cyclopropane moiety, a strained three-membered ring, is not merely a passive scaffold; its high p-character in C-C bonds imparts distinct electronic properties that can favorably influence a molecule's binding affinity to biological targets and improve its metabolic stability and pharmacokinetic profile.[1][2]

The incorporation of a 3,5-dichlorophenyl substituent further modulates the molecule's properties, enhancing lipophilicity and introducing specific steric and electronic features that can be crucial for targeted biological activity. This strategic combination makes the title compound a valuable intermediate, or "building block," for the synthesis of more complex active pharmaceutical ingredients (APIs) and agrochemicals.[3] Derivatives of cyclopropane carboxylic acid have found applications as potent insecticides (synthetic pyrethroids), anti-inflammatory agents, and herbicides, highlighting the chemical versatility of this structural motif.[1][4][5] This guide aims to provide a detailed technical exploration of this compound, grounded in established chemical principles and field-proven methodologies.

Physicochemical Properties

A precise understanding of a compound's physicochemical properties is fundamental for its application in synthesis, formulation, and biological assays. While comprehensive experimental data for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is not widely published, its key identifiers and properties derived from its structure are summarized below.

Property	Value	Source
CAS Number	1183181-06-7	[6]
Molecular Formula	C₁₀H₈Cl₂O₂	[3][6]
Molecular Weight	231.08 g/mol	[3][6]
IUPAC Name	2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid	-
Synonyms	1-Carboxy-2-(3,5-dichlorophenyl)cyclopropane	[6]
1-(2-Carboxycycloprop-1-yl)-3,5-dichlorobenzene	[6]
Appearance	Data not available (likely a solid at room temp.)	[3]
Melting Point	Data not available	[3]
Boiling Point	Data not available	[3]
Solubility	Data not available (expected to be soluble in organic solvents)	[3]
Storage	Sealed in dry, 2-8°C	[6]

Synthesis and Manufacturing

While a specific, validated synthesis for CAS 1183181-06-7 is not publicly documented, a robust and logical pathway can be designed based on well-established organic chemistry principles, particularly the Simmons-Smith cyclopropanation reaction. This approach offers high stereo- and regioselectivity, which is critical in drug development.

Proposed Synthetic Pathway: Simmons-Smith Reaction

The chosen strategy involves the cyclopropanation of a commercially available precursor, 3,5-dichlorostyrene, followed by oxidation to yield the desired carboxylic acid. This method is favored over alternatives like those involving malonic esters with dihaloalkanes because it more directly establishes the required phenyl-cyclopropane linkage.

Diagram: Proposed Synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Caption: A two-part synthetic workflow for the target compound.

Detailed Experimental Protocol (Hypothetical)

Causality Note: This protocol is designed for inert-atmosphere conditions due to the use of organometallic reagents (Et₂Zn, n-BuLi) which are highly reactive with air and moisture.

Part 1: Synthesis of 1,3-Dichloro-5-(cyclopropyl)benzene (Intermediate)

• Reactor Setup: Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the reaction.

• Reagent Charging: Charge the flask with 3,5-dichlorostyrene (1.0 eq) dissolved in anhydrous toluene (10 mL/g of styrene).

• Cyclopropanation: Cool the solution to 0°C using an ice bath. Add diethylzinc (1.1 eq, 1.0 M solution in hexanes) dropwise via the dropping funnel, keeping the internal temperature below 5°C. Following this, add diiodomethane (1.2 eq) dropwise at the same temperature.

  • Expertise Insight: The pre-complexation of diethylzinc with the alkene before adding diiodomethane can improve yields and reduce side reactions. The order of addition is critical for the controlled formation of the reactive zinc carbenoid species.

• Reaction & Quenching: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor reaction progress by TLC or GC-MS. Upon completion, cautiously quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup & Isolation: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluting with hexanes) to yield the pure intermediate.

Part 2: Synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

• Reactor Setup: In a separate flame-dried, nitrogen-purged flask, dissolve the intermediate from Part 1 (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Lithiation: Cool the solution to -78°C using a dry ice/acetone bath. Add n-butyllithium (1.1 eq, 2.5 M solution in hexanes) dropwise. The cyclopropyl proton alpha to the aromatic ring is acidic and will be deprotonated. Stir at -78°C for 1 hour.

  • Expertise Insight: The low temperature is crucial to prevent side reactions and decomposition of the organolithium intermediate.

• Carboxylation: Bubble dry carbon dioxide (CO₂) gas through the solution for 30 minutes, or add an excess of crushed dry ice.

• Acidification & Workup: Allow the mixture to warm to room temperature. Add 1 M hydrochloric acid (HCl) to acidify the mixture to pH ~2. Extract the product with ethyl acetate (3x).

• Isolation & Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Recrystallize the resulting crude solid from a suitable solvent system (e.g., hexanes/ethyl acetate) to afford the final product.

Mechanism of Action and Biological Potential

The specific biological targets of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid are not yet defined in the literature. However, by examining its structural analogues, we can infer plausible mechanisms of action and areas of therapeutic or agrochemical potential.

• Enzyme Inhibition: Many cyclopropane-containing molecules act as mechanism-based inhibitors or transition-state analogues for enzymes. The strained ring can be opened by an enzymatic nucleophile, leading to covalent modification and irreversible inhibition.

  • Leukotriene C4 Synthase Inhibition: A patent for related cyclopropane carboxylic acid derivatives suggests they may inhibit leukotriene C4 synthase, an enzyme critical in the inflammatory cascade, making them potentially useful for treating respiratory diseases like asthma.[4]

  • Herbicidal Activity: Cyclopropane-1,1-dicarboxylic acid is a known inhibitor of ketol-acid reductoisomerase (KARI), an enzyme in the branched-chain amino acid synthesis pathway of plants.[5] This suggests that the title compound could be explored for similar herbicidal properties.

• Toxicity Considerations: It is important to note that some cyclopropane carboxylic acids can exhibit toxicity. The anxiolytic drug panadiplon was found to metabolize to a cyclopropane carboxylic acid that inhibits mitochondrial fatty acid β-oxidation, leading to hepatotoxicity.[7] This pathway involves the formation of CoA and carnitine adducts, disrupting cellular energy metabolism. Any drug development program involving this scaffold must rigorously assess this potential liability.

Diagram: Potential Mechanism of KARI Inhibition

Caption: Hypothetical inhibition of the KARI enzyme pathway.

Applications in Research and Development

The primary value of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid lies in its role as a versatile synthetic intermediate.

• Pharmaceuticals: The carboxylic acid handle allows for straightforward derivatization, such as amide bond formation or esterification, to build more complex molecules. Its structural features make it a candidate for developing novel anti-inflammatory, anti-parasitic (e.g., against Leishmania), and other therapeutic agents.[4][8]

• Agrochemicals: As discussed, the potential for herbicidal activity based on KARI inhibition makes this compound and its derivatives attractive for development in the agrochemical sector.[5] The dichlorophenyl motif is common in many existing pesticides and herbicides, often enhancing their environmental persistence and biological activity.

Analytical Methodologies

Robust analytical methods are required for identity confirmation, purity assessment, and quantification. A combination of chromatographic and spectroscopic techniques is recommended.

Recommended Techniques

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for structural confirmation, verifying the presence of the dichlorophenyl ring, the cyclopropane protons, and the carboxylic acid proton.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition. LC-MS is the workhorse for purity analysis and reaction monitoring.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV detection is standard for determining purity and quantifying the compound.

Protocol: Purity Determination by HPLC-UV/MS

Trustworthiness Note: This protocol is a self-validating system. The UV detector provides quantitative purity data (as % area), while the in-line mass spectrometer provides qualitative identity confirmation of the main peak and any impurities.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column heater, diode array detector (DAD), and a single-quadrupole or time-of-flight (TOF) mass spectrometer.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • Start at 30% B, hold for 1 minute.

  • Linear gradient from 30% to 95% B over 10 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 30% B over 1 minute and re-equilibrate for 3 minutes.

  • Expertise Insight: The gradient is designed to elute the polar starting materials early while retaining the more lipophilic product and non-polar impurities, ensuring good separation. Formic acid is a volatile modifier compatible with mass spectrometry that aids in protonation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Detection:

  • UV (DAD): Monitor at 220 nm and 254 nm.

  • MS: Electrospray Ionization (ESI) in negative mode to detect the deprotonated molecule [M-H]⁻. Scan range: m/z 100-500.

• Sample Preparation: Dissolve a ~1 mg/mL sample in a 50:50 mixture of Acetonitrile:Water.

Diagram: General Analytical Workflow

Caption: Workflow for purity and identity confirmation.

Safety, Handling, and Storage

• Hazard Classification (Anticipated):

  • Skin Irritant (H315)[9]

  • Serious Eye Irritant (H319)[9]

  • May cause respiratory irritation (H335)[9]

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

  • Eye Protection: Use chemical safety goggles or a face shield.

  • Skin and Body Protection: Wear a lab coat.

• Handling:

  • Use only in a well-ventilated area, preferably within a chemical fume hood.[9][11]

  • Avoid breathing dust, mist, or vapors.[9]

  • Avoid contact with skin and eyes.[9]

  • Wash hands thoroughly after handling.

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.[9] Recommended storage temperature is 2-8°C.[6]

  • Keep away from incompatible materials such as strong oxidizing agents and strong bases.[9]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. This may involve incineration by a licensed disposal facility.[9]

Conclusion

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a strategically designed molecule with considerable potential as a building block in medicinal chemistry and agrochemical research. Its unique combination of a strained carbocyclic ring and a dichlorinated aromatic system provides a foundation for developing novel compounds with tailored biological activities. While further research is needed to fully elucidate its properties and applications, this guide provides a robust framework for its synthesis, analysis, and safe handling. By leveraging the principles and protocols outlined herein, researchers can effectively utilize this compound to advance their discovery and development programs.

References

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• Thompson, D. C., et al. (1997). Metabolic, idiosyncratic toxicity of drugs: overview of the hepatic toxicity induced by the anxiolytic, panadiplon. PubMed. Retrieved from [Link]

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• Organic Chemistry with Victor. (2023). Synthesis of Cyclopropanecarboxylic Acid. YouTube. Retrieved from [Link]

• Google Patents. (2016). WO2016177845A1 - Cyclopropane carboxylic acid derivatives and pharmaceutical uses thereof.

• Organic Syntheses. (n.d.). Cyclopropane-1,1-dicarboxylic acid. Retrieved from [Link]

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• Ye, Z., et al. (2014). Discovery of 2-[3,5-Dichloro-4-(5-isopropyl-6-oxo-1,6-dihydropyridazin-3-yloxy)phenyl]... ACS Publications. Retrieved from [Link]

• Google Patents. (2007). EP1760066A2 - Processes for the preparation of cyclopropyl carboxylic acid derivatives....

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• Liu, X., et al. (2022). Synthesis, crystal structure, herbicidal activity and mode of action of new cyclopropane-1,1-dicarboxylic acid analogues. PubMed. Retrieved from [Link]

• Patsnap Eureka. (2022). Improved process for the preparation of 2-(3,5-dichlorophenyl)-1,3-benzoxazole-6-carboxylic acid.... Retrieved from [Link]

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An In-depth Technical Guide to the Structure Elucidation of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Abstract

This technical guide provides a comprehensive, multi-technique approach to the complete structure elucidation of 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple listing of methods. It delves into the strategic rationale behind the experimental workflow, the interpretation of complex spectral data, and the definitive confirmation of molecular structure and stereochemistry. By integrating insights from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and single-crystal X-ray crystallography, this guide establishes a self-validating system for the unambiguous characterization of this and similar small molecules.

Introduction: The Analytical Challenge

The compound 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid (Molecular Formula: C₁₀H₈Cl₂O₂, Molecular Weight: 231.08 g/mol ) presents a multifaceted analytical challenge.[1][2][3] Its structure incorporates several key features that must be individually and collectively confirmed: a dichlorinated phenyl ring, a strained cyclopropane ring, and a carboxylic acid functional group. Furthermore, the potential for cis/trans isomerism across the cyclopropane ring necessitates a stereochemical assignment. This guide outlines a systematic and logical workflow to deconstruct and verify each of these structural elements.

The cyclopropane motif is a prevalent feature in numerous pharmaceuticals and natural products, making the robust characterization of such compounds critical for drug discovery and development pipelines.[4]

Strategic Workflow for Structure Elucidation

A sequential and synergistic application of analytical techniques is paramount for an efficient and accurate structure elucidation. Our approach begins with methods that confirm the molecular formula and key functional groups, followed by techniques that map the molecular connectivity, and culminating in a definitive determination of the three-dimensional structure.

Caption: Strategic workflow for structure elucidation.

Mass Spectrometry: Confirming Molecular Formula and Halogenation

Mass spectrometry is the first-line technique to determine the molecular weight and elemental composition. For halogenated compounds, it provides a distinct isotopic signature that is highly informative.[5]

3.1. Rationale and Expected Observations

Given the presence of two chlorine atoms, the mass spectrum is expected to exhibit a characteristic cluster of peaks for the molecular ion. Chlorine has two stable isotopes, ³⁵Cl (≈75.8% abundance) and ³⁷Cl (≈24.2% abundance).[6][7] This distribution gives rise to a predictable pattern:

• M+ peak: Contains two ³⁵Cl atoms.

• M+2 peak: Contains one ³⁵Cl and one ³⁷Cl atom.

• M+4 peak: Contains two ³⁷Cl atoms.

The relative intensities of these peaks are expected to be approximately 9:6:1.

3.2. Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Ionization Method: Utilize Electrospray Ionization (ESI) in negative ion mode to deprotonate the carboxylic acid, forming the [M-H]⁻ ion. This is a soft ionization technique that minimizes fragmentation, preserving the molecular ion.[5]

• Mass Analyzer: Employ a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap, to obtain accurate mass measurements (typically to within 5 ppm).

• Data Analysis:

  • Identify the isotopic cluster for the [M-H]⁻ ion.

  • Compare the measured accurate mass to the theoretical mass of C₁₀H₇Cl₂O₂⁻ (228.9828) to confirm the elemental composition.

  • Analyze the fragmentation pattern, if any, for characteristic losses (e.g., loss of CO₂, H₂O).

3.3. Predicted Data Summary

Ion	Theoretical m/z (Monoisotopic)	Expected Isotopic Pattern (Relative Intensity)
[M-H]⁻	228.9828	228.98 (100%), 230.98 (65%), 232.98 (10%)
[M+Na-2H]⁻	250.9647	250.96 (100%), 252.96 (65%), 254.96 (10%)

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for confirming the presence of the carboxylic acid functional group.

4.1. Rationale and Expected Observations

Carboxylic acids have highly characteristic absorption bands in the IR spectrum:[8][9][10]

• O-H Stretch: A very broad and strong absorption band from approximately 2500 to 3300 cm⁻¹, resulting from the hydrogen-bonded hydroxyl group of the carboxylic acid dimer.[9]

• C=O Stretch: A strong, sharp absorption band typically found between 1690 and 1760 cm⁻¹. For a dimerized carboxylic acid, this peak is often centered around 1710 cm⁻¹.[10]

• C-O Stretch: An absorption in the 1210-1320 cm⁻¹ region.[8]

4.2. Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹.

• Background Correction: Perform a background scan to subtract atmospheric CO₂ and H₂O absorptions.

4.3. Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Strong, Broad	O-H stretch (Carboxylic Acid)
~3050	Medium	C-H stretch (Aromatic)
~2900-3000	Medium	C-H stretch (Cyclopropane)
~1710	Strong, Sharp	C=O stretch (Carboxylic Acid)
~1570, ~1470	Medium	C=C stretch (Aromatic Ring)
~1250	Medium	C-O stretch (Carboxylic Acid)
~800-900	Strong	C-H bend (Aromatic, out-of-plane)
~750	Strong	C-Cl stretch

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is the most powerful tool for elucidating the detailed connectivity of the molecule. A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments is required for a complete assignment.

5.1. Rationale and Expected Observations

• ¹H NMR: The spectrum will reveal the number of distinct proton environments and their neighboring protons through spin-spin coupling. Protons on a cyclopropane ring typically appear at an unusually high field (upfield shift) compared to other aliphatic protons, often between 0 and 2 ppm.[11][12][13] The protons on the dichlorinated phenyl ring will show a specific splitting pattern based on their substitution. The carboxylic acid proton is expected to be a broad singlet at a very downfield chemical shift (>10 ppm).[9][10]

• ¹³C NMR: The spectrum will show the number of unique carbon environments. The carboxyl carbon is expected around 170-185 ppm.[9][10] The highly shielded cyclopropane carbons will appear at a high field, sometimes even below 0 ppm in unsubstituted cyclopropane.[14]

• 2D NMR:

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds). This will be crucial for tracing the connectivity within the cyclopropane ring.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly attached proton-carbon pairs.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over longer ranges (typically 2-3 bonds), which is essential for connecting the phenyl ring to the cyclopropane ring and the carboxylic acid group.

5.2. Experimental Protocols

• Sample Preparation: Dissolve ~10-20 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Tetramethylsilane (TMS) is used as an internal standard (0 ppm).[14]

• ¹H NMR: Acquire a standard proton spectrum.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

• 2D NMR: Perform standard COSY, HSQC, and HMBC experiments.

Caption: Key NMR correlations for structure confirmation.

5.3. Predicted NMR Data (for a trans isomer in CDCl₃)

¹H NMR:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11-12	br s	1H	-COOH
~7.4	t	1H	H-5' (Aromatic)
~7.2	d	2H	H-2', H-6' (Aromatic)
~2.6	ddd	1H	H-2 (Cyclopropane, adjacent to Ar)
~2.0	ddd	1H	H-1 (Cyclopropane, adjacent to COOH)
~1.6	m	1H	H-3a (Cyclopropane)

| ~1.3 | m | 1H | H-3b (Cyclopropane) |

¹³C NMR:

Chemical Shift (δ, ppm)	Assignment
~178	-COOH
~140	C-1' (ipso-Aromatic)
~135	C-3', C-5' (ipso-Aromatic)
~128	C-4' (Aromatic)
~126	C-2', C-6' (Aromatic)
~28	C-2 (Cyclopropane)
~25	C-1 (Cyclopropane)

| ~18 | C-3 (Cyclopropane) |

X-ray Crystallography: Unambiguous Structure and Stereochemistry

While spectroscopic methods provide powerful evidence for molecular connectivity, single-crystal X-ray crystallography offers the ultimate, unambiguous proof of structure, including the relative stereochemistry (cis/trans) and, for chiral molecules, the absolute configuration.[15][16][17][18]

6.1. Rationale and Justification

This technique determines the precise three-dimensional arrangement of atoms in a crystalline solid by analyzing the diffraction pattern of X-rays passing through it.[15][16] It is the gold standard for confirming the trans or cis relationship between the dichlorophenyl and carboxylic acid substituents on the cyclopropane ring.

6.2. Experimental Protocol

• Crystallization: The primary and often most challenging step is to grow a single, high-quality crystal of the compound.[19] This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or cooling. Suitable solvents might include ethanol, acetone, or dichloromethane.[3]

• Crystal Selection and Mounting: A suitable crystal (ideally 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a diffractometer.[15]

• Data Collection: The crystal is irradiated with a monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation), and the resulting diffraction data are collected on a detector as the crystal is rotated.[15]

• Structure Solution and Refinement: The diffraction data are processed to solve the phase problem and generate an electron density map, from which the atomic positions are determined and refined to yield the final molecular structure.

6.3. Expected Outcome

The crystallographic data will provide:

• Confirmation of Connectivity: Verifies the bonding arrangement deduced from NMR.

• Stereochemical Assignment: Unequivocally distinguishes between the cis and trans isomers.

• Precise Geometric Data: Provides accurate bond lengths, bond angles, and torsion angles.

Conclusion

The structure elucidation of 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid is achieved through a logical and hierarchical application of modern analytical techniques. High-resolution mass spectrometry confirms the molecular formula and the presence of two chlorine atoms. Infrared spectroscopy provides definitive evidence for the carboxylic acid functional group. A suite of 1D and 2D NMR experiments maps the complete carbon-hydrogen framework and establishes the connectivity between the dichlorophenyl, cyclopropane, and carboxylic acid moieties. Finally, single-crystal X-ray crystallography provides the ultimate, unambiguous confirmation of the molecular structure and, critically, its stereochemistry. This integrated workflow represents a robust and self-validating protocol for the comprehensive characterization of complex small molecules in a research and development setting.

References

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• Excillum. (n.d.). Small molecule crystallography.
• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of cyclopropane C3H6 analysis.
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• Indian Journal of Pure & Applied Physics. (2007). Density functional theory and FTIR spectroscopic study of carboxyl group.
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• OpenStax. (2023, September 20). Spectroscopy of Carboxylic Acids and Nitriles.
• NIH National Center for Biotechnology Information. (n.d.). Improved Detection and Quantification of Cyclopropane Fatty Acids via Homonuclear Decoupling Double Irradiation NMR Methods.
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• ACS Omega. (2023, October 24). Improved Detection and Quantification of Cyclopropane Fatty Acids via Homonuclear Decoupling Double Irradiation NMR Methods.
• PubMed. (2013, February 15). 1H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study.
• ChemScene. (n.d.). 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid.
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• ChemBK. (2024, April 9). trans rel-(1R,2R)-2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic Acid.
• ResearchGate. (n.d.). Cyclopropane structure in drugs and natural products.

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2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid molecular weight and formula

An In-Depth Technical Guide: 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

Abstract

This technical guide provides a comprehensive overview of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, a crucial synthetic intermediate in the fields of pharmaceutical and agrochemical development. The document details the molecule's core chemical identity, physicochemical properties, and discusses the critical aspects of its chemical synthesis, including mechanistic considerations and stereochemical control. Furthermore, it explores the compound's applications as a structural motif and building block for more complex bioactive molecules. This guide is intended for researchers, chemists, and drug development professionals, offering field-proven insights and methodologies grounded in established chemical principles.

Core Molecular Identity and Physicochemical Properties

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid belongs to the class of cyclopropane carboxylic acids, which are noted for their unique biological activities and utility as rigid scaffolds in medicinal chemistry.[1][2] The presence of a dichlorinated phenyl ring combined with the strained cyclopropane moiety imparts specific steric and electronic properties that are valuable in the design of targeted therapeutic agents and pesticides.[3]

The identity of this compound is defined by its specific arrangement of atoms, and it is critical to distinguish between its stereoisomers, which can possess different biological activities. The CAS numbers often differentiate these isomers, such as the trans-(1R,2R) configuration.

Table 1: Compound Identification

Identifier	Value	Source(s)
Molecular Formula	C₁₀H₈Cl₂O₂	[4][5][6][7]
Molecular Weight	231.08 g/mol	[4][5][6]
IUPAC Name	2-(3,5-dichlorophenyl)cyclopropanecarboxylic acid	N/A
CAS Number	220353-25-3 (trans rel-(1R,2R)-isomer)	[3][6][8]
	1183181-06-7 (Isomer unspecified)	[4][5]

| Synonyms | 1-(2-Carboxycycloprop-1-yl)-3,5-dichlorobenzene, 1-Carboxy-2-(3,5-dichlorophenyl)cyclopropane |[4] |

The physical and chemical properties of a compound are fundamental to its handling, storage, and application in synthesis.

Table 2: Physicochemical Properties

Property	Value	Source(s)
Appearance	Colorless or light yellow solid	[8]
Melting Point	Approx. 118-120 °C	[8]
Solubility	Soluble in organic solvents (e.g., ethanol, acetone, dichloromethane); Insoluble in water	[8]
Storage	Sealed in a dry, cool (2-8°C), well-ventilated area	[4][8]
Topological Polar Surface Area (TPSA)	37.3 Ų	[4]

| LogP (Octanol/Water Partition) | 3.1815 |[4] |

Synthesis and Mechanistic Considerations

The synthesis of substituted cyclopropanes is a foundational task in organic chemistry. For a molecule like 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, the primary challenge lies in constructing the three-membered ring with appropriate stereocontrol (cis vs. trans). A common and effective strategy involves the cyclopropanation of an alkene precursor, 3,5-dichlorostyrene, followed by hydrolysis.

The following protocol describes a representative, two-step synthetic sequence. The choice of a rhodium catalyst in the first step is crucial; rhodium(II) carboxylates are highly efficient for catalyzing the decomposition of diazo compounds and facilitating the subsequent carbene transfer to an alkene, often with good stereoselectivity.

Experimental Protocol: A Representative Synthesis

Step 1: Synthesis of Ethyl 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylate

• Reactor Setup: To a dry, 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 3,5-dichlorostyrene (1.0 eq) and a catalytic amount of rhodium(II) acetate dimer (Rh₂(OAc)₄, ~0.1 mol%).

• Solvent Addition: Add anhydrous dichloromethane (DCM) to dissolve the reactants.

• Reagent Addition: While stirring the solution under a nitrogen atmosphere at room temperature, add ethyl diazoacetate (EDA, 1.1 eq) dropwise from the dropping funnel over 2-3 hours.

  • Causality: The slow addition of EDA is critical to maintain a low concentration of the reactive carbene intermediate, which minimizes the formation of side products such as diethyl fumarate and maleate (carbene dimers). The rhodium catalyst provides a pathway for this transformation that is more controlled than thermal or photochemical methods.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the 3,5-dichlorostyrene is consumed.

• Workup: Once the reaction is complete, cool the mixture and filter it through a pad of silica gel to remove the catalyst. Concentrate the filtrate under reduced pressure to yield the crude ethyl ester. The product can be further purified by column chromatography.

Step 2: Hydrolysis to 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

• Saponification: Dissolve the crude ethyl ester from Step 1 in a mixture of ethanol and water. Add an excess of sodium hydroxide (NaOH, ~3.0 eq).

• Heating: Heat the mixture to reflux and stir for 2-4 hours.

  • Causality: The saponification (base-catalyzed hydrolysis) of the ester proceeds via nucleophilic acyl substitution.[9] Heating accelerates this process to ensure complete conversion to the carboxylate salt.

• Acidification: After cooling the reaction mixture to room temperature, remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water and cool it in an ice bath. Carefully acidify the solution by adding cold, dilute hydrochloric acid (HCl) dropwise until the pH is ~2. A precipitate should form.

  • Self-Validation: The formation of a precipitate upon acidification is a strong indicator that the desired water-insoluble carboxylic acid has been successfully produced from its water-soluble sodium salt.

• Isolation and Purification: Collect the solid precipitate by vacuum filtration, wash it with cold water, and dry it under vacuum. The final product, 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, can be recrystallized from a suitable solvent system (e.g., ethyl acetate/hexanes) to achieve high purity.

Visualization of Synthetic Workflow

Caption: Synthetic route to the target carboxylic acid.

Applications in Research and Development

The true value of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid lies in its role as a versatile building block.[3] The carboxylic acid functional group is a cornerstone in drug design, as it can engage in hydrogen bonding and, when ionized at physiological pH, can improve aqueous solubility and interactions with biological targets.[2]

• Pharmaceutical Intermediates: This molecule serves as a key fragment for the synthesis of more complex active pharmaceutical ingredients (APIs). The rigid cyclopropane ring acts as a bioisostere for other groups (like a phenyl ring or an alkene), locking the molecule into a specific conformation, which can lead to enhanced potency and selectivity for a given biological target.

• Agrochemicals: Similar to pharmaceuticals, the structural features of this compound are desirable in the development of new pesticides and herbicides. Cyclopropane-containing molecules are found in potent insecticides (e.g., pyrethroids). Furthermore, certain cyclopropane carboxylic acid derivatives are known to act as inhibitors of ethylene biosynthesis in plants, which is crucial for regulating plant growth and fruit ripening.[1]

Safety and Handling

As a chemical intermediate, 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid requires careful handling in a laboratory setting.

• Hazards: Direct contact with the skin, inhalation, or ingestion may lead to irritation, allergic reactions, or potential poisoning.[8]

• Precautions: Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.

• Storage and Incompatibilities: The compound should be stored in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[8]

References

• ChemBK. (n.d.). trans rel-(1R,2R)-2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic Acid. Retrieved from [Link]

• LookChem. (n.d.). Cas 220353-25-3, (1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid. Retrieved from [Link]

• Cheméo. (n.d.). Cyclopropanecarboxylic acid, trans-2-phenyl-, 2,3-dichlorophenyl ester. Retrieved from [Link]

• PubChem. (n.d.). (1R,2R)-2-(3,4-Dichlorobenzoyl)cyclopropane-1-carboxylic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Cyclopropanecarboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). Permethric acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Cyclopropane-1,1-dicarboxylic acid. Retrieved from [Link]

• Organic Chemistry with Victor. (2023, January 29). Synthesis of Cyclopropanecarboxylic Acid [Video]. YouTube. Retrieved from [Link]

• Bioactive Compounds in Health and Disease. (2024). New functionally substitutes cyclopropanecarboxylic acids as ethylene biosynthesis innovative regulators. Retrieved from [Link]

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solubility of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid in organic solvents

An In-Depth Technical Guide to the Solubility of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and, consequently, its therapeutic efficacy. This guide provides a comprehensive technical overview of the solubility of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, a key intermediate in the synthesis of various biologically active compounds. While quantitative solubility data for this specific molecule is not extensively available in public literature, this document synthesizes information on its physicochemical properties, predicted solubility behavior based on structural analogs, and detailed methodologies for its empirical determination. The content herein is designed to equip researchers and drug development professionals with the foundational knowledge and practical protocols necessary to effectively work with this compound.

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the phenomenon of a solute dissolving in a solvent to form a homogeneous system, is a fundamental parameter in pharmaceutical sciences. For an orally administered drug to be effective, it must first dissolve in the gastrointestinal fluids before it can be absorbed into the systemic circulation.[1] Therefore, poor aqueous solubility is a major hurdle in the development of new chemical entities, often leading to inadequate bioavailability and therapeutic failure.[1] Understanding and quantifying the solubility of a compound like 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid in various organic solvents is paramount for several stages of drug development, including:

• Process Chemistry: Selecting appropriate solvents for synthesis, purification, and crystallization.

• Formulation Development: Designing dosage forms that ensure optimal dissolution and absorption.

• Preclinical and Clinical Studies: Ensuring consistent and predictable exposure in toxicological and efficacy models.

This guide will delve into the key aspects of the solubility of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, providing both theoretical insights and practical experimental guidance.

Physicochemical Properties of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

The solubility of a compound is intrinsically linked to its physicochemical properties. The table below summarizes the known and predicted properties of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid.

Property	Value	Source
Molecular Formula	C₁₀H₈Cl₂O₂	ChemScene
Molecular Weight	231.08 g/mol	ChemScene
Appearance	Colorless or light yellow solid	ChemBK[2]
Melting Point	~118-120 °C	ChemBK[2]
Predicted logP	3.1815	ChemScene
Predicted pKa	~4.5	Estimated based on cyclopropanecarboxylic acid (pKa 4.65)[3]
Hydrogen Bond Donors	1	ChemScene
Hydrogen Bond Acceptors	1	ChemScene

Expert Insights:

• The high predicted logP value (3.1815) indicates that the compound is significantly more lipophilic than hydrophilic. This suggests a preference for non-polar or weakly polar organic solvents over water.

• The predicted pKa of ~4.5 , typical for a carboxylic acid, implies that the compound will be predominantly in its neutral, less water-soluble form at acidic pH values. In basic solutions, it will deprotonate to form a more soluble carboxylate salt.

• The presence of a carboxylic acid group allows for hydrogen bonding, which can influence its solubility in protic solvents.

Solubility Profile in Organic Solvents

While specific quantitative solubility data for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is scarce, a qualitative assessment indicates it is soluble in ethanol, acetone, and dichloromethane, and insoluble in water.[2] To provide a more quantitative perspective, the following table presents estimated solubility values based on data from structurally analogous compounds, such as 2,4-dichlorophenoxyacetic acid and benzoic acid.[4][5]

It is crucial to note that these are estimations and should be experimentally verified for any critical application.

Solvent	Solvent Polarity (Dielectric Constant)	Predicted Solubility Category	Estimated Solubility Range (mg/mL)	Rationale
Dichloromethane	9.1	High	> 30	A non-polar aprotic solvent, expected to readily dissolve the lipophilic dichlorophenyl and cyclopropane moieties.
Acetone	20.7	High	> 30	A polar aprotic solvent that can interact with the carboxylic acid group without donating a hydrogen bond.
Ethanol	24.6	High	> 30	A polar protic solvent capable of hydrogen bonding with the carboxylic acid group, facilitating dissolution.
Ethyl Acetate	6.0	Moderate	10 - 30	A moderately polar solvent, expected to have good solvating power for the compound.
Toluene	2.4	Moderate	10 - 30	A non-polar aromatic solvent that can interact with the dichlorophenyl ring.
Methanol	32.6	Moderate	10 - 30	A polar protic solvent, similar to ethanol, but its higher polarity might slightly reduce solubility compared to ethanol for this lipophilic compound.
Acetonitrile	37.5	Low	1 - 10	A polar aprotic solvent with a relatively high dielectric constant, which may not be optimal for this compound.
Water	80.1	Insoluble	< 0.1	The high lipophilicity of the molecule leads to very poor solubility in this highly polar protic solvent.

Causality Behind Solubility Trends:

The principle of "like dissolves like " is the cornerstone for understanding these trends.[4] The large, non-polar surface area contributed by the dichlorophenyl and cyclopropane groups dominates the molecule's character, favoring solvents with lower polarity. However, the polar carboxylic acid group allows for interactions with more polar solvents, particularly those that can accept or donate hydrogen bonds. The interplay between these opposing characteristics dictates the overall solubility profile.

Experimental Determination of Solubility: A Self-Validating Protocol

The shake-flask method is the gold standard for determining the equilibrium solubility of a compound.[6] It is a robust and reliable technique that, when executed correctly, provides a self-validating measure of a compound's intrinsic solubility in a given solvent.

Experimental Workflow

The following diagram, generated using DOT language, illustrates the key steps in the shake-flask method for solubility determination.

Caption: Workflow for the shake-flask method.

Detailed Step-by-Step Methodology

Materials:

• 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (solid)

• Selected organic solvents (HPLC grade)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge (optional)

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Protocol:

• Preparation: Add an excess amount of solid 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid to a series of vials. The excess solid is crucial to ensure that equilibrium with a saturated solution is achieved.

• Solvent Addition: Add a precise volume (e.g., 5 mL) of the desired organic solvent to each vial.

• Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for a predetermined time, typically 24 to 48 hours, to allow the system to reach equilibrium. The presence of undissolved solid at the end of this period is a visual confirmation that a saturated solution has been formed.

• Phase Separation: Remove the vials from the shaker and allow them to stand at the same constant temperature for a short period to let the excess solid settle. Alternatively, centrifuge the vials to pellet the undissolved solid.

• Sampling: Carefully withdraw a known volume of the clear supernatant using a syringe.

• Filtration: Immediately filter the supernatant through a syringe filter into a clean vial to remove any remaining solid particles. This step is critical to prevent artificially high solubility readings.

• Dilution: Accurately dilute the filtered sample with a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC method to determine the concentration of the dissolved compound. A typical HPLC method for a carboxylic acid would involve a C18 reversed-phase column with a mobile phase of acetonitrile and water (with a small amount of acid, like formic or phosphoric acid, to ensure the analyte is in its protonated form). Detection is typically performed using a UV detector at a wavelength where the compound has maximum absorbance.

• Calculation: Calculate the original concentration in the saturated solution by accounting for the dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Trustworthiness through Self-Validation:

To ensure the trustworthiness of the results, it is recommended to take samples at multiple time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when the measured solubility values from consecutive time points are consistent.

Logical Relationships in Solubility

The solubility of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is governed by a balance of its structural features and the properties of the solvent. The following diagram illustrates these relationships.

Caption: Factors influencing solubility.

Conclusion

This technical guide has provided a detailed overview of the . While direct quantitative data is limited, a thorough analysis of its physicochemical properties and comparison with structural analogs allows for a reliable estimation of its solubility profile. The compound's significant lipophilicity, attributed to the dichlorophenyl and cyclopropane moieties, suggests a high solubility in non-polar and moderately polar organic solvents like dichloromethane, acetone, and ethanol. The provided step-by-step protocol for the shake-flask method offers a robust framework for the experimental determination of its solubility, which is essential for informed decision-making in drug development. For researchers and scientists working with this compound, a comprehensive understanding of its solubility is a prerequisite for successful synthesis, formulation, and preclinical evaluation.

References

• Wikipedia. (2023). Cyclopropanecarboxylic acid. Retrieved from [Link]

• ChemBK. (2024). trans rel-(1R,2R)-2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic Acid. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]

• Bergström, C. A. S., Wassvik, C. M., Johansson, K., & Hubatsch, I. (2004). The shake-flask method for solubility determination in drug discovery and development. European Journal of Pharmaceutical Sciences, 22(5), 387-396.

• International Council for Harmonisation. (2019). M9 Biopharmaceutics Classification System-Based Biowaivers. Retrieved from [Link]

• Chemistry Steps. (n.d.). Solubility of Organic Compounds. Retrieved from [Link]

• Dissolution Technologies. (2010). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

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Spectroscopic and Structural Elucidation of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid: A Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, a key building block in the synthesis of novel pharmaceutical and agrochemical agents.[1][2] While direct experimental spectra for this specific molecule are not widely published, this document synthesizes predictive data based on established principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS), supported by data from analogous structures. This guide is intended for researchers, scientists, and professionals in drug development, offering a robust framework for the identification and characterization of this and related compounds.

Introduction: Chemical Identity and Significance

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (Molecular Formula: C₁₀H₈Cl₂O₂, Molecular Weight: 231.08 g/mol ) is a cyclopropane derivative featuring a dichlorinated phenyl ring.[3] The unique strained cyclopropane ring, coupled with the electronically modified aromatic system, imparts distinct chemical properties that are of significant interest in medicinal chemistry and material science. The stereochemistry of the cyclopropane ring, particularly the trans configuration, plays a crucial role in its biological activity and application as a synthetic intermediate.[1][2]

Predicted Spectroscopic Data and Interpretation

In the absence of direct experimental spectra, the following sections detail the predicted spectroscopic data for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid. These predictions are grounded in the fundamental principles of each technique and comparative analysis with structurally related molecules.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is a powerful tool for elucidating the proton environment of a molecule. For 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, the spectrum is expected to show distinct signals for the aromatic, cyclopropyl, and carboxylic acid protons.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale
Carboxylic Acid (-COOH)	10.0 - 12.0	broad singlet	-	The acidic proton is highly deshielded and often exhibits a broad signal due to hydrogen bonding and exchange.[4]
Aromatic (H-2', H-6')	~7.2 - 7.3	doublet	~1-2	These protons are equivalent and will appear as a doublet due to coupling with H-4'. The electron-withdrawing chlorine atoms will cause a downfield shift.
Aromatic (H-4')	~7.1 - 7.2	triplet	~1-2	This proton will appear as a triplet due to coupling with the two equivalent H-2' and H-6' protons.
Cyclopropyl (H-1)	~2.5 - 2.8	ddd	J_vic(trans) ≈ 4-6, J_vic(cis) ≈ 7-9, J_gem ≈ 3-5	This proton is adjacent to the electron-withdrawing carboxylic acid group, leading to a downfield shift. It will be coupled to H-2 and the two H-3 protons.
Cyclopropyl (H-2)	~2.2 - 2.5	ddd	J_vic(trans) ≈ 4-6, J_vic(cis) ≈ 7-9, J_gem ≈ 3-5	This proton is adjacent to the dichlorophenyl ring and will be coupled to H-1 and the two H-3 protons.
Cyclopropyl (H-3a, H-3b)	~1.4 - 1.8	m	-	These diastereotopic protons will exhibit complex splitting due to both geminal and vicinal coupling.

Causality Behind Predictions: The predicted chemical shifts for the cyclopropyl protons are based on the known upfield shifts characteristic of strained ring systems, with deshielding effects from the adjacent aromatic ring and carboxylic acid substituents.[5] The coupling constants for cyclopropane rings are highly dependent on the stereochemistry, with cis couplings typically being larger than trans couplings.[5]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
Carboxylic Acid (-C=O)	175 - 180	The carbonyl carbon of a carboxylic acid is highly deshielded.
Aromatic (C-1')	~140 - 142	The ipso-carbon attached to the cyclopropane ring.
Aromatic (C-3', C-5')	~134 - 136	The carbons bearing the chlorine atoms will be significantly deshielded.
Aromatic (C-2', C-6')	~128 - 130	Aromatic CH carbons.
Aromatic (C-4')	~126 - 128	Aromatic CH carbon.
Cyclopropyl (C-1)	~25 - 30	The carbon attached to the carboxylic acid group.
Cyclopropyl (C-2)	~20 - 25	The carbon attached to the aromatic ring.
Cyclopropyl (C-3)	~15 - 20	The methylene carbon of the cyclopropane ring.

Infrared (IR) Spectroscopy

The IR spectrum is particularly useful for identifying key functional groups.

Table 3: Predicted IR Absorption Bands

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity	Description
O-H (Carboxylic Acid)	2500 - 3300	Broad	The broadness is due to strong intermolecular hydrogen bonding.[6][7]
C-H (Aromatic)	3000 - 3100	Medium	C-H stretching vibrations on the phenyl ring.
C-H (Cyclopropyl)	~3080	Medium	Characteristic C-H stretching for cyclopropane rings.[8]
C=O (Carboxylic Acid)	1700 - 1725	Strong	Carbonyl stretching vibration. Conjugation with the cyclopropane ring may slightly lower the frequency.[6]
C=C (Aromatic)	1450 - 1600	Medium-Weak	Aromatic ring stretching vibrations.
C-Cl	700 - 800	Strong	Carbon-chlorine stretching vibrations.
C-O	1210 - 1320	Medium	C-O stretching of the carboxylic acid.[7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion (M⁺): The electron ionization (EI) mass spectrum is expected to show a molecular ion peak at m/z 230. The isotopic pattern will be characteristic of a molecule containing two chlorine atoms, with peaks at m/z 230 (M⁺), 232 (M+2)⁺, and 234 (M+4)⁺ in an approximate ratio of 9:6:1.

• Key Fragmentation Pathways:

  • Loss of the carboxylic acid group (-COOH, 45 Da) to give a fragment at m/z 185.

  • Loss of a chlorine atom (-Cl, 35/37 Da) from the molecular ion.

  • Cleavage of the cyclopropane ring.

Experimental Protocols

Synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

A plausible synthetic route involves the cyclopropanation of 3,5-dichlorostyrene followed by oxidation. A common method for cyclopropanation is the Simmons-Smith reaction or through carbene addition. A more direct approach could involve the reaction of a malonic ester derivative with 1,2-dibromoethane in the presence of a base, followed by hydrolysis and decarboxylation.[9][10]

Hypothetical Protocol:

• Step 1: Synthesis of Diethyl 2-(3,5-dichlorophenyl)malonate: To a solution of sodium ethoxide in ethanol, add diethyl malonate followed by 3,5-dichlorobenzyl bromide. Reflux the mixture for several hours.

• Step 2: Cyclopropanation: Treat the resulting malonic ester derivative with 1,2-dibromoethane in the presence of a strong base like sodium hydride to form the cyclopropane ring.

• Step 3: Hydrolysis and Decarboxylation: The cyclopropane dicarboxylic ester is then hydrolyzed using aqueous base, followed by acidification and heating to induce decarboxylation, yielding the target carboxylic acid.[10]

• Purification: The crude product can be purified by recrystallization from a suitable solvent system like ethanol/water.

Spectroscopic Analysis Workflow

The following workflow is recommended for the characterization of the synthesized product.

Caption: Workflow for synthesis and spectroscopic characterization.

Structural Relationships and Logic

The interpretation of the spectroscopic data relies on the logical relationship between the molecular structure and the expected spectral features.

Caption: Correlation of molecular features to spectral data.

Conclusion

This technical guide provides a detailed, albeit predictive, spectroscopic characterization of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid. By leveraging fundamental principles and comparative data, a comprehensive understanding of its NMR, IR, and MS properties has been established. This information serves as a valuable resource for the unambiguous identification and further investigation of this important synthetic building block. The provided protocols and workflows offer a standardized approach for its synthesis and characterization, ensuring scientific integrity and reproducibility.

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The Dichlorophenyl Cyclopropane Core: From Serendipity to Precision Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Strained Scaffold

The cyclopropane ring, a motif of inherent strain and unique electronic character, is a privileged structure in medicinal chemistry.[1][2] Its incorporation into drug candidates can enhance potency, modulate metabolic stability, and fine-tune physicochemical properties to improve therapeutic outcomes.[3][4] When fused with a dichlorophenyl moiety, this scaffold gives rise to a class of compounds with a rich history and diverse pharmacological applications, ranging from early antidepressants to modern epigenetic modulators for cancer therapy.[5][6] This guide provides an in-depth exploration of the discovery, history, and synthetic evolution of dichlorophenyl cyclopropane compounds, offering field-proven insights for professionals in drug development.

Part 1: Historical Milestones and the Dawn of Cyclopropylamines

The story of pharmacologically active cyclopropanes is intrinsically linked to the development of monoamine oxidase inhibitors (MAOIs). The foundational molecule in this class is tranylcypromine (trans-2-phenylcyclopropyl-1-amine), first synthesized in 1948 as an amphetamine analog.[7] Its potent MAO-inhibiting properties were discovered over a decade later, paving the way for its use as an antidepressant.[7] Tranylcypromine's success spurred the exploration of numerous analogs, including those bearing dichloro-substituents on the phenyl ring.

The rationale for this exploration was rooted in classic medicinal chemistry principles: the introduction of halogen atoms can significantly alter a molecule's electronic profile, lipophilicity, and metabolic stability. Dichlorination, in particular, was investigated to modulate the potency and selectivity of these new chemical entities. These early efforts laid the groundwork for the highly targeted dichlorophenyl cyclopropane drugs of today.

Part 2: Evolution of Synthetic Methodologies

The construction of the sterically demanding cyclopropane ring has been a long-standing challenge in organic synthesis.[8] Early methods were often harsh and lacked stereocontrol. However, the therapeutic potential of these compounds drove significant innovation in synthetic chemistry.

Foundational Approaches: Carbenes and Rearrangements

Initial syntheses of the cyclopropane core often relied on the addition of carbenes or carbenoids to dichlorinated styrenes.[9] For instance, dichlorocarbene, generated in situ from chloroform and a strong base, can react with a styrene derivative to yield a dichlorocyclopropane.[9]

Another classical and pivotal route to the essential cyclopropylamine moiety is the Curtius rearrangement.[10] This multi-step process typically begins with a cyclopropanecarboxylic acid, which is converted to an acyl azide. Upon heating, this intermediate rearranges to an isocyanate, which can then be hydrolyzed to furnish the desired primary amine.[10][11]

Modern Strategies: Catalysis and Stereoselectivity

Contemporary drug development demands enantiomerically pure compounds, necessitating the development of asymmetric synthetic routes. Modern cyclopropanation reactions often employ transition metal catalysts, such as those based on rhodium, copper, or cobalt, to achieve high levels of diastereoselectivity and enantioselectivity.[1][12]

A representative modern workflow for producing chiral dichlorophenyl cyclopropane intermediates often involves the following key transformations:

• Asymmetric Cyclopropanation: Reaction of a dichlorinated styrene with a diazoacetate in the presence of a chiral catalyst to form an optically active cyclopropane ester.[10]

• Hydrolysis: Saponification of the ester to the corresponding carboxylic acid.

• Curtius Rearrangement: Conversion of the carboxylic acid to the primary amine with retention of stereochemistry.[10]

The choice of catalyst and reaction conditions is critical and is dictated by the specific substitution pattern of the dichlorophenyl ring and the desired stereochemical outcome. This evolution from stoichiometric, low-selectivity reactions to catalytic, highly stereoselective methods represents a significant leap in enabling the efficient and scalable production of complex drug candidates.

Part 3: Key Dichlorophenyl Cyclopropane Compounds and Their Applications

The versatility of the dichlorophenyl cyclopropane scaffold is evident in its application across different therapeutic areas. The primary focus has been on designing inhibitors for flavin adenine dinucleotide (FAD)-dependent enzymes.

Monoamine Oxidase (MAO) Inhibition

Building on the legacy of tranylcypromine, dichlorophenyl analogues were developed as irreversible inhibitors of MAO-A and MAO-B.[5][13] These enzymes are responsible for the degradation of neurotransmitters like serotonin, norepinephrine, and dopamine.[14] Inhibition of MAOs increases the synaptic availability of these neurotransmitters, which is the basis for their antidepressant effects.[14][15]

Lysine-Specific Demethylase 1 (LSD1) Inhibition

More recently, the focus has shifted to a new target: Lysine-Specific Demethylase 1 (LSD1/KDM1A).[16] LSD1 is an FAD-dependent enzyme that plays a crucial role in epigenetic regulation by removing methyl groups from histones.[16] Its overexpression is linked to various cancers.[15]

The chemical reactivity of the cyclopropylamine group in tranylcypromine, which is responsible for its irreversible inhibition of MAO, was ingeniously repurposed to target LSD1.[15] This has led to the development of potent and selective dichlorophenyl cyclopropane-based LSD1 inhibitors for oncology.[6][16] For example, compounds like (1R,2S)-2-(2,6-dichlorophenyl)cyclopropan-1-amine are being investigated for their therapeutic potential in diseases linked to epigenetic modifications.[6]

The table below summarizes the activity of representative compounds, illustrating the impact of the dichlorophenyl substitution pattern on target selectivity and potency.

Compound ID	Phenyl Substitution	Target	IC₅₀ (nM)	Therapeutic Area
Tranylcypromine	Unsubstituted	MAO-A/B	~200 (MAO-A), ~10 (MAO-B)	Antidepressant
TCP-Br (para)	4-bromo	LSD1	150	Oncology (Research)
TCP-diCl (2,4)	2,4-dichloro	LSD1/MAO	Varies	Oncology (Research)
TCP-diCl (2,6)	2,6-dichloro	LSD1	Potent Inhibitor	Oncology (Research)

Note: IC₅₀ values are approximate and can vary based on assay conditions. Data is illustrative and compiled from various research sources.

Part 4: Mechanism of Action: Covalent Modification of the FAD Cofactor

Dichlorophenyl cyclopropane compounds that act as MAO or LSD1 inhibitors are typically mechanism-based, irreversible inhibitors.[5][13] Their mode of action involves the formation of a covalent bond with the FAD cofactor essential for the enzyme's catalytic activity.

The process can be summarized as follows:

• Oxidation: The enzyme's FAD cofactor oxidizes the cyclopropylamine's nitrogen atom.

• Ring Opening: This oxidation triggers the opening of the highly strained cyclopropane ring, generating a reactive radical intermediate.

• Covalent Adduct Formation: The reactive species then forms a stable, covalent adduct with the N5 atom of the flavin ring of FAD.[15]

This irreversible inactivation of the enzyme is the source of their sustained pharmacological effect.

Caption: Mechanism of irreversible inhibition of FAD-dependent oxidases.

Part 5: Representative Experimental Protocol

This section provides a generalized, step-by-step methodology for the synthesis of a trans-2-(dichlorophenyl)cyclopropan-1-amine scaffold, a common core in many MAO and LSD1 inhibitors.

Workflow: Synthesis of a Dichlorophenyl Cyclopropylamine Core

Caption: General synthetic workflow for dichlorophenyl cyclopropylamines.

Step 1: Asymmetric Cyclopropanation of Dichlorostyrene

• Setup: To a flame-dried, argon-purged flask, add the chosen chiral catalyst (e.g., a Rhodium or Copper complex) and a suitable anhydrous solvent (e.g., dichloromethane).

• Addition of Olefin: Add the substituted dichlorostyrene (1.0 eq) to the flask.

• Slow Addition of Diazo Compound: Add a solution of ethyl diazoacetate (1.1 eq) in the same solvent to the reaction mixture via syringe pump over several hours at the optimal temperature (e.g., 25 °C). Causality: Slow addition is crucial to maintain a low concentration of the reactive diazo compound, minimizing side reactions and ensuring high selectivity.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once complete, concentrate the reaction mixture in vacuo. Purify the resulting crude ester by flash column chromatography on silica gel to yield the trans-ethyl 2-(dichlorophenyl)cyclopropane-1-carboxylate.

Step 2: Saponification to the Carboxylic Acid

• Hydrolysis: Dissolve the purified ester (1.0 eq) in a mixture of tetrahydrofuran (THF) and water. Add lithium hydroxide (LiOH, 2.0 eq).

• Reaction: Stir the mixture at room temperature until saponification is complete (monitored by TLC).

• Workup: Acidify the reaction mixture with 1M HCl to pH ~2. Extract the aqueous layer with ethyl acetate. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the cyclopropanecarboxylic acid, which is often used in the next step without further purification.

Step 3: Curtius Rearrangement to the Primary Amine

• Activation: Dissolve the carboxylic acid (1.0 eq) in anhydrous toluene. Add triethylamine (1.2 eq) followed by diphenylphosphoryl azide (DPPA, 1.1 eq).

• Isocyanate Formation: Heat the mixture to reflux (e.g., 80-100 °C) until the formation of the acyl azide is complete and it has fully rearranged to the isocyanate (monitored by IR spectroscopy - disappearance of azide peak, appearance of isocyanate peak). Causality: Heating provides the energy needed for the nitrogen gas to be expelled and for the cyclopropyl group to migrate, forming the isocyanate.

• Hydrolysis: Cool the reaction mixture and add 3M HCl. Heat the biphasic mixture to reflux to hydrolyze the isocyanate to the primary amine.

• Workup and Isolation: After cooling, wash the aqueous layer with diethyl ether to remove non-basic impurities. Basify the aqueous layer with 6M NaOH to pH >12 and extract the product into dichloromethane. Dry the organic layers, concentrate, and purify by chromatography or crystallization to afford the final trans-2-(dichlorophenyl)cyclopropan-1-amine.

Conclusion and Future Outlook

The dichlorophenyl cyclopropane scaffold has proven to be a remarkably durable and versatile platform in drug discovery. Its journey from an amphetamine analog to a key component of targeted epigenetic cancer therapies highlights the power of iterative design and a deep understanding of reaction mechanisms. As synthetic methodologies continue to advance, offering even greater control over molecular architecture, we can anticipate the emergence of new dichlorophenyl cyclopropane derivatives with enhanced selectivity and novel therapeutic applications. The continued exploration of this unique chemical space promises to deliver the next generation of precision medicines.

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• Sato, S. et al. (2022). Design and Synthesis of Tranylcypromine-Derived LSD1 Inhibitors with Improved hERG and Microsomal Stability Profiles. ACS Medicinal Chemistry Letters, 13(5), 833-839. [Link][16]

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Navigating the Unseen: A Technical Guide to the Safe Handling of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Hazard Identification and Risk Assessment: An Analog-Based Approach

Due to the limited public availability of a comprehensive Safety Data Sheet (SDS) for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (CAS No: 1183181-06-7, 220353-25-3), a risk assessment must be conducted based on the known hazards of structurally analogous compounds.[1][2] The most pertinent analog with a detailed SDS is 2-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid.[3] Based on this data, 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid should be treated as a compound that:

• Causes skin irritation (H315) [3]

• Causes serious eye irritation (H319) [3]

• May cause respiratory irritation (H335) [3]

The NFPA health hazard rating for the 2,6-dichloro isomer is 2, indicating that intense or continued exposure could cause temporary incapacitation or possible residual injury unless prompt medical attention is given.[3] The fire hazard is rated as 0, as the material will not burn under normal conditions.[3]

Table 1: Hazard Classification and Precautionary Statements (Based on 2-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid)

Hazard Class	GHS Hazard Code	Precautionary Statements
Skin Irritation	H315	P264, P280
Serious Eye Irritation	H319	P280, P305+P351+P338
Specific target organ toxicity — single exposure (Respiratory tract irritation)	H335	P261, P271, P304+P340, P312

Source: SynQuest Laboratories, Inc. Safety Data Sheet for 2-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid[3]

Physicochemical Properties and Reactivity

While specific data is limited, it is known to be a solid, soluble in organic solvents, and insoluble in water.[4] As a carboxylic acid, it can react exothermically with bases. It is incompatible with strong oxidizing agents and strong bases.[3][4] Thermal decomposition may produce hazardous gases, including carbon oxides and hydrogen chloride.[3]

Engineering Controls and Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust safety posture necessitates a combination of engineering controls and appropriate personal protective equipment.

Engineering Controls

All work with 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid should be conducted in a well-ventilated area.[3] A certified chemical fume hood is mandatory for any procedures that may generate dust or aerosols.[5] Emergency eyewash stations and safety showers must be readily accessible in the immediate vicinity of the handling area.[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:

• Eye and Face Protection: Chemical safety goggles or a face shield are required.[3]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn.[3] Gloves should be inspected before use and disposed of properly after handling.

• Skin and Body Protection: A lab coat or other suitable protective clothing is necessary to prevent skin contact.[3]

• Respiratory Protection: In cases of inadequate ventilation or when handling large quantities, a NIOSH-approved respirator may be required.[3]

Caption: Mandatory PPE and Engineering Control Workflow.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to minimize exposure risk.

Handling

• Avoid contact with skin and eyes.[3]

• Do not breathe dust, mist, or spray.[3]

• Wash hands thoroughly after handling.[3]

• Do not eat, drink, or smoke in the work area.[3]

• Use spark-proof tools and avoid creating dust.[6]

Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

• Keep away from heat, sparks, and flame.[3]

• Store separately from incompatible materials such as strong bases and oxidizing agents.[3]

• The recommended storage temperature is between 2-8°C.[2]

Emergency Procedures: Preparedness and Response

In the event of an emergency, a swift and informed response is crucial.

First-Aid Measures

• If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[5]

• If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower. If skin irritation occurs, get medical advice/attention.[5]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[5]

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.[4][5]

Spill Response

For a minor spill, trained personnel with appropriate PPE can proceed with cleanup. For a major spill, evacuate the area and contact the institution's Environmental Health and Safety (EHS) department.[3][7]

Minor Spill Cleanup Protocol:

• Alert Personnel: Inform others in the immediate area.[3]

• Don PPE: Wear appropriate PPE, including respiratory protection if necessary.[3]

• Containment: Prevent the spread of the spill. For solids, gently sweep up the material to avoid creating dust.[7]

• Collection: Place the spilled material and any contaminated absorbent into a suitable, labeled container for disposal.[7]

• Decontamination: Clean the spill area with a suitable solvent or detergent and water.[8]

• Disposal: Dispose of all cleanup materials as hazardous waste.[7]

Caption: Decision tree for chemical spill response.

Waste Disposal

All waste containing 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid must be treated as hazardous waste.[7]

• Collect waste in a clearly labeled, sealed container.[9]

• Dispose of the waste through a licensed hazardous waste disposal service or your institution's EHS department.[9]

• Do not dispose of this chemical down the drain or in regular trash.

• As an organochlorine compound, incineration at a licensed facility is the preferred method of disposal.[10]

Toxicological Insights and Causal Relationships

While specific toxicological data for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is lacking, some inferences can be drawn. The irritant effects are likely due to the acidic nature of the carboxylic acid group and the presence of the dichlorophenyl moiety.[4]

It is worth noting that some drugs containing a cyclopropane carboxylic acid moiety have been associated with idiosyncratic hepatotoxicity.[9] This toxicity is linked to the inhibition of mitochondrial fatty acid beta-oxidation by the cyclopropane carboxylic acid metabolite.[9] While this does not directly imply that 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is hepatotoxic, it highlights a potential area for toxicological investigation and underscores the importance of minimizing exposure.

Conclusion: A Commitment to Safety

The responsible use of novel chemical entities like 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is foundational to scientific progress. By adopting a conservative safety-first approach grounded in the principles outlined in this guide, researchers and drug development professionals can mitigate risks and foster a secure laboratory environment. Continuous vigilance, adherence to established protocols, and a proactive safety culture are the cornerstones of safe and successful research.

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Protocols & Analytical Methods

Application Note &amp; Protocols for the Quantification of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Abstract

This document provides comprehensive, validated analytical methods for the quantitative determination of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid. Recognizing the diverse needs of researchers and drug development professionals, we present two robust protocols: a widely accessible High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method suitable for routine analysis of bulk drug substance and formulations, and a highly sensitive and selective Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for trace-level quantification in complex biological matrices. The causality behind experimental choices, detailed step-by-step protocols, and adherence to international validation standards are emphasized to ensure scientific integrity and immediate applicability in a laboratory setting.

Introduction and Method Selection Rationale

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a chemical intermediate whose accurate quantification is critical for process control, quality assurance, and pharmacokinetic studies.[1] The molecule's structure, featuring a carboxylic acid group and a dichlorinated phenyl ring, dictates the analytical strategy. The carboxylic acid moiety allows for manipulation of its ionization state to control chromatographic retention, while the phenyl ring provides a chromophore for UV detection.

Two primary analytical techniques are presented, selected for their distinct advantages:

• Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV): This is the method of choice for analyzing simpler matrices like drug substances or formulated products.[2] It is robust, cost-effective, and readily available in most analytical laboratories. The principle relies on the partitioning of the analyte between a nonpolar stationary phase and a polar mobile phase. By acidifying the mobile phase, the ionization of the analyte's carboxylic acid group is suppressed, increasing its hydrophobicity and promoting retention on a C18 column, leading to excellent peak shape and resolution.[3]

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): For complex biological samples (e.g., plasma, urine, tissue homogenates), where analyte concentrations are low and the matrix is rich with interfering substances, LC-MS/MS offers unparalleled sensitivity and selectivity.[4][5] This technique physically separates the analyte from matrix components chromatographically, then uses two stages of mass analysis (tandem MS) to selectively detect the analyte based on its unique mass-to-charge ratio (m/z) and its specific fragmentation pattern. This dual-filter approach drastically reduces background noise and allows for quantification at picogram to nanogram levels.[6][7]

Method 1: RP-HPLC-UV for Bulk Material and Formulations

This protocol details a validated isocratic RP-HPLC method for the assay of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid.

Principle of the Method

The separation is achieved on a C18 reversed-phase column using an acidic mobile phase to ensure the analyte is in its non-ionized form, promoting retention and symmetrical peak shape. Quantification is performed by comparing the peak area of the analyte in a sample to that of a reference standard, using an external standard calibration curve. Detection is carried out at a UV wavelength where the dichlorophenyl chromophore exhibits significant absorbance.

Experimental Protocol

2.2.1. Instrumentation and Materials

• HPLC System: A standard HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reagents: Acetonitrile (HPLC grade), Water (HPLC or Milli-Q grade), Phosphoric acid or Formic acid (analytical grade).

• Reference Standard: 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (purity ≥98%).

2.2.2. Preparation of Solutions

• Mobile Phase: Prepare a filtered and degassed mixture of Acetonitrile and Water (e.g., 60:40 v/v) containing 0.1% Phosphoric Acid. The exact ratio should be adjusted to achieve a suitable retention time (typically 4-8 minutes).

• Diluent: A mixture of Acetonitrile and Water (50:50, v/v) is recommended.

• Standard Stock Solution (500 µg/mL): Accurately weigh approximately 25 mg of the reference standard and transfer to a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Calibration Standards: Prepare a series of calibration standards (e.g., 5, 20, 50, 100, 200 µg/mL) by serially diluting the Standard Stock Solution with the diluent.

2.2.3. Sample Preparation

• Bulk Drug Substance: Accurately weigh an appropriate amount of the substance to achieve a final concentration within the calibration range (e.g., 100 µg/mL) and prepare using the diluent.

• Formulated Product (e.g., Tablets): Weigh and finely powder a representative number of tablets. Accurately weigh a portion of the powder equivalent to one average tablet weight and transfer to a volumetric flask. Add diluent to fill approximately 70% of the flask volume, sonicate for 15-20 minutes to extract the drug, then dilute to volume. Filter the resulting solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : Water : Phosphoric Acid (60:40:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	230 nm (or λmax determined by PDA)
Run Time	10 minutes

Data Analysis and Method Validation

The method must be validated to demonstrate its fitness for purpose, following the International Council for Harmonisation (ICH) Q2(R1) or Q2(R2) guidelines.[8][9][10]

• System Suitability: Before analysis, inject the working standard solution five times. The system is deemed suitable if the relative standard deviation (RSD) of the peak area is ≤ 2.0%, the tailing factor is ≤ 2.0, and the theoretical plates are ≥ 2000.[8]

• Specificity: Analyze a blank (diluent) and a placebo sample to ensure no interfering peaks are present at the retention time of the analyte.

• Linearity: Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Determine the recovery of the analyte by spiking a placebo mixture with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration). The mean recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-day): Analyze six replicate samples at 100% of the target concentration on the same day. The RSD should be ≤ 2.0%.

  • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument. The RSD between the two days should be ≤ 2.0%.

• Limit of Quantitation (LOQ) & Limit of Detection (LOD): Determine experimentally as the lowest concentration that provides a response with acceptable accuracy and precision (for LOQ) and a signal-to-noise ratio of at least 3:1 (for LOD).

Workflow Diagram: HPLC-UV Analysis

Caption: Experimental workflow for HPLC-UV analysis.

Method 2: LC-MS/MS for Biological Matrices

This protocol provides a highly sensitive method for quantifying 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid in a biological matrix like human plasma.

Principle of the Method

The method involves sample clean-up using protein precipitation to remove high-molecular-weight interferences.[4] The analyte and a stable-isotope labeled internal standard (SIL-IS) are then separated using fast gradient reverse-phase chromatography and detected by a triple quadrupole mass spectrometer. Detection is performed in Multiple Reaction Monitoring (MRM) mode, which monitors a specific precursor-to-product ion transition for the analyte and the internal standard, ensuring maximum selectivity and sensitivity. Quantification is based on the ratio of the analyte peak area to the internal standard peak area.

Experimental Protocol

3.2.1. Instrumentation and Materials

• LC-MS/MS System: A UPLC/HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A fast-separating C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Reagents: Acetonitrile and Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade).

• Reference Standard: 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (purity ≥98%).

• Internal Standard (IS): Ideally, a stable-isotope labeled version, e.g., 2-(3,5-Dichlorophenyl)cyclopropane-d4-1-carboxylic acid. If unavailable, a close structural analog can be used, but a SIL-IS is strongly preferred to control for matrix effects.

3.2.2. Preparation of Solutions

• LC Mobile Phase A: Water with 0.1% Formic Acid.

• LC Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Standard Stock Solution (1 mg/mL): Prepare in methanol.

• Internal Standard (IS) Stock Solution (1 mg/mL): Prepare in methanol.

• Working Solutions: Prepare serial dilutions of the standard stock in 50:50 Acetonitrile:Water for calibration curve and quality control (QC) samples.

• IS Spiking Solution (e.g., 100 ng/mL): Dilute the IS stock solution in acetonitrile. This solution will also serve as the protein precipitation agent.

3.2.3. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the cold IS Spiking Solution (acetonitrile with IS).

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at >12,000 g for 10 minutes at 4 °C.

• Carefully transfer 100 µL of the clear supernatant to an HPLC vial for injection.

LC-MS/MS Conditions

Table 3.3.1: Liquid Chromatography Conditions

Parameter	Condition
Column	C18, 50 mm x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

| Gradient Program | 5% B to 95% B in 2.5 min, hold 1 min, return to 5% B in 0.1 min, equilibrate 0.9 min |

Table 3.3.2: Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	ESI Negative
MRM Transition (Analyte)	m/z 229.0 → m/z 185.0 (Example: [M-H]⁻ → [M-H-CO₂]⁻)
MRM Transition (IS)	m/z 233.0 → m/z 189.0 (Example for d4-IS)
Collision Energy (CE)	To be optimized for the specific instrument
Dwell Time	100 ms
Source Temperature	500 °C

| IonSpray Voltage | -4500 V |

Note: The exact m/z transitions and CE must be determined experimentally by infusing a standard solution of the analyte into the mass spectrometer.

Data Analysis and Validation

Validation for bioanalytical methods follows guidelines from regulatory bodies like the FDA. Key parameters include:

• Selectivity: Assessed by analyzing at least six blank matrix samples to check for interferences.

• Linearity, Accuracy, Precision: Assessed using calibration standards and QC samples at low, medium, and high concentrations. Acceptance criteria are typically ±15% deviation from nominal (±20% at the Lower Limit of Quantitation, LLOQ).

• Matrix Effect: Evaluated to ensure that co-eluting matrix components do not suppress or enhance the ionization of the analyte.

• Recovery: The efficiency of the extraction process is determined.

• Stability: Analyte stability is tested under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Workflow Diagram: LC-MS/MS Analysis

Caption: Bioanalytical workflow for LC-MS/MS analysis.

Chiral Separation Considerations

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid possesses two chiral centers, meaning it can exist as different stereoisomers (enantiomers and diastereomers). If the biological activity or metabolic fate of the individual stereoisomers is different, a stereospecific (chiral) analytical method is required.

This is typically achieved using chiral HPLC, which can be approached in two ways:[11]

• Direct Method: Using a Chiral Stationary Phase (CSP) that can directly distinguish between the enantiomers. Anion-exchange type CSPs are often effective for acidic compounds.[12]

• Indirect Method: Derivatizing the carboxylic acid with a chiral reagent to form diastereomers, which can then be separated on a standard (non-chiral) column.[13]

Method development for chiral separations requires screening different CSPs and mobile phases to achieve adequate resolution.

Conclusion

This application note provides two distinct, robust, and scientifically sound methods for the quantification of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid. The RP-HPLC-UV method is ideal for routine quality control of high-concentration samples in simple matrices. The LC-MS/MS method provides the high sensitivity and selectivity required for trace-level bioanalysis in complex matrices. Both protocols are designed as self-validating systems, grounded in established principles and regulatory guidelines to ensure the generation of accurate, reliable, and trustworthy data.

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• Hotha, K. K. (2015). Quantification of drugs in biological matrices by mass spectrometry and their applications to pharmacokinetic studies.
• Schettgen, T., et al. (2024). A novel method for the accurate quantification of two isomeric mercapturic acids of 1,3-dichlorobenzene in human urine.
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• NIH. (Date not available). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples.
• Schettgen, T., et al. (2024). A novel method for the accurate quantification of two isomeric mercapturic acids of 1,3-dichlorobenzene in human urine using isotope dilution online-SPE-LC-MS/MS. MPG.PuRe.

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HPLC analysis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

An Application Note for the HPLC Analysis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Abstract

This comprehensive guide details the analytical methodologies for the quantification and chiral separation of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, a key intermediate in pharmaceutical and agrochemical synthesis.[1] Recognizing the compound's stereogenic centers, this document provides two distinct, validated High-Performance Liquid Chromatography (HPLC) protocols: a reversed-phase (RP-HPLC) method for achiral analysis (assay and impurity profiling) and a chiral chromatography method for the critical separation of its enantiomers. The protocols are developed with an emphasis on the scientific rationale behind methodological choices, from mobile phase composition to stationary phase selection. All methodologies are designed to be robust and are presented in accordance with International Council for Harmonisation (ICH) guidelines for analytical procedure validation.[2][3]

Introduction and Physicochemical Characterization

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a synthetic organic compound whose cyclopropane ring and adjacent phenyl group create stereogenic centers, resulting in the existence of enantiomers and diastereomers (cis/trans). Accurate analytical characterization is therefore essential not only for determining purity but also for quantifying the enantiomeric excess (e.e.), which is often critical for pharmacological activity and regulatory approval.

The molecule's carboxylic acid functional group dictates key aspects of HPLC method development. In its ionized (deprotonated) state, the carboxylate anion interacts poorly with reversed-phase columns, leading to poor peak shape and retention. Therefore, controlling the mobile phase pH is paramount to achieving a successful separation.[4] The compound is generally soluble in organic solvents like methanol and acetonitrile but insoluble in water.[5]

Table 1: Physicochemical Properties of the Analyte

Property	Value	Source(s)
Molecular Formula	C₁₀H₈Cl₂O₂	[6]
Molecular Weight	231.08 g/mol	[6]
Appearance	Colorless or light yellow solid	[5]
Stereochemistry	Contains stereogenic centers (chiral)	[1][7]
LogP	3.18 (Calculated)	[6]
pKa	~4.6 (Estimated, typical for similar acids)	[8]

Achiral Analysis: Purity and Assay Determination by RP-HPLC

Scientific Rationale

The primary objective of the achiral method is to quantify the target analyte and separate it from process-related impurities. A reversed-phase C18 column is the stationary phase of choice due to its versatility and effectiveness in retaining moderately non-polar compounds like this one.

The critical parameter for analyzing this carboxylic acid is the mobile phase pH. To ensure the analyte is in its non-ionized, neutral form, the mobile phase must be acidified to a pH at least 1.5-2 units below the analyte's pKa.[4] This protonation suppresses silanol interactions and prevents peak tailing, resulting in sharp, symmetrical peaks suitable for accurate integration. A low UV wavelength (around 210-225 nm) is selected for detection, as the molecule lacks a strong chromophore in the higher UV range.[9]

Experimental Protocol: Achiral Analysis

A. Instrumentation & Consumables

• HPLC System with a quaternary or binary pump, autosampler, column thermostat, and UV/Vis or Diode Array Detector (DAD).

• C18 Reversed-Phase Column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• HPLC-grade Acetonitrile (ACN) and Methanol (MeOH).

• HPLC-grade water (18.2 MΩ·cm).

• Phosphoric acid (H₃PO₄) or Formic acid (HCOOH), analytical grade.

• 0.45 µm syringe filters for sample preparation.

B. Preparation of Solutions

• Mobile Phase A (Aqueous): Prepare a 0.1% (v/v) solution of phosphoric acid in HPLC-grade water. Filter through a 0.45 µm membrane and degas.

• Mobile Phase B (Organic): HPLC-grade Acetonitrile.

• Diluent: Prepare a 50:50 (v/v) mixture of Acetonitrile and water.

• Standard Stock Solution (1 mg/mL): Accurately weigh 25 mg of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (50 µg/mL): Dilute 1.0 mL of the Standard Stock Solution to 20.0 mL with the diluent.

• Sample Preparation: Prepare sample solutions at a target concentration of 50 µg/mL in the diluent. Filter through a 0.45 µm syringe filter prior to injection.

C. Chromatographic Conditions

Table 2: RP-HPLC Method Parameters

Parameter	Condition
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase	Gradient Elution: - A: 0.1% H₃PO₄ in Water - B: Acetonitrile
Gradient Program	0-15 min: 40% B to 90% B 15-17 min: 90% B (hold) 17-18 min: 90% B to 40% B 18-25 min: 40% B (equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm
Injection Volume	10 µL

Workflow for Achiral HPLC Analysis

Caption: Workflow for achiral purity and assay analysis.

Chiral Analysis: Enantiomeric Separation

Scientific Rationale

Enantiomers possess identical physical properties in an achiral environment, making their separation on a standard C18 column impossible. Separation requires the introduction of a chiral environment, which is most effectively achieved using a Chiral Stationary Phase (CSP).[10] Polysaccharide-based CSPs, particularly those with amylose or cellulose backbones derivatized with phenylcarbamates, are exceptionally versatile for separating a wide range of chiral compounds, including carboxylic acids.[11][12]

The separation mechanism relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP. For a successful separation, there must be a sufficient difference in the binding energy of these two complexes, often explained by the "three-point interaction" model.[11] The mobile phase for chiral separations is often non-polar (normal-phase) or consists of pure alcohols (polar organic mode), as these environments promote the specific interactions (e.g., hydrogen bonding, π-π stacking, steric hindrance) necessary for recognition.

Experimental Protocol: Chiral Analysis

A. Instrumentation & Consumables

• HPLC System as described previously.

• Chiral Stationary Phase Column (e.g., Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel, 250 mm x 4.6 mm, 5 µm).

• HPLC-grade n-Hexane and Isopropanol (IPA).

• Trifluoroacetic acid (TFA), analytical grade.

B. Preparation of Solutions

• Mobile Phase: Prepare a mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v) with 0.1% TFA. The optimal ratio may require scouting. The TFA is added to improve the peak shape of the acidic analyte.

• Diluent: Use the mobile phase as the diluent to avoid peak distortion.

• Sample Preparation: Prepare a solution of the racemic or enantiomerically enriched sample in the diluent at a concentration of approximately 0.5 mg/mL. Filter if necessary.

C. Chromatographic Conditions

Table 3: Chiral HPLC Method Parameters

Parameter	Condition
Column	Amylose tris(3,5-dimethylphenylcarbamate), 250 mm x 4.6 mm, 5 µm
Mobile Phase	Isocratic: n-Hexane:Isopropanol:TFA (90:10:0.1, v/v/v)
Flow Rate	0.8 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm
Injection Volume	5 µL

Principle of Chiral Recognition

Caption: The three-point interaction model for chiral recognition.

Method Validation Protocol (ICH Q2(R2) Framework)

A validated analytical method provides assurance of its reliability. The following protocol outlines the validation parameters for the achiral assay method as mandated by ICH guidelines.[3][13]

Validation Parameters and Acceptance Criteria

Table 4: Summary of Validation Characteristics

Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank, placebo, and spiked samples. Perform forced degradation (acid, base, peroxide, heat, light).	Peak purity index > 0.999. No interference at the analyte's retention time.
Linearity	Analyze a minimum of 5 concentrations across 50-150% of the target concentration (e.g., 25-75 µg/mL).	Correlation coefficient (r²) ≥ 0.999.
Range	Confirmed by linearity, accuracy, and precision data.	80-120% of the target assay concentration.
Accuracy	Analyze 9 samples across 3 concentration levels (e.g., 80%, 100%, 120%). Calculate % recovery.	Mean recovery between 98.0% and 102.0% at each level.
Precision	Repeatability: 6 replicate injections at 100% concentration. Intermediate: Repeat on a different day with a different analyst.	RSD ≤ 2.0% for repeatability. Overall RSD ≤ 2.0% for intermediate precision.
LOD & LOQ	Based on signal-to-noise ratio (S/N) or standard deviation of the response and the slope of the calibration curve.	S/N ≈ 3 for LOD. S/N ≈ 10 for LOQ.[14]
Robustness	Systematically vary method parameters (e.g., flow rate ±10%, column temp ±5°C, mobile phase composition ±2%).	System suitability parameters remain within limits. Peak retention and area show no significant changes.

Method Validation Workflow

Caption: A systematic workflow for HPLC method validation.

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The Strategic Utility of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid in Modern Organic Synthesis

Introduction: A Versatile Building Block for Complex Molecules

In the landscape of contemporary organic synthesis, the demand for structurally unique and functionally diverse building blocks is insatiable. Among these, 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid emerges as a molecule of significant interest for researchers, scientists, and professionals in drug development and agrochemical innovation. Its rigid cyclopropane core, coupled with the electronically distinct 3,5-dichlorophenyl moiety, offers a unique three-dimensional scaffold that can impart desirable physicochemical properties to target molecules, such as enhanced metabolic stability and potent biological activity. This document serves as a comprehensive guide to the applications and synthetic protocols involving this valuable intermediate. While it is notably recognized as a key precursor in the synthesis of the pharmaceutical agent Tafamidis, its utility extends to the broader fields of medicinal and agricultural chemistry.[1]

Physicochemical Properties and Safety Considerations

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a white to off-white solid. While specific physical constants like melting and boiling points are not consistently reported in publicly available literature, its solubility is generally noted in common organic solvents. As with any halogenated organic compound, appropriate safety precautions should be taken during handling. This includes the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of any dust or vapors. For detailed safety information, it is always recommended to consult the material safety data sheet (MSDS) provided by the supplier.

Core Synthetic Applications: A Gateway to Bioactive Molecules

The primary application of 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid lies in its role as a pivotal intermediate for the synthesis of more complex, biologically active compounds. The carboxylic acid functionality serves as a versatile handle for a variety of chemical transformations, most notably amide and ester bond formation.

Intermediate in Pharmaceutical Synthesis: The Case of Tafamidis

A significant driver for the interest in 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid derivatives is their role in the synthesis of Tafamidis.[2][3][4][5][6] Tafamidis is a medication used to treat transthyretin-mediated amyloidosis, a rare and debilitating disease. The synthesis of Tafamidis involves the coupling of a 2-(3,5-dichlorophenyl) benzoxazole moiety with other fragments. While the exact commercial synthesis pathways are proprietary, patent literature indicates that derivatives of 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid can serve as precursors to the core benzoxazole structure.[2][3][4][5][6]

The general synthetic strategy often involves the amidation of the carboxylic acid, followed by further transformations to construct the heterocyclic core of the final drug molecule. The 3,5-dichloro substitution pattern on the phenyl ring is a crucial feature for the biological activity of Tafamidis.

Agrochemical Development

The unique structural features of cyclopropane-containing molecules have also garnered attention in the agrochemical industry. The cyclopropane ring can enhance the metabolic stability of a molecule in the environment and in target organisms, leading to more potent and longer-lasting pesticides or herbicides. While specific examples of commercial agrochemicals derived directly from 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid are not prevalent in the public domain, the structural motif is of interest. Patent literature suggests the exploration of various cyclopropane carboxylic acid esters as potential pesticides.

Experimental Protocols: A Practical Guide

The following section provides detailed, step-by-step methodologies for the synthesis and key transformations of 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid. These protocols are based on established synthetic methods for similar compounds and are intended to be a starting point for laboratory investigation.

Protocol 1: Synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

The synthesis of the title compound can be achieved through a two-step process: the cyclopropanation of 3,5-dichlorostyrene with an ethyl diazoacetate followed by hydrolysis of the resulting ester.

Step 1: Synthesis of Ethyl 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylate

This reaction involves the rhodium-catalyzed cyclopropanation of 3,5-dichlorostyrene.

• Materials:

  • 3,5-Dichlorostyrene

  • Ethyl diazoacetate (EDA)

  • Rhodium(II) acetate dimer [Rh₂(OAc)₄]

  • Dichloromethane (DCM), anhydrous

  • Magnetic stirrer and hotplate

  • Round-bottom flask with a reflux condenser

  • Inert atmosphere (nitrogen or argon)

• Procedure:

  • To a solution of 3,5-dichlorostyrene (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere, add a catalytic amount of rhodium(II) acetate dimer (e.g., 0.5-1 mol%).

  • Heat the mixture to a gentle reflux (approx. 40 °C).

  • Slowly add a solution of ethyl diazoacetate (1.1 eq) in anhydrous DCM to the reaction mixture over a period of 2-3 hours using a syringe pump. Caution: Ethyl diazoacetate is toxic and potentially explosive; handle with care in a fume hood.

  • After the addition is complete, continue to stir the reaction at reflux for an additional 1-2 hours, or until the starting material is consumed as monitored by thin-layer chromatography (TLC).

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate as a mixture of cis and trans isomers.

Step 2: Hydrolysis to 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

The ester is hydrolyzed to the corresponding carboxylic acid using basic conditions.

• Materials:

  • Ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate

  • Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)

  • Methanol or Tetrahydrofuran (THF)

  • Water

  • Hydrochloric acid (HCl), aqueous solution (e.g., 1M or 2M)

  • Magnetic stirrer

• Procedure:

  • Dissolve the ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate in a mixture of methanol (or THF) and water.

  • Add an excess of sodium hydroxide or lithium hydroxide (e.g., 2-3 eq) to the solution.

  • Stir the mixture at room temperature or gently heat to 40-50 °C for several hours, monitoring the progress of the reaction by TLC until the starting ester is no longer present.

  • Cool the reaction mixture and remove the organic solvent under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent like diethyl ether or ethyl acetate to remove any unreacted starting material.

  • Carefully acidify the aqueous layer with hydrochloric acid until the pH is acidic (pH ~2-3), which will cause the carboxylic acid to precipitate.

  • Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum to yield 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid.

Diagram: Synthetic Workflow for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

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• 2. ias.ac.in [ias.ac.in]
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• 5. WO2019175263A1 - New polymorphs and new path to synthesize tafamidis - Google Patents [patents.google.com]
• 6. CN114369071A - Synthetic method of tafamidis intermediate - Google Patents [patents.google.com]

Application Notes &amp; Protocols: The Modern Practice of Medicinal Chemistry in Drug Discovery

Introduction: From Hit to Candidate, The Central Role of Medicinal Chemistry

The journey from a promising biological target to a clinically viable drug candidate is a complex, multidisciplinary endeavor. At its heart lies medicinal chemistry, the science of designing and synthesizing molecules with therapeutic potential. This is not merely a process of creating chemical diversity; it is an iterative cycle of rational design, meticulous synthesis, and rigorous biological evaluation aimed at transforming an initial "hit" compound into a safe and effective drug.[1][2]

This guide provides an in-depth exploration of key applications and protocols in modern medicinal chemistry. It is designed for researchers, scientists, and drug development professionals, offering not just methodologies, but the strategic thinking and scientific rationale that underpin them. We will move beyond simple step-by-step instructions to explain the causality behind experimental choices, reflecting the field-proven insights required for success.

Section 1: The Foundation - Identifying the Starting Points (Target-to-Hit)

Before any medicinal chemistry campaign can begin, a starting point—a "hit" molecule that interacts with the biological target—is required. The quality of this initial hit profoundly influences the entire subsequent optimization process. Two primary strategies dominate this initial phase: High-Throughput Screening (HTS) and Fragment-Based Drug Discovery (FBDD).

High-Throughput Screening (HTS)

HTS is a brute-force yet highly effective method that leverages automation and robotics to test hundreds of thousands to millions of compounds against a biological target in a short period.[3][4][5] The goal is to identify compounds that elicit a desired biological response, which serve as the initial hits for a drug discovery program.[3]

Causality in HTS: The choice of assay is paramount and is dictated by the target class (e.g., enzyme, receptor, ion channel). The assay must be robust, reproducible, and amenable to miniaturization in 96, 384, or 1536-well plate formats.[6] A statistical measure known as the Z'-factor is used to validate the quality of the assay; a Z' score above 0.5 is generally considered excellent and indicates a large separation between positive and negative controls, ensuring that hits are statistically significant.[4]

Protocol: Cell-Based Luciferase Reporter HTS Assay

This protocol describes a typical HTS assay to find activators of a specific transcription factor signaling pathway.

• Assay Principle: A cell line is engineered to contain a luciferase reporter gene under the control of a promoter that is responsive to the signaling pathway of interest. Activation of the pathway leads to luciferase expression, which produces a luminescent signal upon addition of a substrate.

• Materials:

  • Engineered reporter cell line

  • Assay medium (e.g., DMEM, 10% FBS)

  • Compound library plates (384-well format)

  • Positive control (known pathway activator) and negative control (DMSO) plates

  • Luminescence detection reagent (e.g., Bright-Glo™)

  • Automated liquid handler, plate reader with luminescence detection

• Methodology:

  • Cell Plating: Using an automated liquid dispenser, seed 5,000 cells in 30 µL of assay medium into each well of a 384-well white, solid-bottom assay plate. Incubate for 18-24 hours at 37°C, 5% CO2. Causality: This allows cells to attach and recover, ensuring a healthy and uniform monolayer for the assay.

  • Compound Addition: Transfer 50 nL of compounds from the library plates to the assay plates using a pintool or acoustic liquid handler. This results in a final compound concentration of 10 µM. Also, add positive and negative controls to dedicated wells on each plate. Causality: Nanoliter-scale transfer minimizes solvent (DMSO) concentration, which can be toxic to cells, while maintaining the desired screening concentration.

  • Incubation: Incubate the assay plates for 16-24 hours at 37°C, 5% CO2. Causality: This duration is typically sufficient for the compound to exert its biological effect, leading to transcription, translation, and accumulation of the reporter protein.

  • Signal Detection: Equilibrate plates to room temperature. Add 20 µL of the luciferase detection reagent to each well using a liquid handler.

  • Data Acquisition: Incubate for 5 minutes at room temperature to allow signal stabilization, then measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data on a per-plate basis using the positive (100% activation) and negative (0% activation) controls.

  • Calculate the Z'-factor for each plate to ensure data quality.

  • Define a "hit" as any compound that produces a signal greater than three standard deviations above the mean of the negative controls.

Parameter	Description	Typical Value	Rationale
Z'-Factor	A measure of assay quality and robustness.	> 0.5	Ensures a clear distinction between signal and background noise.[4]
Hit Threshold	Statistical cutoff for identifying active compounds.	> 3σ over DMSO	Minimizes false positives by selecting for statistically significant activity.
Confirmation	Re-testing of initial hits from a fresh compound source.	10-point dose-response	Confirms activity, eliminates false positives, and determines potency (EC50).

Fragment-Based Drug Discovery (FBDD)

FBDD is a more targeted approach that screens smaller, low-molecular-weight compounds ("fragments," typically <300 Da) for weak but efficient binding to the target protein.[7][8] The core principle is that while these fragments bind weakly, they do so efficiently and provide high-quality starting points that can be chemically elaborated into potent leads.[9]

Causality in FBDD: Because the binding affinity of fragments is low (in the micromolar to millimolar range), highly sensitive biophysical techniques are required for detection, such as Nuclear Magnetic Resonance (NMR) spectroscopy, Surface Plasmon Resonance (SPR), or X-ray crystallography.[7][10] The simplicity of fragments allows them to explore chemical space more efficiently than larger HTS compounds, often identifying novel binding pockets.[8][9]

Protocol: FBDD Hit Identification using Surface Plasmon Resonance (SPR)

• Assay Principle: SPR detects changes in mass on the surface of a sensor chip. The target protein is immobilized on the chip, and a solution containing fragments is flowed over the surface. Binding of a fragment to the protein causes a change in the refractive index, which is detected in real-time.[7]

• Materials:

  • SPR instrument (e.g., Biacore™)

  • Sensor chip (e.g., CM5)

  • Purified target protein (>95% purity)

  • Fragment library (dissolved in DMSO)

  • Running buffer (e.g., HBS-EP+)

• Methodology:

  • Protein Immobilization: Immobilize the target protein onto the sensor chip surface via amine coupling to a target density that will yield a theoretical Rmax of ~50 RU for a 250 Da fragment. A reference channel is prepared similarly but without protein to subtract non-specific binding. Causality: Proper immobilization density is critical. Too high can cause steric hindrance; too low reduces signal.

  • Primary Screen: Prepare fragment solutions in running buffer at a single high concentration (e.g., 200 µM) with a low percentage of DMSO (<1%). Inject each fragment solution over the target and reference surfaces. Causality: A high concentration is used to detect weak binders. The real-time sensorgram allows for qualitative assessment of binding events.

  • Hit Triage: Identify fragments that show a specific binding response in the target channel significantly above the reference channel. Prioritize hits with sensorgrams indicative of a 1:1 binding interaction (i.e., clear association and dissociation curves).

  • Affinity Determination: For validated hits, perform a follow-up experiment by injecting a series of concentrations (e.g., 5-500 µM) to determine the binding affinity (KD).

• Self-Validation:

  • A key aspect of FBDD is cross-validation. Hits identified by SPR should be confirmed using a secondary, orthogonal technique, such as Thermal Shift Assay (TSA) or NMR, to ensure they are not artifacts of the primary screen.

  • Ultimately, obtaining an X-ray crystal structure of the fragment bound to the protein is the gold standard for validation, providing a definitive blueprint for subsequent optimization.[7]

Section 2: The Blueprint - Rational Drug Design Strategies

Once high-quality hits are identified, medicinal chemistry shifts to a design-led phase. Modern drug design is heavily reliant on structural biology and computational methods to guide the synthesis of improved compounds.

Structure-Based Drug Design (SBDD)

SBDD leverages the three-dimensional structure of the target protein, typically determined by X-ray crystallography or Cryo-EM, to design ligands with improved potency and selectivity.[11][12] It is a powerful approach that transforms drug discovery from a trial-and-error process into a rational design cycle.[13]

Causality in SBDD: By visualizing how a compound binds to its target, chemists can understand the key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions) responsible for its activity.[12][14] This knowledge allows for the design of new molecules with modifications specifically intended to enhance these interactions or to occupy adjacent pockets, thereby increasing binding affinity.[11] This iterative process of design, synthesis, and testing is a cornerstone of modern lead optimization.[15]

The Rise of Artificial Intelligence (AI) in Drug Design

Key AI/ML Applications:

• Predictive Modeling: Training algorithms on existing data to predict the properties of new molecules (e.g., QSAR models).[19]

• De Novo Design: Using generative models to create entirely new molecular structures that are optimized for a specific target profile.[20]

• Virtual Screening: AI can screen billions of virtual compounds far more quickly than physical HTS, identifying promising candidates for synthesis.[20]

Section 3: The Refinement - Hit-to-Lead and Lead Optimization

The hit-to-lead (H2L) and lead optimization (LO) phases are where the core activities of medicinal chemistry take place. The goal is to iteratively modify a promising hit compound to create a "lead" and then optimize that lead into a preclinical candidate with a suitable balance of potency, selectivity, and drug-like properties.[1][2]

Key Medicinal Chemistry Strategies

Structure-Activity Relationship (SAR) Analysis

SAR is the process of systematically modifying a molecule's structure and observing the effect on its biological activity.[19] This is the fundamental feedback loop of medicinal chemistry. By making small, deliberate changes—such as adding, removing, or modifying functional groups—chemists build a qualitative and quantitative understanding of which parts of the molecule are essential for activity.[1]

Bioisosteric Replacement

Bioisosterism is a key strategy used to fine-tune a molecule's properties while maintaining its biological activity.[21] It involves replacing a functional group with another that has similar physical or chemical properties.[21][22] This is often done to overcome liabilities such as poor metabolic stability, toxicity, or low solubility.[22][23]

Original Group	Common Bioisostere(s)	Rationale for Replacement
Carboxylic Acid (-COOH)	Tetrazole, Acylsulfonamide	Improve oral bioavailability and metabolic stability; tetrazole can mimic the acidity and hydrogen bonding of a carboxylic acid.[22][24]
Amide (-CONH-)	Triazole, Oxadiazole, Alkene	Enhance metabolic stability against proteases; modulate hydrogen bonding capacity and conformation.[24]
Benzene Ring	Thiophene, Pyridine	Modulate electronics, solubility, and metabolic profile; introduce new interaction points.[21]
Methyl Group (-CH3)	Chlorine (-Cl), Trifluoromethyl (-CF3)	Block metabolic oxidation at that position; CF3 can alter electronics and lipophilicity.

A New Modality: Proteolysis Targeting Chimeras (PROTACs)

PROTACs represent a revolutionary therapeutic modality that moves beyond simple target inhibition.[25] These are heterobifunctional molecules with two heads: one binds to the target protein, and the other recruits an E3 ubiquitin ligase.[26][27] This proximity induces the cell's own protein disposal machinery (the ubiquitin-proteasome system) to tag the target protein for destruction.[27]

Causality of PROTACs: Unlike inhibitors that require high occupancy to be effective, PROTACs act catalytically—one PROTAC molecule can induce the degradation of multiple target protein molecules.[26][27] This opens the door to targeting proteins previously considered "undruggable," such as scaffolding proteins and transcription factors, which may lack a well-defined active site for an inhibitor to bind.[25][28]

Section 4: The Reality Check - Ensuring Drug-Like Properties

A potent molecule is not necessarily a good drug. A significant part of medicinal chemistry involves optimizing a compound's pharmacokinetic and safety profile to ensure it can reach its target in the body and exert a therapeutic effect without causing undue harm.

The ADMET Paradigm

ADMET—Absorption, Distribution, Metabolism, Excretion, and Toxicity—describes a drug's journey through the body and its potential to cause adverse effects.[29][30] Poor ADMET properties are a major cause of failure in clinical trials.[30] Therefore, assessing these properties early and often during lead optimization is critical.[31][32]

• Absorption: How the drug enters the bloodstream.

• Distribution: Where the drug goes in the body.

• Metabolism: How the body chemically modifies the drug.[30]

• Excretion: How the drug is eliminated from the body.

• Toxicity: Whether the drug causes harmful effects.

Protocol: In Vitro Metabolic Stability Assay (Liver Microsomes)

• Assay Principle: This assay assesses how quickly a compound is metabolized by key drug-metabolizing enzymes (Cytochrome P450s) found in liver microsomes. Rapid metabolism can lead to low drug exposure in the body.

• Materials:

  • Pooled human liver microsomes (HLM)

  • Test compound stock solution (10 mM in DMSO)

  • Phosphate buffer (pH 7.4)

  • NADPH (cofactor required for enzyme activity)

  • LC-MS/MS system

• Methodology:

  • Reaction Preparation: Prepare a master mix containing HLM and phosphate buffer. In a 96-well plate, add buffer, then test compound (final concentration 1 µM). Pre-incubate the plate at 37°C for 5 minutes. Causality: Pre-incubation ensures the reaction components reach the optimal temperature for enzymatic activity.

  • Initiate Reaction: Start the metabolic reaction by adding a pre-warmed solution of NADPH. Causality: NADPH is an essential cofactor for CYP450 enzymes; its addition marks time zero.

  • Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding a "stop solution" (e.g., cold acetonitrile containing an internal standard). Causality: The organic solvent precipitates the microsomal proteins, halting all enzymatic activity instantly.

  • Sample Analysis: Centrifuge the plates to pellet the precipitated protein. Transfer the supernatant to a new plate for analysis by LC-MS/MS.

  • Quantification: Quantify the amount of parent compound remaining at each time point relative to the time zero sample.

• Data Analysis:

  • Plot the natural log of the percentage of compound remaining versus time.

  • The slope of the line gives the rate of elimination (k).

  • From this, calculate the in vitro half-life (t½ = 0.693 / k). A shorter half-life indicates lower metabolic stability.

Pharmacokinetics and Pharmacodynamics (PK/PD)

PK and PD are two essential concepts that, together, describe the relationship between the dose of a drug and its therapeutic effect.[33]

• Pharmacokinetics (PK): The study of what the body does to the drug (ADME). It describes the concentration of the drug in the body over time.[33][34][35]

• Pharmacodynamics (PD): The study of what the drug does to the body. It describes the relationship between drug concentration and the observed biological effect.[33][34][35]

Causality in PK/PD: Integrating PK and PD data is crucial for effective drug development.[33] This relationship helps to define the therapeutic window—the range of doses at which a drug is effective without being toxic. PK/PD modeling is used to predict human dose-response, optimize dosing regimens, and improve the translation of preclinical data to clinical trials.[33][36]

Conclusion

The application of medicinal chemistry in drug discovery is an intricate dance between creative design and rigorous scientific validation. From the automated brute force of HTS to the nuanced, structure-guided evolution of a fragment hit, the goal remains the same: to meticulously craft a molecule that is not only potent against its target but also possesses the precise balance of properties required to become a safe and effective medicine. The modern medicinal chemist leverages an ever-expanding toolkit of biophysical techniques, computational models, and novel therapeutic modalities like PROTACs to navigate this complex landscape. By understanding the causality behind each protocol and strategy, researchers can make more informed decisions, overcome challenges, and ultimately increase the probability of success in the arduous but rewarding quest for new therapies.

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Application Notes &amp; Protocols: 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid as a Versatile Intermediate in Pharmaceutical Development

Abstract

This document provides a comprehensive technical guide on the synthesis, analysis, and application of 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid, a key intermediate in modern pharmaceutical development. The unique structural combination of a dichlorinated phenyl ring and a rigid cyclopropane scaffold makes this molecule a valuable building block for creating active pharmaceutical ingredients (APIs) with specific conformational requirements for target binding. This guide offers detailed, field-proven protocols for researchers, chemists, and drug development professionals, emphasizing the causality behind experimental choices and ensuring scientific integrity.

Introduction: The Strategic Value of a Rigid Scaffold

In medicinal chemistry, the conformational rigidity of a molecule can be a decisive factor in its efficacy and selectivity. Flexible molecules may adopt numerous conformations, only one of which might be active, leading to entropic penalties upon binding to a biological target. Rigid scaffolds, by contrast, pre-organize the key pharmacophoric elements in a defined spatial orientation, enhancing binding affinity and potentially improving the pharmacokinetic profile.

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid embodies this principle. Its structure features:

• A cyclopropane ring : A small, strained ring that acts as a rigid, non-aromatic linker, holding substituents in a fixed three-dimensional arrangement. This contrasts sharply with more flexible alkyl chains.

• A 3,5-dichlorophenyl group : This moiety provides specific steric and electronic properties, often crucial for hydrophobic interactions within a receptor's binding pocket. The chlorine atoms can also block sites of metabolic attack, increasing the molecule's in-vivo stability.

• A carboxylic acid group : A versatile functional handle that can be readily converted into a wide array of other groups, such as amides, esters, or amines, allowing for its incorporation into a larger drug molecule.[1]

This intermediate is particularly valuable in the synthesis of compounds targeting the central nervous system and other biological systems where precise molecular geometry is paramount for activity.[2]

Physicochemical and Handling Data

Proper characterization and safe handling are foundational to successful synthesis. The key properties of the trans-isomer are summarized below.

Property	Value	Source(s)
Molecular Formula	C₁₀H₈Cl₂O₂	[3]
Molecular Weight	231.08 g/mol	[3]
CAS Number	220353-25-3 (trans-isomer)	[1]
Appearance	Colorless to light yellow solid	[ChemBK]
Melting Point	Approx. 118-120 °C	[ChemBK]
Solubility	Soluble in organic solvents (ethanol, acetone, dichloromethane); insoluble in water.	[ChemBK]
Storage	Store in a dry, cool, well-ventilated place in a sealed container.	[3]

Safety and Handling Precautions

While specific toxicity data is limited, compounds of this class should be handled with standard laboratory precautions.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Avoid contact with skin, eyes, and clothing. Do not inhale dust. Use in a well-ventilated area or chemical fume hood.

• Hazards: May cause skin and eye irritation. [ChemBK] Avoid contact with strong oxidizing agents.

Synthesis Protocol: Stereoselective Preparation of trans-2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

The trans-isomer is often the desired stereoisomer in pharmaceutical applications due to its specific geometry. The following protocol describes a common and reliable method for its synthesis, starting from 3,5-dichlorostyrene. This pathway involves a cyclopropanation reaction to form an ester, followed by hydrolysis.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of the target intermediate.

Step-by-Step Protocol

Rationale: The choice of a rhodium catalyst (Rh₂(OAc)₄) in Step 1 provides high catalytic activity and favors the formation of the thermodynamically more stable trans-cyclopropane product.[4] Basic hydrolysis in Step 2 is a standard and efficient method for converting the ethyl ester to the desired carboxylic acid.

Step 1: Synthesis of Ethyl trans-2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylate

• Setup: To a dry 250 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 3,5-dichlorostyrene (10.0 g, 57.8 mmol) and rhodium(II) acetate dimer (64 mg, 0.14 mmol) in anhydrous dichloromethane (DCM, 100 mL).

• Reaction: Begin stirring the solution under a nitrogen atmosphere at room temperature (25°C).

• Addition: Prepare a solution of ethyl diazoacetate (EDA) (7.9 g, 69.4 mmol) in 50 mL of DCM. Add this solution dropwise to the reaction flask over 4 hours using the dropping funnel. Caution: EDA is toxic and potentially explosive; handle with care in a fume hood.

• Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) until the starting styrene is consumed.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure. Purify the resulting crude oil via flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure ethyl ester intermediate.

Step 2: Hydrolysis to 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

• Setup: Dissolve the purified ethyl ester from Step 1 in a mixture of ethanol (80 mL) and water (20 mL) in a 250 mL round-bottom flask.

• Saponification: Add sodium hydroxide (4.6 g, 115 mmol) to the solution. Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80-90°C) for 3 hours.

• Monitoring: Monitor the hydrolysis by TLC until the starting ester has disappeared.

• Acidification: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with 100 mL of water and cool in an ice bath.

• Precipitation: Slowly acidify the solution to pH ~2 by adding 2M hydrochloric acid (HCl). A white precipitate will form.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield the final product, trans-2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid.

Application in Pharmaceutical Synthesis: A Case Study

The true value of an intermediate is demonstrated by its successful incorporation into an active pharmaceutical ingredient. The phenylcyclopropane-1-carboxylic acid scaffold is a key structural motif in several modern drugs. For instance, the synthesis of Tasimelteon , a melatonin receptor agonist used to treat non-24-hour sleep-wake disorder, relies on a structurally analogous trans-cyclopropane intermediate.[5][6] The cyclopropane ring is critical for positioning the pharmacophoric groups in the correct orientation for effective binding to melatonin receptors.[6]

The carboxylic acid of our title compound serves as a versatile precursor to an amine or amide, which is then coupled with other fragments to build the final API. A common synthetic transformation is the Curtius rearrangement, which converts the carboxylic acid into a protected amine.

Conversion and Coupling Workflow Diagram

Caption: Conversion of the intermediate for incorporation into a drug scaffold.

Rationale: The Curtius rearrangement is a reliable method for converting a carboxylic acid to a primary amine with retention of stereochemistry, which is critical for chiral intermediates.[7] The resulting amine can then be used in standard nucleophilic substitution or coupling reactions to complete the synthesis of the target drug molecule.

Analytical Characterization and Quality Control

Rigorous analytical testing is required to confirm the identity, purity, and stereochemistry of the synthesized intermediate.

Analytical Workflow Diagram

Caption: Workflow for analytical quality control of the intermediate.

Protocol 1: Purity Determination by HPLC

Rationale: Reverse-phase HPLC is an excellent method for separating the nonpolar intermediate from more polar or nonpolar impurities.[8]

• System: HPLC with UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 50% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 50% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Sample Prep: Dissolve ~1 mg of the compound in 1 mL of acetonitrile.

• Acceptance Criteria: Purity should be ≥98% by peak area.

Protocol 2: Structural Confirmation by NMR Spectroscopy

Rationale: NMR provides unambiguous confirmation of the chemical structure and is essential for determining the cis/trans stereochemistry through analysis of proton coupling constants.

• Sample Prep: Dissolve ~10 mg of the compound in ~0.7 mL of deuterated chloroform (CDCl₃) or DMSO-d₆.

• Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

• Expected ¹H NMR Signals (in CDCl₃, approximate):

  • Aromatic Protons: Signals between 7.0-7.5 ppm. The two protons meta to the cyclopropyl group will appear as a doublet, and the single proton para will appear as a triplet.

  • Cyclopropane Protons: Complex multiplets between 1.5-3.0 ppm. For the trans-isomer, the coupling constant (J-value) between the protons on C1 and C2 is typically smaller (around 4-6 Hz) compared to the cis-isomer (around 7-10 Hz).

  • Carboxylic Acid Proton: A broad singlet typically above 10 ppm, which may be exchangeable with D₂O.

• Expected ¹³C NMR Signals (in CDCl₃, approximate):

  • Carbonyl Carbon: ~175-180 ppm.

  • Aromatic Carbons: ~125-140 ppm.

  • Cyclopropane Carbons: ~15-30 ppm.

Protocol 3: Molecular Weight Verification by Mass Spectrometry

Rationale: Mass spectrometry confirms the molecular weight of the compound, verifying its elemental composition.

• Technique: Electrospray Ionization (ESI) in negative mode is ideal for carboxylic acids.

• Sample Prep: Prepare a dilute solution (~0.1 mg/mL) in methanol or acetonitrile.

• Analysis: Infuse the sample into the mass spectrometer.

• Expected Ion: Look for the deprotonated molecule [M-H]⁻ at m/z ≈ 229.0, corresponding to the C₁₀H₇Cl₂O₂⁻ ion. The characteristic isotopic pattern for two chlorine atoms (peaks at M, M+2, M+4) must be observed.

Conclusion

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is more than a simple chemical; it is a strategic tool for medicinal chemists. Its synthesis, while requiring careful control of stereochemistry, is achievable through established organic chemistry methods. The rigid scaffold it provides is instrumental in designing highly specific and potent pharmaceutical agents, as exemplified by analogues used in drugs like Tasimelteon. The detailed analytical protocols provided herein ensure that researchers can confidently produce and verify this high-value intermediate, accelerating the journey from chemical synthesis to innovative therapeutics.

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• Synthesis and Pharmacological Characterization of 2-(2,6-Dichlorophenyl)-1-((1S,3R)-5-(3-hydroxy-3-methylbutyl)-3-(hydroxymethyl - ResearchGate. [URL: https://www.researchgate.net/publication/336319803_Synthesis_and_Pharmacological_Characterization_of_2-26-Dichlorophenyl-1-1S3R-5-3-hydroxy-3-methylbutyl-3-hydroxymethyl-1-methyl-2-oxo-1234-tetrahydro-8-quinolyl-N'-(2-pyridinylmethyl)
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Synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid Derivatives: An Application Note and Protocol Guide

This guide provides a comprehensive overview and detailed protocols for the synthesis of 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid and its derivatives. These compounds are of significant interest to researchers in medicinal chemistry and drug development due to the unique structural and physicochemical properties imparted by the dichlorinated cyclopropane moiety. This document offers in-depth technical guidance, explaining the rationale behind experimental choices and providing step-by-step methodologies.

The cyclopropane ring, a three-membered carbocycle, is a valuable structural motif in medicinal chemistry. Its inherent ring strain and unique electronic properties can confer advantageous pharmacological characteristics to a molecule, including metabolic stability and conformational rigidity, which can lead to enhanced binding affinity for biological targets. The incorporation of a 3,5-dichlorophenyl group further modulates the lipophilicity and electronic nature of the molecule, making these derivatives attractive for a range of therapeutic applications.

I. Synthetic Strategy Overview

The synthesis of 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid derivatives typically involves a two-stage process. The first stage is the construction of the cyclopropane ring, followed by the hydrolysis of an ester group to yield the final carboxylic acid. Subsequent derivatization can be performed on the carboxylic acid moiety to generate a library of related compounds.

Two primary and robust methods for the cyclopropanation of alkenes are the Simmons-Smith reaction and transition-metal catalyzed cyclopropanation, often employing rhodium or copper catalysts. The choice of method depends on the desired stereochemistry, substrate tolerance, and scalability.

Caption: Overall synthetic workflow for 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid and its derivatives.

II. Preparation of Key Precursor: 3,5-Dichlorostyrene

A common and versatile precursor for the target molecule is 3,5-dichlorostyrene. This can be synthesized from commercially available 3,5-dichloroaniline.

Protocol 1: Synthesis of 3,5-Dichlorostyrene via Wittig Reaction

The Wittig reaction is a reliable method for the synthesis of alkenes from aldehydes or ketones and a phosphorus ylide.[1][2][3] In this case, 3,5-dichlorobenzaldehyde is reacted with methylenetriphenylphosphorane.

Step 1: Preparation of 3,5-Dichlorobenzaldehyde (if not commercially available)

3,5-Dichlorobenzaldehyde can be prepared from 3,5-dichlorotoluene via oxidation.

Step 2: Wittig Reaction

• Preparation of the Wittig Reagent: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add methyltriphenylphosphonium bromide (1.1 eq) and anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath.

• Slowly add a strong base, such as n-butyllithium (n-BuLi) (1.05 eq), dropwise to the suspension. The formation of the orange-red ylide indicates a successful reaction.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Alkene Formation: Dissolve 3,5-dichlorobenzaldehyde (1.0 eq) in anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of water. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 3,5-dichlorostyrene.

Reagent	Molar Eq.
3,5-Dichlorobenzaldehyde	1.0
Methyltriphenylphosphonium bromide	1.1
n-Butyllithium	1.05
Anhydrous Tetrahydrofuran	-

Table 1: Stoichiometry for the Wittig synthesis of 3,5-dichlorostyrene.

III. Cyclopropanation Methodologies

The choice of cyclopropanation method is critical and will influence the stereochemical outcome and overall yield.

Protocol 2: Rhodium-Catalyzed Cyclopropanation

Transition metal-catalyzed decomposition of diazo compounds is a powerful method for generating carbenes for cyclopropanation.[4][5] Rhodium(II) catalysts, in particular, are highly effective.[4]

Step 1: Preparation of Ethyl Diazoacetate (handle with extreme care due to its potential explosive nature)

Ethyl diazoacetate is typically prepared from glycine ethyl ester hydrochloride.

Step 2: Cyclopropanation Reaction

• In a fume hood, to a solution of 3,5-dichlorostyrene (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or dichloroethane (DCE), add a catalytic amount of a rhodium(II) catalyst (e.g., Rh₂(OAc)₄, 0.5-1 mol%).

• Heat the mixture to a gentle reflux (typically 40-80 °C).

• Slowly add a solution of ethyl diazoacetate (1.2 eq) in the same solvent to the reaction mixture over several hours using a syringe pump. Caution: Rapid addition can lead to an uncontrolled exotherm and the accumulation of hazardous diazo compounds.

• After the addition is complete, continue to stir the reaction at reflux until the starting material is consumed (monitor by TLC or GC).

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient) to yield ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate.

Reagent	Molar Eq.
3,5-Dichlorostyrene	1.0
Ethyl Diazoacetate	1.2
Rhodium(II) Acetate	0.005 - 0.01
Dichloromethane	-

Table 2: Stoichiometry for the rhodium-catalyzed cyclopropanation.

Caption: Mechanism of rhodium-catalyzed cyclopropanation.

Protocol 3: Simmons-Smith Cyclopropanation

The Simmons-Smith reaction utilizes an organozinc carbenoid, typically prepared from diiodomethane and a zinc-copper couple, for the cyclopropanation of alkenes.[6][7][8][9] This method is known for its stereospecificity.[6]

• Activation of Zinc: In a flame-dried flask under a nitrogen atmosphere, add zinc dust (2.2 eq) and a small amount of copper(I) chloride (0.1 eq). Heat the mixture under vacuum and then cool to room temperature.

• Add anhydrous diethyl ether to the activated zinc-copper couple.

• Carbenoid Formation: Slowly add diiodomethane (1.1 eq) to the zinc-copper suspension. A gentle reflux may be observed. Stir the mixture at room temperature for 1 hour.

• Cyclopropanation: Add a solution of 3,5-dichlorostyrene (1.0 eq) in diethyl ether to the carbenoid mixture.

• Stir the reaction at room temperature overnight.

• Work-up: Carefully quench the reaction with a saturated aqueous solution of ammonium chloride. Filter the mixture through a pad of Celite® and wash the filter cake with diethyl ether.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford 1-(cyclopropylmethyl)-3,5-dichlorobenzene.

Reagent	Molar Eq.
3,5-Dichlorostyrene	1.0
Diiodomethane	1.1
Zinc Dust	2.2
Copper(I) Chloride	0.1
Anhydrous Diethyl Ether	-

Table 3: Stoichiometry for the Simmons-Smith cyclopropanation.

IV. Hydrolysis of the Cyclopropyl Ester

The final step in the synthesis of the target carboxylic acid is the hydrolysis of the ester intermediate. This can be achieved under either acidic or basic conditions.

Protocol 4: Basic Hydrolysis of Ethyl 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylate

• Dissolve the ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate (1.0 eq) in a mixture of ethanol and water.

• Add an excess of a base, such as sodium hydroxide or potassium hydroxide (3-5 eq).

• Heat the mixture to reflux and stir until the ester is fully consumed (monitor by TLC).

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify with concentrated hydrochloric acid until the pH is ~2. A precipitate of the carboxylic acid should form.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid.

V. Derivatization of the Carboxylic Acid

The synthesized 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid can be further functionalized to create a variety of derivatives, such as amides and esters, using standard coupling reactions (e.g., using EDC/HOBt or converting to the acid chloride).

VI. Conclusion

This application note provides a detailed guide for the synthesis of 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid and its derivatives. The protocols described herein are based on well-established and reliable synthetic methodologies. Researchers should pay close attention to the safety precautions, particularly when handling hazardous reagents like ethyl diazoacetate and strong bases. With careful execution, these protocols will enable the efficient synthesis of this important class of compounds for further investigation in drug discovery and development programs.

References

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• Doyle, M. P.; McKervey, M. A.; Ye, T. Modern Catalytic Methods for Organic Synthesis with Diazo Compounds: From Cyclopropanes to Ylides; John Wiley & Sons, 1998. [Link]

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• Jagadeesh, R. V.; Surkus, A.-E.; Junge, H.; Pohl, M.-M.; Radnik, J.; Rabeah, J.; Huan, H.; Schünemann, V.; Brückner, A.; Beller, M. Nanoscale Fe₂O₃-Based Catalysts for Selective Hydrogenation of Nitroarenes to Anilines. Science2013 , 342 (6162), 1073-1076. [Link]

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use of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid in agrochemical research

An Application Guide to 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid in Agrochemical Research

Introduction: The Strategic Role of a Unique Scaffold

In the landscape of modern agrochemical development, the discovery of novel active ingredients with high efficacy, low toxicity, and unique modes of action is paramount. Within this context, specific chemical scaffolds serve as foundational building blocks for creating diverse libraries of potential fungicides, herbicides, and insecticides. 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is one such scaffold of significant interest. Its structure combines two key features that are highly valued in agrochemical design: the rigid, sterically defined cyclopropane ring and the electronically modified 3,5-dichlorophenyl moiety.

The cyclopropane ring imparts a unique three-dimensional conformation and metabolic stability to derivative molecules.[1][2] This rigid structure can enhance binding affinity to target enzymes and reduce off-target effects. The 3,5-dichlorophenyl group is a common feature in a number of successful fungicides, notably those that act as demethylation inhibitors (DMIs) or carboximides.[3][4] This substitution pattern can influence the molecule's lipophilicity, metabolic stability, and interaction with the target site.

This guide serves as a comprehensive application note for researchers and scientists in the agrochemical industry. It details the strategic use of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid as a key intermediate, provides a hypothesized mechanism of action for its derivatives, and offers detailed protocols for the synthesis of novel candidates and their subsequent biological evaluation.

Physicochemical Properties

A thorough understanding of the starting material's properties is critical for its effective use in synthetic chemistry.

Property	Value	Reference
Molecular Formula	C₁₀H₈Cl₂O₂	[5][6]
Molecular Weight	231.08 g/mol	[5][6]
CAS Number	1183181-06-7	[6]
Appearance	White crystalline solid (predicted)	[1]
Synonyms	1-Carboxy-2-(3,5-dichlorophenyl)cyclopropane	[6]

Hypothesized Mechanism of Action: Targeting Fungal Sterol Biosynthesis

While 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is not itself the final active ingredient, its derivatives, particularly carboxamides, are predicted to function as Demethylation Inhibitor (DMI) fungicides.[2][4] The primary target for DMI fungicides is the enzyme sterol 14α-demethylase (CYP51), a critical component in the fungal ergosterol biosynthesis pathway.[7] Ergosterol is an essential molecule for maintaining the integrity and fluidity of fungal cell membranes.

By inhibiting CYP51, the derivative compound would disrupt the production of ergosterol, leading to the accumulation of toxic sterol precursors. This cascade of events compromises the fungal cell membrane, ultimately inhibiting fungal growth and proliferation.[8] The molecular docking of similar cyclopropane-containing amides has shown a good affinity for the CYP51 protein, supporting this hypothesis.[2]

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Application Notes &amp; Protocols: Experimental Setups for Reactions Involving 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of the Dichlorophenyl Cyclopropane Scaffold

In the landscape of modern medicinal chemistry and drug development, the cyclopropane ring is a highly valued structural motif. Its inherent ring strain and unique three-dimensional geometry allow it to act as a rigid, metabolically stable bioisostere for other functionalities, such as carbon-carbon double bonds, thereby improving drug efficacy, metabolic stability, and receptor affinity.[1][2] The compound 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid combines this valuable cyclopropane core with a dichlorophenyl group—a common feature in pharmacologically active molecules that can enhance binding interactions and modulate electronic properties.

This molecule, with the molecular formula C₁₀H₈Cl₂O₂, serves as a critical building block for creating libraries of novel compounds for biological screening.[3][4] Its primary point of chemical reactivity is the carboxylic acid group, which can be readily converted into a wide array of functional groups, most notably amides and esters. These derivatives are foundational in the synthesis of potential therapeutics across various disease areas, including infectious diseases and oncology.[1][5]

This document provides detailed experimental protocols for two fundamental and high-yield transformations of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid: amide bond formation and esterification. The methodologies are designed to be robust and reproducible, and the underlying chemical principles are explained to empower researchers to adapt these protocols to their specific synthetic targets.

Physicochemical Properties & Handling

A thorough understanding of the starting material's properties is critical for accurate and safe experimentation.

Property	Value	Source
CAS Number	1183181-06-7	[4]
Molecular Formula	C₁₀H₈Cl₂O₂	[4]
Molecular Weight	231.08 g/mol	[4]
Appearance	Typically a white to off-white solid	General Chemical Properties
Storage	Sealed in a dry environment, 2-8°C	[4]
Solubility	Soluble in many organic solvents (e.g., DCM, THF, DMF, Ethyl Acetate)	General Chemical Properties

Safety & Handling:

• Always handle this chemical in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Review the Safety Data Sheet (SDS) before use.

Core Reaction Protocols: Amide and Ester Synthesis

The carboxylic acid moiety is a versatile handle for derivatization. The following sections detail the conversion to amides and esters, two of the most common and valuable linkages in drug discovery.

Protocol I: Amide Bond Formation via Carbodiimide Coupling

Scientific Rationale: The direct reaction between a carboxylic acid and an amine to form an amide is generally inefficient. This is because amines are basic and will readily deprotonate the carboxylic acid in a competing acid-base reaction, forming a highly unreactive carboxylate salt.[6][7] To overcome this, a coupling agent is required to activate the carboxylic acid.

Dicyclohexylcarbodiimide (DCC) is a classic and effective coupling agent that reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[8][9] This intermediate is a potent acylating agent that is readily attacked by the amine nucleophile to form the desired amide bond. The primary byproduct of this reaction is dicyclohexylurea (DCU), which is largely insoluble in common reaction solvents like dichloromethane (DCM) and can be easily removed by filtration.

Caption: General scheme for DCC-mediated amide coupling.

Detailed Step-by-Step Protocol:

Materials and Reagents:

Reagent	M.W. ( g/mol )	Molar Eq.	Purpose
2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid	231.08	1.0	Starting Material
Amine (generic)	Varies	1.1	Nucleophile
Dicyclohexylcarbodiimide (DCC)	206.33	1.2	Coupling Agent
N,N-Diisopropylethylamine (DIPEA)	129.24	1.5	Non-nucleophilic Base
Dichloromethane (DCM)	-	-	Anhydrous Solvent
Saturated aq. NaHCO₃	-	-	Work-up
Brine	-	-	Work-up
Anhydrous MgSO₄ or Na₂SO₄	-	-	Drying Agent

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (1.0 eq).

• Dissolution: Dissolve the starting acid in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Addition of Amine and Base: Add the desired amine (1.1 eq) to the solution, followed by N,N-Diisopropylethylamine (DIPEA) (1.5 eq). Stir the mixture for 5 minutes at room temperature.

• Activation & Coupling: In a separate vial, dissolve Dicyclohexylcarbodiimide (DCC) (1.2 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0°C (ice bath).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-16 hours. A white precipitate of dicyclohexylurea (DCU) will form as the reaction progresses. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting acid is consumed.

• Work-up (Part 1 - Filtration): Upon completion, filter the reaction mixture through a pad of Celite to remove the precipitated DCU. Wash the filter cake with a small amount of DCM.

• Work-up (Part 2 - Extraction): Transfer the filtrate to a separatory funnel. Wash sequentially with 1 M HCl (to remove excess base), saturated aqueous NaHCO₃ (to remove any unreacted acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

• Characterization: Confirm the structure and purity of the final amide product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol II: Steglich Esterification

Scientific Rationale: Similar to amide formation, direct acid-catalyzed esterification (Fischer esterification) often requires high temperatures and a large excess of the alcohol, which may not be suitable for complex or sensitive molecules.[10][11] The Steglich esterification is a mild and highly effective alternative that works well at room temperature.[12] This method utilizes a carbodiimide activator (like DCC or EDC) in the presence of a catalytic amount of 4-Dimethylaminopyridine (DMAP). The DCC activates the carboxylic acid, which is then intercepted by DMAP to form a highly reactive acyl-pyridinium intermediate. This intermediate is much more susceptible to nucleophilic attack by the alcohol than the O-acylisourea, leading to an efficient formation of the ester.

Caption: General scheme for Steglich esterification.

Detailed Step-by-Step Protocol:

Materials and Reagents:

Reagent	M.W. ( g/mol )	Molar Eq.	Purpose
2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid	231.08	1.0	Starting Material
Alcohol (generic)	Varies	1.2	Nucleophile
Dicyclohexylcarbodiimide (DCC)	206.33	1.2	Coupling Agent
4-Dimethylaminopyridine (DMAP)	122.17	0.1	Acyl Transfer Catalyst
Dichloromethane (DCM)	-	-	Anhydrous Solvent
Saturated aq. NaHCO₃	-	-	Work-up
Brine	-	-	Work-up
Anhydrous MgSO₄ or Na₂SO₄	-	-	Drying Agent

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask with a magnetic stir bar, add 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (1.0 eq), the desired alcohol (1.2 eq), and 4-DMAP (0.1 eq).

• Dissolution: Dissolve the components in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Activation: Cool the solution to 0°C in an ice bath. Add a solution of DCC (1.2 eq) in a minimal amount of DCM dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction by TLC or LC-MS. The formation of the DCU precipitate is an indicator of reaction progress.

• Work-up and Purification: Follow steps 6-10 from the Amide Bond Formation protocol above. The purification solvent system for column chromatography will vary depending on the polarity of the ester product.

General Experimental Workflow

The following diagram illustrates the typical laboratory workflow for the synthesis, work-up, and purification of derivatives from 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid.

Caption: Standard laboratory workflow for synthesis and purification.

Conclusion

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a versatile and valuable starting material for the synthesis of novel chemical entities. The protocols detailed herein for amide bond formation and esterification represent robust, reliable, and widely applicable methods for its derivatization. By understanding the principles of carboxylic acid activation, researchers can confidently employ these procedures to generate compound libraries for screening in drug discovery and agrochemical development programs. The inherent stability and unique conformational properties of the cyclopropane ring make this scaffold particularly attractive for creating next-generation bioactive molecules.[13][14]

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• PubMed. (2025, November 27). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Retrieved from [Link]

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Introduction: Overcoming the Analytical Challenges of Carboxylic Acids

An Application Guide to the Derivatization of the Carboxylic Acid Group for Analysis

Carboxylic acids are fundamental to biology, chemistry, and pharmacology. They are key intermediates in metabolic pathways, the active moieties in numerous pharmaceuticals (e.g., nonsteroidal anti-inflammatory drugs), and essential components of biomolecules like fatty acids and amino acids. Despite their ubiquity, the direct analysis of carboxylic acids presents significant analytical hurdles.[1]

The carboxyl group, with its acidic proton, confers high polarity and the ability to form strong hydrogen bonds.[2] This leads to several challenges in modern analytical workflows:

• Low Volatility: The high polarity and intermolecular hydrogen bonding make carboxylic acids non-volatile, preventing their direct analysis by gas chromatography (GC) without chemical modification.[2][3][4]

• Poor Chromatographic Performance: In reversed-phase liquid chromatography (LC), small, polar carboxylic acids often exhibit poor retention, eluting in or near the solvent front where matrix interferences are most pronounced.[5]

• Suboptimal Ionization: While readily forming negative ions [M-H]⁻ in electrospray ionization-mass spectrometry (ESI-MS), their response can be poor, and the negative ion mode is often more susceptible to ion suppression and background noise than the positive ion mode.[5] Enhancing positive mode ionization is a key goal for improving sensitivity and specificity.[6][7]

Derivatization is a chemical strategy that modifies the analyte to improve its physicochemical properties for analysis.[8] By targeting the carboxylic acid group, we can mask its polarity and introduce new functionalities, thereby enhancing volatility for GC, improving retention for LC, and dramatically increasing ionization efficiency for MS.[9][10] This guide provides an in-depth exploration of the principal derivatization strategies, complete with detailed protocols and the scientific rationale underpinning method selection for researchers in metabolomics, clinical diagnostics, and drug development.

Part I: Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-based analysis, derivatization is not merely an option but a necessity. The core objective is to replace the active, acidic proton on the carboxyl group with a non-polar, thermally stable moiety, thus rendering the molecule volatile enough to traverse the GC column.[3][4]

Silylation: The Workhorse of GC Derivatization

Silylation is arguably the most common derivatization technique for GC analysis of compounds containing active hydrogens, including carboxylic acids, alcohols, and amines.[4] The reaction displaces the acidic proton with a non-polar silyl group, typically a trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group.[2]

Mechanism & Rationale: The silylating reagent attacks the hydroxyl portion of the carboxyl group, eliminating a neutral byproduct and forming a silyl ester. This transformation breaks the intermolecular hydrogen bonds, drastically reducing the boiling point and polarity of the analyte.[3] The resulting TMS or TBDMS derivatives are thermally stable and exhibit excellent chromatographic behavior.

Common Reagents: A variety of silylating agents are available, with their reactivity largely determined by the leaving group.

• BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide): A powerful and widely used TMS donor. The trifluoroacetamide byproduct is volatile and does not typically interfere with chromatography.[11][12]

• MSTFA (N-methyl-N-(trimethylsilyl)trifluoroacetamide): The most volatile of the silylacetamides, making it ideal for trace analysis where reagent peaks might obscure analytes.[12]

• TMCS (Trimethylchlorosilane): Rarely used alone, TMCS is often added as a catalyst (typically 1-10%) to stronger silylating agents like BSTFA to increase their reactivity, especially for hindered functional groups.[3][11]

Workflow: Silylation of Carboxylic Acids

Caption: Esterification of a carboxylic acid to a methyl ester.

Protocol: Methyl Esterification using BF₃-Methanol

This protocol is particularly effective for the analysis of fatty acids in lipids after a saponification/extraction step.

Materials:

• Dried lipid extract or free fatty acid sample.

• 14% Boron Trifluoride in Methanol (BF₃-Methanol).

• Hexane (GC grade).

• Saturated Sodium Chloride (Brine) solution.

• Sodium Sulfate (anhydrous).

• Heating block.

Procedure:

• Reaction Setup: To the dried sample in a screw-cap glass tube, add 1 mL of 14% BF₃-Methanol solution.

• Incubation: Cap the tube tightly and heat at 100°C for 5-10 minutes. The reaction for fatty acid methyl esters (FAMEs) is typically rapid.

• Extraction: Cool the tube to room temperature. Add 1 mL of hexane and 1 mL of saturated NaCl solution. The salt solution helps to break any emulsions and forces the non-polar FAMEs into the hexane layer.

• Phase Separation: Vortex vigorously for 1 minute, then centrifuge briefly (e.g., 1000 x g for 2 minutes) to separate the layers.

• Sample Collection: Carefully transfer the upper hexane layer to a clean GC vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the vial to remove any residual water.

• Analysis: The sample is ready for GC-MS analysis.

Part II: Derivatization for LC-MS Analysis

In LC-MS, the goals of derivatization are different from GC. Instead of increasing volatility, the focus is on enhancing analytical performance in the liquid phase and during ionization. [9]Key objectives include:

• Improving Reversed-Phase Retention: By adding a larger, non-polar tag to small polar acids, their retention on C18 columns can be significantly improved.

• Enhancing Ionization Efficiency: The primary goal is often to introduce a functionality that is easily ionized in the positive ESI mode, such as a tertiary amine or a permanently charged quaternary ammonium or phosphonium group. [7][13][14]This can increase sensitivity by orders of magnitude. [13]* Controlling Fragmentation: The derivatizing tag can be designed to produce a specific, high-intensity product ion upon collision-induced dissociation (CID), which is ideal for sensitive and selective quantification using Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM). [7]

Amidation and Esterification for Enhanced ESI+ Sensitivity

This strategy involves coupling the carboxylic acid to a reagent containing a pre-charged or easily protonated functional group. The reaction forms a stable amide or ester linkage.

Mechanism & Rationale: The reaction requires a "coupling agent" or "activator" to convert the carboxylic acid's hydroxyl group into a good leaving group. A common and effective coupling agent is 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) . [15]EDC reacts with the carboxylate to form a highly reactive O-acylisourea intermediate. This intermediate is then readily displaced by a nucleophile, such as an amine or alcohol from the derivatizing reagent, to form a stable amide or ester. [15] Workflow: EDC-Mediated Coupling for LC-MS

Caption: Workflow for LC-MS derivatization using a coupling agent.

Common Reagents for ESI+ Enhancement:

• 2-Picolylamine (PA): Reacts with activated carboxylic acids to form an amide. The pyridine nitrogen in the PA tag is readily protonated, leading to a strong signal in positive ion mode. [13]* 4-APEBA (4-(2-(N,N-diethylamino)ethylaminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole): A dual-purpose reagent that can derivatize both carboxylic acids (using EDC) and aldehydes, introducing a highly ionizable tertiary amine group. [9]* TMPP (Tris(2,4,6-trimethoxyphenyl)phosphonium) based reagents: These reagents attach a permanently charged phosphonium group, providing exceptional ionization efficiency. The large mass increase (e.g., 572 Da) also shifts the derivative into a cleaner region of the mass spectrum. [14] Protocol: Derivatization using 2-Picolylamine (PA) and EDC

This protocol enhances the detection of carboxylic acids in biological fluids like saliva or plasma. [13] Materials:

• Aqueous sample or standard solution.

• Acetonitrile (ACN).

• 2-Picolylamine (PA) solution (e.g., 10 mg/mL in ACN).

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) solution (e.g., 50 mg/mL in water, prepare fresh).

• Pyridine.

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine 20 µL of the sample, 50 µL of ACN, and 10 µL of pyridine.

• Add Reagents: Add 10 µL of the PA solution, followed by 10 µL of the freshly prepared EDC solution.

• Incubation: Vortex the mixture and incubate at room temperature (25°C) for 60 minutes.

• Quenching (Optional): The reaction can be stopped by adding a small amount of a formic acid solution if needed, but for direct injection, this is often unnecessary.

• Analysis: The reaction mixture can be directly injected, or diluted further if necessary, into the LC-MS system for analysis in positive ion mode. The SRM transition would typically be the precursor ion [M+H]⁺ of the derivative to a product ion corresponding to the protonated picolylamine tag.

LC-MS Derivatization Strategy Comparison	Primary Goal	Advantages	Disadvantages
Amidation (e.g., with PA)	Enhance ESI+ signal, improve RP retention.	Significant sensitivity gains (9-158x reported for PA),[13] stable amide bond, predictable fragmentation.	Requires coupling agent, potential for side reactions, reagent removal may be needed.
Esterification (e.g., with TMPP)	Dramatically enhance ESI+ signal.	Provides a permanent positive charge, leading to excellent sensitivity. [14]	Reagents can be complex to synthesize, large mass shift may not be suitable for all mass analyzers.
Tagging for UV/Fluorescence	Enhance HPLC-UV or Fluorescence detection.	Established methods, can be very sensitive for specific detectors. [4][16]	May not improve MS ionization, adds an extra detection dimension that may not be necessary for MS-centric labs.

Summary and Method Selection

The choice of derivatization strategy is dictated by the analytical objective and the available instrumentation.

Parameter	Silylation (GC)	Alkylation (GC)	Amidation/Esterification (LC-MS)
Platform	GC-MS	GC-MS	LC-MS/MS
Primary Goal	Increase Volatility & Thermal Stability	Increase Volatility & Thermal Stability	Enhance Ionization (ESI+) & RP Retention
Derivative Stability	Low (Moisture Sensitive)	High	High (Amides > Esters)
Key Reagents	BSTFA, MSTFA	BF₃-Methanol, PFB-Br	EDC, 2-Picolylamine, TMPP-reagents
Critical Factor	Anhydrous Conditions	Catalyst Choice, Safety (Diazoalkanes)	Coupling Efficiency, Reagent Purity
Best For...	Broad-spectrum metabolomics, screening for hydroxyls, amines, and acids simultaneously.	Robust, routine analysis of specific acid classes like fatty acids.	Targeted, high-sensitivity quantification of low-level carboxylic acids in complex matrices.

Conclusion

Derivatization of the carboxylic acid group is an indispensable tool for overcoming the inherent analytical difficulties of this vital class of compounds. For GC-MS, silylation and alkylation are mature and robust techniques that effectively increase volatility, enabling high-resolution separation. For the modern LC-MS/MS-driven laboratory, derivatization has evolved to focus on dramatically improving ionization efficiency and chromatographic retention, pushing detection limits into the femtomole range and unlocking new possibilities in biomarker discovery and pharmaceutical analysis. [13]A thorough understanding of the underlying chemistry and a careful selection of the derivatization strategy based on the specific analytical challenge are paramount to achieving accurate, sensitive, and reliable results.

References

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Application Notes and Protocols for the Large-Scale Synthesis of Cyclopropene Carboxylic Acids

Introduction: The Rising Importance of Cyclopropene Carboxylic Acids in Modern Chemistry

Cyclopropene carboxylic acids and their derivatives are powerful building blocks in contemporary drug discovery and development. Their inherent ring strain and unique three-dimensional structure offer medicinal chemists a valuable tool to explore novel chemical space, enhance metabolic stability, and improve the potency of therapeutic candidates. The rigid cyclopropene scaffold can lock in specific conformations, leading to more selective interactions with biological targets. However, the very reactivity that makes these molecules so attractive also presents significant challenges for their synthesis, particularly on a large scale.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the most viable methods for the large-scale synthesis of cyclopropene carboxylic acids. We will delve into the mechanistic underpinnings of key synthetic strategies, offer detailed, field-proven protocols, and address critical safety and scalability considerations. Our focus is on providing a practical framework for selecting and implementing the most appropriate synthetic route based on the specific needs of your project, from gram-scale laboratory synthesis to kilogram-scale production.

Strategic Approaches to Large-Scale Synthesis: A Comparative Overview

The synthesis of cyclopropene carboxylic acids on a large scale requires careful consideration of factors such as cost, safety, scalability, and the desired substitution pattern of the final product. Three primary strategies have emerged as the most robust and versatile for industrial and large-scale laboratory applications:

• The Favorskii-Type Rearrangement: A classic and cost-effective method for the synthesis of cyclopropane and, by extension, cyclopropene precursors.

• Malonic Ester Synthesis: A reliable and versatile approach for the construction of the cyclopropane ring, which can be further functionalized.

• Rhodium-Catalyzed Cyclopropenation: A modern and highly efficient method for the direct formation of the cyclopropene ring from alkynes and diazo compounds.

The choice of method will depend on the specific target molecule, available starting materials, and the scale of the synthesis. The following table provides a high-level comparison of these three key strategies.

Feature	Favorskii-Type Rearrangement	Malonic Ester Synthesis	Rhodium-Catalyzed Cyclopropenation
Starting Materials	α-Halo ketones	Malonic esters, dihaloalkanes	Alkynes, diazo compounds
Key Reagents	Strong bases (e.g., NaOH, NaOEt)	Strong bases (e.g., NaOEt)	Rhodium catalysts (e.g., Rh₂(OAc)₄)
Scalability	Good to excellent	Good to excellent	Moderate to good (catalyst cost can be a factor)
Safety Concerns	Handling of strong bases	Handling of strong bases	Handling of potentially explosive diazo compounds
Versatility	Good for certain substitution patterns	High, allows for di-alkylation	High, good for a wide range of alkynes
Stereocontrol	Generally not stereoselective	Not inherently stereoselective	Can be made highly enantioselective with chiral ligands

Method 1: The Favorskii-Type Rearrangement

The Favorskii rearrangement is a powerful and often cost-effective method for the synthesis of carboxylic acid derivatives from α-halo ketones.[1] In the context of cyclopropene synthesis, it is a key step in the preparation of cyclopropanecarboxylic acid precursors. The reaction proceeds through a cyclopropanone intermediate, which is then opened by a nucleophile to yield the carboxylic acid derivative.[2] This method is particularly well-suited for the synthesis of the parent cyclopropanecarboxylic acid.

Causality of Experimental Choices

The choice of a strong base is critical for the initial deprotonation at the α'-position to form the enolate.[2] The subsequent intramolecular nucleophilic substitution to form the cyclopropanone is a key ring-forming step. The choice of nucleophile (e.g., hydroxide for the acid, alkoxide for an ester) determines the final product. For large-scale synthesis, temperature control is crucial to manage the exothermicity of the reaction and prevent side reactions.

Workflow Diagram

Caption: Workflow for the Favorskii-Type Rearrangement.

Detailed Protocol: Large-Scale Synthesis of Cyclopropanecarboxylic Acid

This protocol is adapted from a procedure published in Organic Syntheses, a trusted source for reliable and scalable synthetic methods.[3]

Materials:

• γ-Chlorobutyronitrile (1 mole, 103.5 g)

• Powdered Sodium Hydroxide (3.75 moles, 150 g)

• Concentrated Sulfuric Acid (200 g)

• Cracked Ice (300 g)

• Ether

• Drierite (or other suitable drying agent)

Equipment:

• 2-L three-necked round-bottomed flask

• Two large condensers

• Mechanical stirrer

• Heating mantle

• Ice bath

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a 2-L three-necked round-bottomed flask equipped with a mechanical stirrer and two large condensers, combine γ-chlorobutyronitrile (1 mole, 103.5 g) and powdered sodium hydroxide (3.75 moles, 150 g).

• Initial Reaction: Mix the contents of the flask thoroughly by shaking and then heat the mixture on a steam bath. A vigorous reaction will commence.[3]

• Hydrolysis: After heating for 1 hour, the hydrolysis of the resulting cyclopropyl cyanide is completed by the gradual addition of 500 mL of water in small portions over approximately 2 hours. Continue heating for an additional 1.5 hours with occasional stirring until the oily layer disappears.[3]

• Acidification and Extraction: Cool the reaction mixture in an ice bath and carefully acidify with a pre-mixed solution of concentrated sulfuric acid (200 g) and cracked ice (300 g).[3] The crude cyclopropanecarboxylic acid will separate as a floating layer. Separate this layer and extract the aqueous solution once with 1 L of ether.

• Drying and Solvent Removal: Combine the ether extract and the crude acid and dry over a suitable drying agent like Drierite. Remove the ether by distillation.

• Purification: The crude cyclopropanecarboxylic acid is then purified by vacuum distillation. The product typically boils at 94–95°C at 26 mm Hg, with expected yields of 74–79%.[3]

Method 2: Malonic Ester Synthesis

The malonic ester synthesis is a versatile and widely used method for the preparation of carboxylic acids. For the synthesis of cyclopropanecarboxylic acid, this method involves the reaction of a malonic ester with a dihaloalkane in the presence of a strong base.[4]

Causality of Experimental Choices

The choice of a strong base, typically sodium ethoxide, is essential to deprotonate the α-carbon of the malonic ester, forming a stabilized enolate.[5] The subsequent reaction with a dihaloalkane, such as 1,2-dibromoethane, leads to the formation of the cyclopropane ring via a double alkylation.[6] The final steps of hydrolysis and decarboxylation convert the diester to the desired carboxylic acid. Careful control of stoichiometry is important to minimize the formation of dialkylated byproducts.[4]

Workflow Diagram

Caption: Workflow for the Malonic Ester Synthesis.

Detailed Protocol: Large-Scale Synthesis of Cyclopropane-1,1-dicarboxylic Acid

This protocol is based on a procedure from Organic Syntheses for the preparation of a key intermediate that can be readily converted to cyclopropanecarboxylic acid.[6]

Materials:

• Diethyl malonate (0.5 mol, 80.0 g)

• 1,2-Dibromoethane (0.75 mol, 141.0 g)

• 50% Aqueous Sodium Hydroxide (1 L)

• Triethylbenzylammonium chloride (0.5 mol, 114.0 g)

• Concentrated Hydrochloric Acid (1 L)

• Ether

• Brine

• Magnesium Sulfate (or other suitable drying agent)

• Benzene

Equipment:

• 2-L three-necked flask with mechanical stirrer

• 4-L Erlenmeyer flask

• Ice bath

• 4-L separatory funnel

• Rotary evaporator

Procedure:

• Phase-Transfer Catalysis Setup: To a 1-L solution of 50% aqueous sodium hydroxide in a 2-L three-necked flask with a mechanical stirrer, add triethylbenzylammonium chloride (0.5 mol, 114.0 g) at 25°C.

• Alkylation: To this vigorously stirred suspension, add a mixture of diethyl malonate (0.5 mol, 80.0 g) and 1,2-dibromoethane (0.75 mol, 141.0 g) all at once. Stir the reaction mixture vigorously for 2 hours.[6]

• Workup and Acidification: Transfer the contents of the flask to a 4-L Erlenmeyer flask, rinsing with water. Cool the mixture to 15°C in an ice bath and carefully acidify by the dropwise addition of 1 L of concentrated hydrochloric acid, maintaining the temperature between 15 and 25°C.[6]

• Extraction: Transfer the aqueous layer to a 4-L separatory funnel and extract three times with 900 mL of ether. Saturate the aqueous layer with sodium chloride and extract again three times with 500 mL of ether.

• Drying and Concentration: Combine the ether layers, wash with 1 L of brine, and dry over magnesium sulfate. Remove the solvent by rotary evaporation.

• Crystallization: Triturate the semisolid residue with 100 mL of benzene and filter the mixture to obtain cyclopropane-1,1-dicarboxylic acid as white crystals. The expected yield is 66–73%.[6]

Method 3: Rhodium-Catalyzed Cyclopropenation

Rhodium-catalyzed cyclopropenation of alkynes with diazo compounds is a highly efficient and versatile method for the direct synthesis of cyclopropenes.[7][8] This method offers excellent control over stereochemistry through the use of chiral rhodium catalysts. While the cost of the catalyst and the handling of potentially hazardous diazo compounds are important considerations, the high efficiency and selectivity of this method make it very attractive for the synthesis of complex and high-value cyclopropene carboxylic acid derivatives.

Causality of Experimental Choices

The choice of rhodium catalyst, such as rhodium(II) acetate, is crucial for the decomposition of the diazo compound to form a rhodium-carbene intermediate. This highly reactive species then undergoes a [2+1] cycloaddition with an alkyne to form the cyclopropene ring. The slow addition of the diazo compound is critical for safety and to maintain a low concentration of the reactive carbene, minimizing side reactions.[7] The use of chiral ligands on the rhodium catalyst can induce high levels of enantioselectivity.

Workflow Diagram

Caption: Workflow for Rhodium-Catalyzed Cyclopropenation.

Detailed Protocol: Large-Scale Synthesis of a Stable Cyclopropene Derivative

This protocol describes the synthesis of a 3-(cycloprop-2-en-1-oyl)oxazolidinone, a stable and handleable cyclopropene derivative, on a large scale.[7]

Materials:

• Rhodium(II) acetate dimer (Rh₂(OAc)₄)

• Dichloromethane (CH₂Cl₂)

• Acetylene gas

• Ethyl diazoacetate

• Chiral oxazolidinone

• n-Butyllithium

• Lithium chloride

Equipment:

• Large, flame-dried round-bottomed flask with a gas inlet and outlet

• Syringe pump

• Low-temperature cooling bath

• Standard glassware for workup and purification

Procedure:

• Preparation of the Cyclopropene Ester: A flame-dried 1 L round-bottomed flask containing Rh₂(OAc)₄ (120 mg, 0.271 mmol) in 800 mL of CH₂Cl₂ is cooled in an ice-water bath. The flask is swept with nitrogen, and then the solution is sparged with acetylene gas for 30 minutes. Ethyl diazoacetate (10 mL, 81 mmol) is added over 5 hours via a syringe pump at 0°C.[7]

• Hydrolysis to the Carboxylic Acid: The resulting ethyl cyclopropene-1-carboxylate is hydrolyzed to the corresponding carboxylic acid using standard procedures (e.g., saponification with NaOH followed by acidification).

• Formation of the Stable Oxazolidinone Derivative: The cyclopropene carboxylic acid is then coupled with a chiral oxazolidinone (e.g., (R)-4-phenyl-2-oxazolidinone) using a suitable coupling agent (e.g., pivaloyl chloride and triethylamine) to yield the stable 3-(cycloprop-2-en-1-oyl)oxazolidinone. This derivative is often a crystalline solid that can be purified by recrystallization.[7]

Safety and Handling Considerations

The large-scale synthesis of cyclopropene carboxylic acids involves the use of several hazardous reagents and intermediates. A thorough risk assessment should be conducted before any work is undertaken.

• Strong Bases (NaOH, NaOEt): These are corrosive and can cause severe burns. Handle with appropriate personal protective equipment (PPE), including chemical-resistant gloves and eye protection.

• Organolithium Reagents (e.g., n-BuLi): These are pyrophoric and will ignite on contact with air. They must be handled under an inert atmosphere (e.g., argon or nitrogen) using syringe and cannula techniques.

• Diazo Compounds (e.g., Ethyl Diazoacetate): These are potentially explosive and toxic. They should be handled in a well-ventilated fume hood, and distillation should be avoided or performed with extreme caution behind a blast shield.[9] It is often preferable to generate and use them in situ.

• Cyclopropenes: The parent cyclopropene is a highly flammable and reactive gas. While the carboxylic acid derivatives are more stable, they can still be prone to polymerization, especially at elevated temperatures. Store in a cool, dark place under an inert atmosphere.

Purification and Characterization

For large-scale synthesis, purification methods that avoid chromatography are highly desirable.

• Crystallization: Many cyclopropene carboxylic acids and their derivatives are crystalline solids and can be purified by recrystallization from a suitable solvent system. For chiral compounds, diastereomeric salt formation with a chiral amine followed by fractional crystallization is a common method for resolution.[10][11]

• Distillation: For liquid cyclopropene carboxylic acid derivatives, vacuum distillation can be an effective purification method.[3]

• Characterization: The structure and purity of the synthesized compounds should be confirmed by standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. For chiral compounds, the enantiomeric excess should be determined using chiral High-Performance Liquid Chromatography (HPLC) or by NMR using a chiral solvating agent.

Conclusion and Future Outlook

The large-scale synthesis of cyclopropene carboxylic acids presents unique challenges but is achievable through careful selection of the synthetic route and adherence to strict safety protocols. The Favorskii-type rearrangement and malonic ester synthesis offer cost-effective and scalable routes, particularly for simpler derivatives. Rhodium-catalyzed cyclopropenation provides a highly efficient and stereoselective method for the synthesis of more complex and chiral cyclopropenes.

The development of continuous flow chemistry processes for these syntheses holds significant promise for improving safety, efficiency, and scalability. In-line monitoring and purification in flow reactors can minimize the handling of hazardous intermediates and improve process control. As the demand for novel cyclopropene-containing molecules in drug discovery continues to grow, the development of robust and scalable synthetic methods will remain a critical area of research and development.

References

• AdiChemistry. (n.d.). FAVORSKII REARRANGEMENT | MECHANISM | APPLICATIONS. Retrieved from [Link]

• Wikipedia. (2023). Favorskii rearrangement. Retrieved from [Link]

• Dasgupta, A., Richards, E., & Melen, R. L. (2022). A Green Chemistry Approach toward the Stereospecific Synthesis of Densely Functionalized Cyclopropanes via the Solid-State Photodenitrogenation of Crystalline 1-Pyrazolines. The Journal of Organic Chemistry, 87(5), 2277-2288.
• Godfrey, J. D., Fox, R., Deshpande, R. P., & Simpson, J. H. (2003). A pilot-scale synthesis of (1R)-trans-2-(2,3-dihydro-4-benzofuranyl) cyclopropanecarboxylic acid: A practical application of asymmetric cyclopropanation using a styrene as a limiting reagent. Tetrahedron: Asymmetry, 14(18), 2729-2735.
• Yan, N., et al. (2008). Synthesis of stable derivatives of cycloprop-2-ene carboxylic acid. The Journal of Organic Chemistry, 73(11), 4283–4286.

• Wikipedia. (2023). Malonic ester synthesis. Retrieved from [Link]

• Liao, L., et al. (2004). An Efficient and General Method for Resolving Cyclopropene Carboxylic Acids. Journal of the American Chemical Society, 126(15), 4734–4735.

• The Organic Chemistry Tutor. (2024, April 9). Synthesis of Cyclopropanecarboxylic Acid [Video]. YouTube. Retrieved from [Link]

• McCloskey, C. M., & Coleman, G. H. (1944). Cyclopropanecarboxylic acid. Organic Syntheses, 24, 36.
• Godfrey, J. D., et al. (2023). N-Ylide Mediated Synthesis and Resolution of a Chiral Pyrimidinyl Cyclopropane Carboxylic Acid. Organic Process Research & Development, 27(8), 1533-1541.
• Kulkarni, A. A., et al. (2011). GENERATION, SEPARATION, AND REACTIONS OF ETHYL DIAZOACETATE USING INTEGRATED MICROFLUIDIC SYSTEM. Proceedings of the 15th International Conference on Miniaturized Systems for Chemistry and Life Sciences, 1639-1641.
• Organic Syntheses. (1944).
• Danheiser, R. L., et al. (1986). Cyclopropane-1,1-dicarboxylic acid. Organic Syntheses, 64, 74.
• Wang, Z., et al. (2007). Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid. Chinese Journal of Chemistry, 25(11), 1667-1670.

• The Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Hakobyan, L., et al. (2024). New functionally substitutes cyclopropanecarboxylic acids as ethylene biosynthesis innovative regulators. Bioactive Compounds in Health and Disease, 7(10), 500-510.

• Grokipedia. (n.d.). Malonic ester synthesis. Retrieved from [Link]

• Bone, W. A., & Perkin, W. H. (1895). Process for the preparation of cyclopropane-1,1-dicarboxylic acid derivatives.
• Karmakar, S., et al. (2026). Development of Practical and Scalable Synthetic Route for 1-(2,2,2-Trifluoroethyl)cyclopropane-1-carboxylic Acid. Organic Process Research & Development.
• Bart, J. C., et al. (2017). Challenging cyclopropanation reactions on non-activated double bonds of fatty esters. Green Chemistry, 19(8), 1936-1946.
• Sherrill, W. M., & Rubin, M. (2008). Rhodium-catalyzed hydroformylation of cyclopropenes. Journal of the American Chemical Society, 130(41), 13804–13809.
• Kumar, A., et al. (2017). Biochemical Production and Separation of Carboxylic Acids for Biorefinery Applications.
• Fox, J. M., et al. (2008). Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. The Journal of Organic Chemistry, 73(11), 4283-4286.

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Technical Notes & Optimization

Technical Support Center: Purification of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who are working with this important chemical intermediate. The presence of a carboxylic acid function, a dichlorinated phenyl ring, and a cyclopropane core with potential cis/trans stereoisomers presents unique purification challenges.[1][2] This document provides in-depth, field-proven insights to help you navigate these complexities and achieve high purity for your downstream applications.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions you may have before beginning the purification process.

Q1: What are the typical impurities I might encounter when synthesizing 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid?

A1: Impurities are highly dependent on the synthetic route. However, based on common syntheses of related cyclopropanecarboxylic acids, you can anticipate several classes of impurities[3]:

• Unreacted Starting Materials: Such as the corresponding aldehyde or nitrile precursors used in the cyclopropanation or hydrolysis steps.[4][5]

• Reaction Byproducts: Side-products from incomplete reactions or alternative reaction pathways.

• Stereoisomers: Your synthesis may produce a mixture of cis and trans diastereomers, which will need to be separated if a specific isomer is required.

• Inorganic Salts: Salts like sodium chloride or ammonium sulfate may be present from the reaction work-up and neutralization steps.[3]

• Residual Solvents: Trace amounts of solvents used in the reaction or extraction (e.g., ether, dichloromethane, heptane).[3][4][6]

Q2: How do I choose the best primary purification technique for my crude product?

A2: The optimal technique depends on the physical state of your crude product and the nature of the main impurities. For 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, which is typically a solid, a logical workflow can guide your choice.

Figure 1. Decision workflow for selecting a purification strategy.

Q3: My analysis shows a mixture of cis and trans isomers. How does this affect purification?

A3: The presence of diastereomers is a significant challenge.

• Recrystallization: Sometimes, one diastereomer is significantly less soluble than the other in a given solvent, allowing for enrichment or isolation through fractional crystallization. However, this is often inefficient and may lead to significant material loss.[7]

• Chromatography: Flash column chromatography on silica gel can separate cis and trans isomers. The key is to develop a solvent system that provides sufficient resolution (ΔRf). You will likely need to add a small amount of acid to the eluent to get sharp peaks (see Troubleshooting Q5).

• Chiral Resolution: If you need to separate enantiomers of a specific diastereomer (e.g., the trans isomer), you will need to employ chiral resolution techniques. A common industrial method involves forming diastereomeric salts with a chiral amine, separating them by crystallization, and then liberating the desired enantiomer.[7][8]

Q4: What are the key physical properties of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid?

A4: Knowing the fundamental properties is crucial for designing purification protocols.

Property	Value	Source
Molecular Formula	C₁₀H₈Cl₂O₂	[2]
Molecular Weight	231.08 g/mol	[2]
Physical State	Solid (typical)	General knowledge
Acidity (pKa)	~4-5 (estimated)	Carboxylic acid class
Solubility	Soluble in many organic solvents (e.g., Ethyl Acetate, Dichloromethane, Methanol). Sparingly soluble in non-polar solvents (e.g., Hexane). The carboxylate salt is soluble in water.	General chemical principles

Section 2: Troubleshooting Guide

This section provides direct answers to specific problems you might encounter during your experiments.

Problem 1: Recrystallization Issues

Q: My compound won't crystallize from the solvent; it just "oils out". What should I do?

A: "Oiling out" occurs when the solute comes out of solution above its melting point or as a supersaturated liquid.

• Causality: This often happens if the solvent is too non-polar for the compound or if the solution is cooled too rapidly. The presence of impurities can also suppress the melting point and inhibit lattice formation.

• Solutions:

  • Reduce Cooling Rate: Allow the solution to cool slowly to room temperature first, then transfer it to an ice bath. Avoid flash-cooling in a dry ice/acetone bath.

  • Add a More Polar Co-solvent: If using a non-polar solvent like hexane, add a more polar solvent (e.g., ethyl acetate) dropwise to the warm, oiled-out mixture until it redissolves, then attempt slow cooling again.

  • Scratch & Seed: Use a glass rod to scratch the inside of the flask at the solution's surface to create nucleation sites. If you have a small crystal of pure product, add it as a seed crystal.

  • Try a Different Solvent System: Experiment with solvent pairs like Dichloromethane/Hexane, Ethyl Acetate/Heptane, or Toluene.

Q: The purity of my recrystallized product is still low. What's the next step?

A: If a single recrystallization is insufficient, you have several options.

• Causality: The impurities may have very similar solubility profiles to your desired compound in the chosen solvent.

• Solutions:

  • Second Recrystallization: A second pass may be sufficient to remove the remaining impurities. Ensure the crystals are washed with a small amount of ice-cold solvent to remove adhered mother liquor.[6]

  • Change Solvent: Perform the second recrystallization from a different solvent system with different polarity characteristics.

  • Pre-Purification: The issue may be that the impurity level is too high for recrystallization alone. First, perform an acid-base extraction to remove neutral or basic impurities, then recrystallize the resulting solid.[3]

Problem 2: Chromatography Issues

Q: My compound is streaking badly on the silica TLC plate. How can I fix this?

A: This is a classic problem for carboxylic acids on silica gel.

• Causality: The acidic proton of your carboxyl group interacts strongly with the slightly acidic silica gel surface (Si-OH). This creates a mixed equilibrium of protonated and deprotonated forms, leading to "tailing" or streaking.[3]

• Solution: Add a small amount (0.5-1%) of a volatile acid, like acetic acid or formic acid, to your eluting solvent system (e.g., 94:5:1 Hexane:Ethyl Acetate:Acetic Acid). This keeps the compound fully protonated, minimizing interaction with the silica and resulting in a much sharper, more defined spot.[3]

Q: I'm not getting good separation between my cis and trans isomers using column chromatography. Any tips?

A: Separating diastereomers can be challenging and requires careful optimization.

• Causality: The isomers have the same functional groups and similar polarities, making separation difficult.

• Solutions:

  • Optimize Solvent System: Test numerous solvent systems with varying polarities on TLC. Sometimes, switching from an ethyl acetate-based system to one containing ether or dichloromethane can alter selectivity.

  • Use a Weaker Eluent: A less polar (weaker) mobile phase will cause all compounds to move more slowly, often exaggerating small differences in polarity and improving separation. This will, however, increase your run time and solvent consumption.

  • Improve Column Packing: Ensure your column is perfectly packed and vertical to prevent band broadening, which can ruin a difficult separation.

  • Dry Loading: Adsorb your crude material onto a small amount of silica gel and load this dry powder onto the column. This often results in a sharper starting band than loading in a liquid.

Problem 3: Extraction & Work-up Issues

Q: I'm seeing a stable emulsion during my acid-base extraction. How can I break it?

A: Emulsions are common when mixing aqueous and organic layers, especially with acidic or basic solutions.

• Causality: Finely dispersed droplets of one layer are suspended in the other, stabilized by impurities.

• Solutions:

  • "Patience and Gravity": Let the separatory funnel stand for 10-30 minutes. Often, the layers will separate on their own.

  • Add Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength and density of the aqueous layer, helping to force the separation.

  • Gentle Swirling: Gently swirl the funnel instead of vigorous shaking.

  • Filtration: Filter the entire emulsion through a pad of Celite or glass wool.

Section 3: Detailed Experimental Protocols

These protocols are provided as a starting point and should be adapted based on the specific scale and impurity profile of your material.

Protocol 1: Purification by Acid-Base Extraction

This technique is excellent for removing neutral or basic impurities from your acidic product.[3]

• Dissolution: Dissolve the crude product in an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) in a separatory funnel.

• Base Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stopper the funnel and gently invert, venting frequently to release CO₂ pressure. Repeat until no more gas evolves. Allow the layers to separate.

• Separation: Drain the lower aqueous layer, which now contains the sodium salt of your carboxylic acid, into a clean Erlenmeyer flask.

• Re-extraction: Wash the organic layer one more time with fresh NaHCO₃ solution and combine the aqueous extracts to ensure complete recovery.

• Back-Wash (Optional): Wash the combined aqueous layers with a small amount of the organic solvent to remove any trapped neutral impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly add concentrated HCl or 3M H₂SO₄ while stirring until the pH is ~1-2 (test with pH paper). Your product should precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the filter cake with a small amount of ice-cold deionized water to remove inorganic salts.

• Drying: Dry the purified solid under vacuum to a constant weight.

Protocol 2: Chiral Resolution via Diastereomeric Salt Formation

This protocol outlines the general workflow for separating a racemic mixture of a specific isomer (e.g., the trans isomer). The choice of resolving agent and solvent is critical and requires experimental screening.[7][8]

Figure 2. General workflow for chiral resolution.

• Salt Formation: In a flask, combine one equivalent of the racemic acid with 0.5-1.0 equivalents of a chiral resolving agent (e.g., (R)- or (S)-α-methylbenzylamine) in a suitable solvent (e.g., methanol, ethanol, or acetone).

• Fractional Crystallization: Heat the mixture until all solids dissolve. Allow the solution to cool slowly to room temperature. One diastereomeric salt should preferentially crystallize due to lower solubility.

• Isolation: Collect the crystals by vacuum filtration. This first crop will be enriched in one diastereomer. The mother liquor will be enriched in the other.

• Purity Check: Check the diastereomeric purity of the crystals (e.g., by NMR) or the enantiomeric excess of a small, liberated sample by chiral HPLC.

• Recrystallization (if needed): Recrystallize the solid from the same solvent system to further improve purity.

• Liberation of the Acid: Suspend the purified diastereomeric salt in a mixture of water and an organic solvent (e.g., ethyl acetate). Acidify the aqueous layer with a strong acid (e.g., HCl) to pH ~1-2.

• Extraction & Isolation: The chiral amine will move into the aqueous layer as its hydrochloride salt, while your purified enantiomer of the carboxylic acid will move into the organic layer. Separate the layers, wash the organic layer with brine, dry it over sodium sulfate, and evaporate the solvent to yield the enantiomerically enriched product.

References

• US5504245A - Processes for the preparation of cyclopropanecarboxylic acid and derivatives thereof - Google Patents.

• Cyclopropane-1,1-dicarboxylic acid - Organic Syntheses Procedure. Available at: [Link]

• Process for The Separation of the (Dl) Cis- Trans-2, 2-Dimethyl-3-(2, 2-Disubstitutedvinyl)- Cyclopropane-1-Carboxylic Acid from. (2019). International Journal of Pharmacy and Biological Sciences. Available at: [Link]

• CN1062345A - Preparation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid.

• Madhusudhan, G. et al. (2012). Process for producing 6-(2, 3-dichlorophenyl)-1, 2, 4-triazine 3,5-diamine (Lamotrigine) and identific. Der Pharma Chemica. Available at: [Link]

• (1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid | CAS 220353-25-3. Ark Pharm. Available at: [Link]

• Synthesis of Cyclopropanecarboxylic Acid. (2023). YouTube. Available at: [Link]

• Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid. (2008). ResearchGate. Available at: [Link]

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overcoming challenges in the synthesis of dichlorophenyl cyclopropanes

Welcome to the technical support center for the synthesis of dichlorophenyl cyclopropanes. This guide is designed for researchers, scientists, and professionals in drug development who are working with these valuable synthetic intermediates. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you overcome common challenges and achieve optimal results in your laboratory.

Introduction

The dichlorocyclopropanation of phenyl-substituted alkenes (styrenes) is a cornerstone reaction in organic synthesis, providing access to versatile building blocks for pharmaceuticals and functional materials. The reaction typically proceeds via the addition of dichlorocarbene (:CCl₂) to the double bond. While seemingly straightforward, this transformation can present several challenges that impact yield, purity, and stereoselectivity. This guide provides practical, field-proven insights to help you navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: What is the most common and practical method for synthesizing dichlorophenyl cyclopropanes?

A1: The most widely used method is the generation of dichlorocarbene from chloroform (CHCl₃) and a strong base, such as 50% aqueous sodium hydroxide (NaOH), in a biphasic system using a phase-transfer catalyst (PTC).[1][2] This method, often referred to as the Makosza method, is popular due to its operational simplicity, cost-effectiveness, and the use of readily available reagents.[1]

Q2: What is the role of a phase-transfer catalyst (PTC) in this reaction?

A2: A phase-transfer catalyst, typically a quaternary ammonium salt like benzyltriethylammonium chloride (BTEAC) or tetrabutylammonium bromide (TBAB), is crucial for transporting the hydroxide ion (OH⁻) from the aqueous phase to the organic phase. In the organic phase, the hydroxide ion deprotonates chloroform to generate the trichloromethyl anion (CCl₃⁻), which then eliminates a chloride ion to form dichlorocarbene.[1][3]

Q3: My reaction is not working. What are the most common reasons for failure?

A3: The most common reasons for reaction failure include:

• Inefficient stirring: In a biphasic system, vigorous stirring is essential to maximize the interfacial area between the aqueous and organic phases, facilitating the action of the phase-transfer catalyst.[4][5]

• Inactive catalyst: The phase-transfer catalyst can degrade over time. Using a fresh, high-quality catalyst is recommended.

• Low concentration of base: A sufficiently high concentration of the aqueous base (typically 40-50% NaOH) is required to efficiently generate dichlorocarbene.[6]

• Low reaction temperature: While the reaction is often exothermic, an initial low temperature may not be sufficient to initiate the reaction.

Q4: How can I control the diastereoselectivity of the cyclopropanation?

A4: The diastereoselectivity of dichlorocyclopropanation is influenced by the steric and electronic properties of the substituents on the starting styrene. Generally, the reaction is stereospecific, meaning the relative stereochemistry of the alkene is retained in the cyclopropane product.[7][8] For prochiral styrenes, achieving high diastereoselectivity can be challenging and may require screening of different catalysts, solvents, and temperature conditions. In some cases, metal-catalyzed cyclopropanation reactions can offer higher diastereoselectivity.[9][10]

Q5: Are there any safety precautions I should be aware of?

A5: Yes. Chloroform is a suspected carcinogen and should be handled in a well-ventilated fume hood. Concentrated sodium hydroxide is highly corrosive. Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. The reaction can be exothermic, so it's important to control the rate of addition of the base and have a cooling bath readily available.[1] Some alternative methods for generating dichlorocarbene involve potentially explosive reagents like phenylchlorodiazirine and should be handled with extreme caution.[11]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Potential Cause	Explanation	Recommended Solution
Inefficient Mixing	In a phase-transfer catalyzed reaction, the rate is highly dependent on the interfacial area between the two phases. Insufficient stirring leads to poor transfer of the hydroxide ion and consequently, low generation of dichlorocarbene.[4][5]	Increase the stirring speed. A mechanical stirrer is often more effective than a magnetic stir bar for vigorous agitation. The reaction rate should increase with stirring speed up to a certain point, after which it will become independent of the stirring rate.[4]
Deactivated Catalyst	Quaternary ammonium salts can degrade, especially if they are old or have been exposed to moisture.	Use a fresh bottle of the phase-transfer catalyst. Consider trying different catalysts, such as tetrabutylammonium bromide (TBAB) or methyltributylammonium chloride.[3]
Insufficient Base Concentration	The deprotonation of chloroform is an equilibrium process. A high concentration of aqueous NaOH (e.g., 50% w/w) is necessary to drive the equilibrium towards the formation of the trichloromethyl anion.[6]	Prepare a fresh solution of 50% (w/w) aqueous NaOH. Ensure accurate measurement of the concentration.
Low Reaction Temperature	While the reaction is exothermic, it may require an initial activation energy to start.	If the reaction has not started after a reasonable amount of time at a low temperature (e.g., 0-5 °C), allow the mixture to slowly warm to room temperature. Monitor the internal temperature carefully.
Side Reactions of Dichlorocarbene	Dichlorocarbene is highly reactive and can be consumed in side reactions, such as hydrolysis or reaction with itself, if the concentration of the styrene is too low.	Ensure the styrene is present in the reaction mixture before the generation of dichlorocarbene begins. Maintain a slight excess of chloroform.
Volatile Reactants/Products	The starting styrene or the dichlorophenyl cyclopropane product may be volatile, leading to loss during the reaction or workup.	Use a reflux condenser to prevent the loss of volatile components. During workup, use a rotary evaporator at a controlled temperature and pressure.

Problem 2: Formation of a Complex Product Mixture

Potential Cause	Explanation	Recommended Solution
Byproducts from Dichlorocarbene	Dichlorocarbene can insert into C-H bonds or react with other functional groups present in the starting material or solvent.	Use a solvent that is inert to dichlorocarbene, such as chloroform itself or dichloromethane. Ensure the starting material is pure and free of reactive impurities.
Reaction with the Catalyst	In some cases, the phase-transfer catalyst can undergo Hofmann elimination under strongly basic conditions, leading to byproducts.	Choose a more stable phase-transfer catalyst. Tetrabutylammonium salts are generally more stable than benzyltriethylammonium salts.
Over-reaction or Isomerization	Prolonged reaction times or high temperatures can sometimes lead to the formation of byproducts or isomerization of the desired product.	Monitor the reaction progress by TLC or GC and stop the reaction once the starting material is consumed.[1] Work up the reaction at a lower temperature.
Impure Starting Materials	Impurities in the starting styrene or chloroform can lead to the formation of unexpected side products.	Purify the starting materials before use. For example, chloroform can be washed with water to remove acidic impurities and then distilled.

Problem 3: Poor Diastereoselectivity

Potential Cause	Explanation	Recommended Solution
Steric and Electronic Effects	The inherent stereoselectivity is governed by the structure of the starting alkene. The approach of the dichlorocarbene can be influenced by the substituents on the double bond.	While difficult to alter for a given substrate, understanding the directing effects of the substituents can help predict the major diastereomer.
Reaction Conditions	Temperature and solvent can sometimes influence the diastereomeric ratio, although the effect is often modest for dichlorocyclopropanation.	Experiment with running the reaction at different temperatures (e.g., -10 °C, 0 °C, room temperature) to see if it impacts the diastereomeric ratio.
Choice of Carbene Source	Different methods of dichlorocarbene generation can sometimes lead to different diastereoselectivities, although this is not common.	For challenging substrates, consider exploring alternative dichlorocarbene precursors, such as sodium trichloroacetate or a Seyferth reagent, which are used under different reaction conditions.[1]
Catalyst Effects	While less common in dichlorocyclopropanation compared to other asymmetric reactions, the structure of the phase-transfer catalyst could have a minor influence on the transition state.	Screen a variety of commercially available phase-transfer catalysts with different steric and electronic properties.

Key Experimental Protocols

Protocol 1: Dichlorocyclopropanation of Styrene using Phase-Transfer Catalysis

This protocol is a general procedure for the synthesis of 1,1-dichloro-2-phenylcyclopropane.

Materials:

• Styrene

• Chloroform (CHCl₃)

• 50% (w/w) Aqueous Sodium Hydroxide (NaOH)

• Benzyltriethylammonium chloride (BTEAC)

• Dichloromethane (CH₂Cl₂)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Mechanical stirrer

• Addition funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and an addition funnel, combine styrene (1.0 eq), chloroform (1.2 eq), and benzyltriethylammonium chloride (0.01 eq).

• Cool the mixture to 0-5 °C using an ice bath.

• With vigorous stirring, slowly add the 50% aqueous sodium hydroxide solution (2.0 eq) via the addition funnel over a period of 1-2 hours, ensuring the internal temperature remains below 10 °C.[1]

• After the addition is complete, continue to stir the reaction mixture vigorously at room temperature for 4-6 hours. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, add water and dichloromethane to the reaction mixture to dilute the phases.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with two portions of dichloromethane.

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.[1]

• The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Visualizations

Reaction Mechanism: Phase-Transfer Catalyzed Dichlorocyclopropanation

Caption: Mechanism of phase-transfer catalyzed dichlorocyclopropanation.

Troubleshooting Workflow: Low Product Yield

Caption: A decision tree for troubleshooting low product yield.

References

• BenchChem. (n.d.). Application Notes and Protocols for Dichlorocarbene Generation in Cyclopropanation Reactions.
• Master Organic Chemistry. (2023, October 18). Cyclopropanation of Alkenes.
• Chemistry LibreTexts. (2024, April 1). 8.9: Addition of Carbenes to Alkenes - Cyclopropane Synthesis.
• Padwa, A., Pulwer, M. J., & Rosenthal, R. J. (1981). PREPARATION OF CHLOROPHENYLDIAZIRINE AND THERMAL GENERATION OF CHLOROPHENYL CARBENE: 1,2-DIPHENYL-3-METHYLCYCLOPROPENE. Organic Syntheses, 60, 53. doi:10.15227/orgsyn.060.0053
• Wang, M. L., & Chen, T. L. (2010). Dichlorocyclopropanation of-methyl styrene using phase-transfer Catalyst-A kinetic study. Journal of the Chilean Chemical Society, 55(2), 245-249.
• Lee, J. C., & Lee, J. Y. (2001). A Facile Procedure for the Generation of Dichlorocarbene from the Reaction of Carbon Tetrachloride and Magnesium using Ultrasonic Irradiation. Molecules, 6(9), 754-758. doi:10.3390/60900754
• Wang, M. L., & Wu, H. S. (2003). Kinetic Study of Dichlorocyclopropanation of 1,7-Octadiene under Phase-Transfer Catalysis Conditions at High Alkaline Concentration. Industrial & Engineering Chemistry Research, 42(12), 2616-2623. doi:10.1021/ie020822u
• Selvaraj, V., & Rajendran, V. (2012). Phase-transfer catalytic dichlorocyclopropanation of styrene under the influence of ultrasound conditions-A kinetic study. Ultrasonics Sonochemistry, 19(4), 860-867.
• Balakrishnan, T., & Vivekanand, P. A. (2011). Phase transfer catalysis: Kinetics and mechanism of hydroxide ion initiated dichlorocarbene addition to styrene catalysed by. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 103(6), 785-793.
• Wikipedia. (2024, January 15). Phase-transfer catalyst.
• Macmillan Group. (2008, April 10). Phase-Transfer Catalysis (PTC).
• Xu, J., et al. (2023). Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. Angewandte Chemie International Edition, 62(21), e202303032. doi:10.1002/anie.202303032
• Singh, V. K., et al. (2022). Diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones through metal-free cyclopropanation using tosylhydrazone salts. RSC Advances, 12(1), 1-10. doi:10.1039/D1RA08312A
• Doering, W. von E., & Hoffmann, A. K. (1954). The Addition of Dichlorocarbene to Olefins. Journal of the American Chemical Society, 76(23), 6162-6165. doi:10.1021/ja01652a087

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• 10. Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing the Synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

Welcome to the technical support center for the synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis. As a key building block in the development of advanced pharmaceutical and agrochemical compounds, achieving a high-yield, high-purity synthesis is critical.[1] This document provides in-depth troubleshooting advice, optimized protocols, and mechanistic insights to enhance your experimental success.

Section 1: Understanding the Core Synthetic Challenge

The synthesis of 2-arylcyclopropane-1-carboxylic acids typically involves the formation of a three-membered ring on an alkene precursor. While several methods exist for cyclopropanation, including the Simmons-Smith reaction and transition-metal-catalyzed processes, a robust and scalable approach often involves carbene or carbenoid addition to an α,β-unsaturated ester, followed by hydrolysis.[2][3][4]

A common and effective strategy is the use of Phase-Transfer Catalysis (PTC) for the cyclopropanation of a styrene derivative. PTC is advantageous as it allows for the reaction between water-soluble and organic-soluble reagents in a heterogeneous system, often under mild conditions, which can improve yield and reduce side reactions.[5][6][7]

Below is a generalized workflow for the synthesis, which will form the basis of our troubleshooting guide.

Caption: General synthetic workflow for the target compound.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis, providing causal explanations and actionable solutions.

Q1: My overall yield is extremely low (<20%). Where should I begin my investigation?

A: A significantly low yield is often traced back to fundamental experimental parameters rather than a single complex issue. A systematic check of the basics is the most effective starting point.[8]

• Reagent Purity: Ensure the purity of your starting materials, especially the 3,5-dichlorophenyl precursor and the cyclopropanating agents. Impurities can inhibit catalysts or introduce side reactions. For instance, in Simmons-Smith type reactions, the quality of the zinc-copper couple is paramount for the formation of the active carbenoid.[2]

• Solvent and Atmosphere: Use dry, degassed solvents. Moisture can quench organometallic reagents and strong bases. Performing the reaction under an inert atmosphere (Nitrogen or Argon) is crucial to prevent the degradation of sensitive reagents and intermediates.

• Temperature Control: Many cyclopropanation reactions are highly exothermic or have an optimal temperature window.[9] Run pilot reactions to monitor the internal temperature. For base-sensitive substrates, uncontrolled exotherms can lead to polymerization or decomposition.

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to track the consumption of the starting material. Quench the reaction promptly upon completion. Unnecessary extensions of reaction time can lead to byproduct formation and product degradation.[8]

Q2: The cyclopropanation step has stalled. I observe a large amount of unreacted alkene precursor. What is causing the low conversion?

A: Low conversion in the core cyclopropanation step typically points to an issue with the generation or reactivity of the carbene/carbenoid species. If you are using a Phase-Transfer Catalysis (PTC) system with a haloform (e.g., CHCl₃) and base, consider the following:

• Inefficient Mixing: The reaction occurs at the interface between the organic and aqueous phases.[5] Inadequate stirring speed results in a low interfacial area, drastically reducing the reaction rate. Ensure vigorous, turbulent stirring (e.g., >500 rpm).[10]

• Phase-Transfer Catalyst Choice: The effectiveness of a PTC catalyst depends on its ability to transfer the reactive anion (e.g., ⁻CCl₃) into the organic phase.[6] Quaternary ammonium salts like triethylbenzylammonium chloride (TEBA) or tetrabutylammonium bromide (TBAB) are common choices.[6][10] Ensure your catalyst is suitable for the specific base and solvent system.

• Base Concentration: The concentration of the aqueous base (e.g., NaOH) is a critical kinetic parameter.[5] A concentration that is too low will not generate the carbene precursor efficiently. Conversely, an excessively high concentration can lead to catalyst "salting out" or unwanted side reactions. A 30-50% (w/w) aqueous NaOH solution is often a good starting point.[5][10]

• Catalyst Poisoning: Ensure no acidic impurities are present in your starting materials or solvent, as they will consume the base and deactivate the catalytic cycle.

Caption: Troubleshooting workflow for low reaction conversion.

Q3: My reaction mixture turns dark and viscous, and the final product is contaminated with a polymer. How can I avoid this?

A: This is a classic sign of styrene polymerization, a common side reaction. The electron-withdrawing chloro groups on the phenyl ring make the vinyl group susceptible to both radical and anionic polymerization, especially under basic conditions or at elevated temperatures.

• Reduce Temperature: This is the most effective solution. While some reactions require heat to initiate, an uncontrolled exotherm can trigger polymerization. Conduct the reaction at the lowest possible temperature that still allows for a reasonable reaction rate (e.g., 0-25 °C).

• Limit Reaction Time: As soon as the starting material is consumed (monitored by TLC/GC), work up the reaction immediately.

• Consider Inhibitors: If temperature control is insufficient, adding a small amount of a radical inhibitor like BHT (butylated hydroxytoluene) can be effective, provided it doesn't interfere with the primary reaction mechanism.

Q4: How can I improve the diastereoselectivity (trans:cis ratio) of the cyclopropanation?

A: Controlling the stereochemical outcome is key to maximizing the yield of the desired isomer. The trans isomer is often the thermodynamically more stable product, but the kinetic product ratio can be influenced significantly.

• Reaction Type: The choice of cyclopropanating agent is crucial. Simmons-Smith reactions, for example, are concerted and the stereochemistry of the alkene is retained.[2][11] Reactions involving ylides, like the Corey-Chaykovsky reaction, can also provide high diastereoselectivity.[9] For your specific substrate, which lacks a directing group like an allylic alcohol, selectivity will be governed by sterics.

• Steric Hindrance: The approach of the cyclopropanating agent to the alkene will favor the less sterically hindered face. The bulky 3,5-dichlorophenyl group will sterically direct the incoming group to form the trans product preferentially.

• Solvent and Temperature: The polarity of the solvent and the reaction temperature can influence the transition state geometry, thereby altering the diastereomeric ratio. Experimenting with different solvents (e.g., ethereal vs. halogenated) and running the reaction at lower temperatures can sometimes enhance selectivity.

Q5: What is the best procedure for purifying the final carboxylic acid product?

A: The final product is a carboxylic acid, which lends itself to straightforward purification methods.

• Aqueous Workup: After hydrolysis of the ester, the product will be in the aqueous layer as its carboxylate salt (e.g., sodium salt). This is an excellent opportunity for purification. Wash the aqueous layer with an organic solvent (e.g., ether, ethyl acetate) to remove any non-acidic organic impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly add acid (e.g., 2M HCl) until the pH is ~2. The carboxylic acid will precipitate out as a solid or an oil.

• Extraction: Extract the acidified aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.[12]

• Recrystallization: This is often the most effective final purification step. Screen various solvent systems (e.g., hexane/ethyl acetate, toluene) to find conditions that yield high-purity crystals.

Section 3: Optimized Experimental Protocol (Example)

This protocol outlines a procedure based on the phase-transfer catalyzed cyclopropanation of an acrylate precursor.

Step A: Synthesis of Ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate

• Setup: To a 3-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add ethyl 3-(3,5-dichlorophenyl)acrylate (1.0 equiv), triethylbenzylammonium chloride (TEBA, 0.05 equiv), and toluene (5 mL per gram of acrylate).

• Reagent Addition: Begin vigorous stirring (>600 rpm). Add a 50% (w/w) aqueous solution of sodium hydroxide (4.0 equiv).

• Carbene Generation: Heat the mixture to 40-45 °C. From the dropping funnel, add bromoform (CHBr₃, 1.5 equiv) dropwise over 30 minutes, monitoring for any significant exotherm.

• Reaction: Maintain the temperature at 45 °C and stir vigorously for 4-6 hours. Monitor the reaction progress by TLC or GC until the starting acrylate is consumed.

• Workup: Cool the reaction to room temperature. Dilute with water and ethyl acetate. Separate the layers. Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

Step B: Hydrolysis to the Carboxylic Acid

• Setup: Dissolve the crude ester from Step A in ethanol (10 mL per gram of ester) in a round-bottom flask.

• Hydrolysis: Add a 4M aqueous solution of sodium hydroxide (3.0 equiv) and heat the mixture to reflux for 2-4 hours, until TLC analysis shows complete consumption of the ester.

• Purification: Cool the mixture and remove the ethanol under reduced pressure. Dilute the residue with water and wash with diethyl ether to remove non-acidic impurities.

• Isolation: Cool the aqueous layer in an ice bath and acidify to pH 2 with concentrated HCl. Extract the product with ethyl acetate (3x). Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent to yield the crude 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid.

• Final Purification: Recrystallize the crude product from a suitable solvent system (e.g., toluene/hexanes).

Section 4: Key Parameter Optimization

The yield and purity of the cyclopropanation step are highly dependent on several interconnected variables. Use the following table as a guide for optimization.[5][6][10]

Parameter	Condition	Rationale & Expected Impact on Yield
Stirring Speed	<300 RPM vs. >600 RPM	Low speed leads to low yield. The reaction is mass-transfer limited; high speed maximizes the interfacial surface area for the PTC reaction.[10]
Base (NaOH) Conc.	20% vs. 40% vs. 60%	Optimal concentration is critical. Too low fails to generate carbene efficiently. Too high can "salt out" the catalyst, reducing its organic phase solubility. 30-50% is a typical optimum.[5]
Catalyst Loading	1 mol% vs. 5 mol% vs. 10 mol%	Higher loading increases rate, but not always yield. Typically, 2-5 mol% is sufficient. Higher amounts can sometimes complicate purification without a significant benefit in yield.
Temperature	25 °C vs. 45 °C vs. 65 °C	A balance is required. Higher temperature increases the reaction rate but also significantly increases the rate of side reactions like polymerization.[6] An optimal temperature (e.g., 40-50 °C) should be determined experimentally.

Section 5: Mechanistic Insight - The PTC Cycle

Understanding the mechanism is key to troubleshooting. In the hydroxide-initiated PTC system, the catalyst's role is to shuttle the reactive species across the phase boundary.

Caption: Interfacial mechanism for dichlorocarbene generation under PTC.

• Deprotonation: In the aqueous phase, hydroxide ion deprotonates the haloform (e.g., chloroform) to generate a trichloromethanide anion (⁻CCl₃).[5]

• Ion Exchange: The phase-transfer catalyst cation (Q⁺) pairs with the ⁻CCl₃ anion, extracting it into the organic phase.[6]

• Carbene Formation: Within the low-polarity organic phase, the Q⁺⁻CCl₃ ion pair eliminates a chloride ion to form the highly reactive, neutral dichlorocarbene (:CCl₂).

• Cyclopropanation: The dichlorocarbene rapidly adds to the double bond of the alkene substrate, which is dissolved in the organic phase, forming the dichlorocyclopropane ring. The catalyst (Q⁺Cl⁻) then returns to the aqueous phase to restart the cycle.

References

• BenchChem. (2025). Troubleshooting low yields in the synthesis of cyclopropyl ketones.
• Balasubashini, M., et al. (n.d.). Dichlorocyclopropanation of α-methyl styrene using phase-transfer Catalyst - A kinetic study. Indian Journal of Chemistry.
• Balakrishnan, T., Shabeer, T. K., & Nellie, K. (1991). Phase transfer catalysis: Kinetics and mechanism of hydroxide ion initiated dichlorocarbene addition to styrene catalysed by. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 103(6), 785-793.
• Chemical Communications. (2012). Phase transfer catalyzed enantioselective cyclopropanation of 4-nitro-5-styrylisoxazoles. 48(32), 3863-5.
• ResearchGate. (2012). Phase-transfer catalytic dichlorocyclopropanation of styrene under the influence of ultrasound conditions - A kinetic study.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield.
• TEL archives-ouvertes.fr. (2014).
• Organic Chemistry Portal. (n.d.). Simmons-Smith Reaction.
• OrgoSolver. (n.d.).
• Organic Chemistry Tutor. (n.d.).
• SynArchive. (n.d.). Simmons-Smith Reaction.
• Master Organic Chemistry. (2023).
• LookChem. (n.d.). Cas 220353-25-3,(1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid.
• ChemScene. (n.d.). 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid.

• Charette, A. B., & Beauchemin, A. (2001). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 101(6), 1531-1588. [Link]

• National Institutes of Health (NIH). (n.d.). Cyclopropanation of unactivated alkenes with non-stabilized iron carbenes.
• Bioactive Compounds in Health and Disease. (2024).
• Organic Syntheses. (n.d.). Cyclopropanecarboxylic acid.

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stability of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid under different conditions

Technical Support Center: 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Introduction: This guide serves as a centralized technical resource for researchers, scientists, and drug development professionals working with 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (Compound DCCA). The unique structural features of DCCA, namely the strained cyclopropane ring and the electron-withdrawing dichlorophenyl moiety, impart a distinct stability profile. This document provides in-depth answers to frequently encountered questions, troubleshooting advice for common experimental issues, and detailed protocols for assessing the compound's stability under various stress conditions. Our goal is to equip you with the foundational knowledge to ensure the integrity of your samples and the reliability of your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

General Stability and Storage

Question: What is the general stability profile of Compound DCCA and what are the optimal long-term storage conditions?

Answer: Compound DCCA is a crystalline solid that is generally stable under normal handling and storage conditions.[1][2] The key to maintaining its long-term integrity is to mitigate exposure to environmental factors that can promote degradation.

• Recommended Storage: For long-term storage, the compound should be kept in a tightly sealed container in a dry environment at 2-8°C.[3][4] The use of a desiccator is advisable to prevent moisture uptake, which could potentially facilitate slow hydrolysis or other degradative reactions over time.

• Incompatibilities: Avoid storage with strong oxidizing agents and strong bases, as these can induce chemical degradation.[1][2]

• Shipping: While it can be shipped at ambient temperature for short durations, upon receipt, it should be promptly transferred to the recommended refrigerated conditions.[3][4]

Troubleshooting Tip: If you observe a change in the physical appearance of your solid sample (e.g., discoloration from white/light yellow to brown, clumping), it may indicate degradation or moisture absorption.[2] Before use, it is prudent to re-analyze the material for purity using a qualified analytical method, such as HPLC-UV.

pH and Hydrolytic Stability

Question: How does pH affect the stability of Compound DCCA in aqueous or semi-aqueous solutions? Are there risks of degradation?

Answer: The stability of Compound DCCA in solution is significantly influenced by pH. The core structure contains two primary points of interest for hydrolytic stability: the carboxylic acid group and the cyclopropane ring.

• Carboxylic Acid Group: This functional group itself is stable against hydrolysis. However, its protonation state, and thus the compound's solubility, is pH-dependent. Below its pKa (estimated to be around 4-5, typical for carboxylic acids), it exists predominantly in the neutral, less water-soluble form. Above the pKa, it exists as the more water-soluble carboxylate salt.

• Cyclopropane Ring: The cyclopropane ring is a strained three-membered ring. While thermodynamically unstable compared to an acyclic analogue, it is often kinetically stable. However, extreme pH conditions can promote degradation.

  • Acidic Conditions (pH < 3): Very strong acidic conditions, particularly with heat, can potentially induce ring-opening of the cyclopropane moiety.[5] While cyclopropanecarboxylic acid esters are noted for their enhanced stability against acid-catalyzed hydrolysis, the free acid under harsh conditions may be susceptible to reactions that cleave the ring.[6] A study on a similar herbicide noted that below pH 4.6, rapid non-enzymatic hydrolysis of an ether linkage adjacent to a phenyl ring occurred, indicating that acidic conditions can facilitate cleavage at other sites in complex molecules.[7]

  • Neutral Conditions (pH 6-8): The compound is expected to be most stable at or near neutral pH.

  • Basic Conditions (pH > 9): Strong basic conditions should be avoided. While the cyclopropane ring itself is generally resistant to base-catalyzed opening, other reactions could be promoted.

Troubleshooting Tip: If your experimental protocol requires dissolving Compound DCCA at a low or high pH, prepare the solution fresh and use it promptly. If you must store the solution, keep it refrigerated (2-8°C) and protected from light. Before use, visually inspect for precipitation and re-analyze a small aliquot by HPLC to confirm purity and concentration, as pH shifts can affect solubility and stability.

Thermal Stability

Question: What is the thermal stability of Compound DCCA? Can it be heated, and what degradation pathways should I be concerned about?

Answer: The thermal stability of Compound DCCA is a critical parameter, especially for processes involving heating, such as drying or certain chemical reactions. The primary concern with heating cyclopropane carboxylic acids is thermal decarboxylation.

• Mechanism of Degradation: Upon heating, the carboxylic acid group can be eliminated as carbon dioxide (CO₂). For some substituted cyclopropane carboxylic acids, this decarboxylation can be accompanied by a rearrangement of the cyclopropane ring to form more stable structures, such as dihydrofurans or unsaturated ketones.[5] A study on the thermal decarboxylation of 1-(cyclopropylcarbonyl) cyclopropane carboxylic acid at 120°C showed it rearranged to 2-cyclopropyl-4,5-dihydrofuran, indicating that ring-opening is a facile process under thermal stress.[5] Decarboxylation is a known degradation pathway for other carboxylic acids, such as phenazine-1-carboxylic acid, where it is the initial step in its microbial degradation.[8]

• Recommended Handling: Avoid exposing the compound, both in solid and solution form, to high temperatures for prolonged periods. If a reaction requires elevated temperatures, it is essential to monitor the reaction mixture for the appearance of degradation products. Techniques like Differential Scanning Calorimetry (DSC) can be used to determine the onset temperature of thermal decomposition for the solid material.[9]

Troubleshooting Tip: If an experiment involving heat yields a lower-than-expected amount of the starting material or shows unexpected byproducts, thermal degradation is a likely cause. Analyze the reaction mixture using LC-MS to identify potential degradation products. A mass loss corresponding to CO₂ (44 Da) from the parent compound is a strong indicator of decarboxylation.

Caption: Potential thermal degradation of Compound DCCA.

Photostability

Question: Is Compound DCCA sensitive to light? What precautions should be taken?

Answer: Compounds containing aromatic rings, such as the dichlorophenyl group in DCCA, have the potential to absorb UV radiation, which can lead to photodegradation.[10] The energy from the absorbed light can excite electrons in the molecule, leading to the formation of reactive species that can undergo various reactions, including oxidation, rearrangement, or cleavage.

• Regulatory Context: The International Council for Harmonisation (ICH) guideline Q1B outlines standardized conditions for photostability testing, which involves exposing the drug substance to a combination of visible and UV light.[11] The recommended exposure is not less than 1.2 million lux hours of visible light and 200 watt hours per square meter of near UV energy.[10]

• Precautions: All handling of Compound DCCA, especially in solution, should be performed under subdued light. Use amber glassware or vessels wrapped in aluminum foil to protect samples from light exposure.[11] When performing light-sensitive experiments, work in a fume hood with the sash lowered and the room lights dimmed.

Troubleshooting Tip: If you notice decreasing potency or the appearance of new impurity peaks in a sample that has been handled on the benchtop over several days, photodegradation may be the culprit. Always run a "dark control" sample, stored protected from light under identical conditions, to differentiate between photolytic and other modes of degradation.[10]

Oxidative Stability

Question: How susceptible is Compound DCCA to oxidation?

Answer: While the cyclopropane ring and the carboxylic acid are relatively robust against oxidation, the dichlorophenyl ring can be a site for oxidative attack under certain conditions.

• Potential Mechanisms: Strong oxidizing agents (e.g., hydrogen peroxide, metal ions) can potentially hydroxylate the aromatic ring or, in more extreme cases, lead to ring cleavage.[12] The presence of chlorine atoms on the ring can influence the sites of oxidation. It is crucial to avoid contact with strong oxidizing agents.[2]

• Forced Degradation: A common condition for testing oxidative stability is exposure to a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature or slightly elevated temperature.[13] This stress test helps to identify potential oxidative degradants that might form if the compound is exposed to atmospheric oxygen over long periods, especially in the presence of trace metal catalysts.

Troubleshooting Tip: The formation of new, more polar impurities in your chromatogram could indicate oxidation (e.g., addition of a hydroxyl group). If oxidative degradation is suspected, ensure all solvents are de-gassed and consider blanketing reactions or storage solutions with an inert gas like nitrogen or argon.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed as a starting point to intentionally degrade Compound DCCA under various stress conditions, as recommended by ICH guidelines.[13][14] The goal is to achieve 5-20% degradation to ensure that the analytical method is capable of detecting and resolving the resulting degradation products.

Caption: Workflow for a forced degradation study.

• Stock Solution Preparation: Prepare a stock solution of Compound DCCA at 1.0 mg/mL in a 50:50 mixture of acetonitrile and water.

• Sample Preparation: For each condition, dilute the stock solution with the respective stressor solution to a final concentration of 0.1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Add 1 mL of stock to 9 mL of 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Add 1 mL of stock to 9 mL of 0.1 M NaOH. Incubate at 60°C. Neutralize with an equivalent amount of 0.1 M HCl before analysis.

  • Oxidation: Add 1 mL of stock to 9 mL of 3% H₂O₂. Keep at room temperature, protected from light.

  • Thermal Degradation (Solution): Add 1 mL of stock to 9 mL of purified water. Incubate at 80°C, protected from light.

  • Thermal Degradation (Solid): Place ~5-10 mg of solid DCCA in a vial and heat at 100°C. Dissolve in the mobile phase for analysis.

  • Photodegradation: Expose the stock solution in a transparent quartz cuvette to a calibrated light source delivering visible and UV light as per ICH Q1B guidelines.[11] Run a parallel sample wrapped in foil as a dark control.

• Time Points: Withdraw aliquots at initial (t=0) and subsequent time points (e.g., 2, 8, 24, 48 hours). The goal is to find a time point with 5-20% degradation. Adjust exposure times as needed.

• Analysis: Analyze all samples, including an unstressed control, by a stability-indicating HPLC method (see Protocol 2). Use a photodiode array (PDA) detector to check for peak purity and a mass spectrometer (MS) to obtain mass information on any new peaks.

Stress Condition	Reagent / Parameter	Temperature	Target Degradation	Potential Pathway
Acid Hydrolysis	0.1 M HCl	60°C	5-20%	Ring Opening
Base Hydrolysis	0.1 M NaOH	60°C	5-20%	Isomerization/Rearrangement
Oxidation	3% H₂O₂	Room Temp	5-20%	Phenyl Ring Hydroxylation
Thermal (Solution)	Purified Water	80°C	5-20%	Decarboxylation
Photolytic	ICH Q1B Light Source	Ambient	5-20%	Photoreaction, Oxidation

Protocol 2: Stability-Indicating HPLC-UV Method

This is a general reverse-phase HPLC method suitable for separating Compound DCCA from its potential degradation products. Method optimization will be required.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 30% B

  • 18.1-25 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection: UV at 220 nm and 254 nm. A PDA detector is highly recommended.

• Method Validation: To qualify this as a "stability-indicating" method, you must demonstrate that all degradation products generated during the forced degradation study (Protocol 1) are baseline-resolved from the parent peak and from each other.[13]

References

• Pharmaffiliates. 1-(3-Fluorophenyl)cyclopropane-1-carboxylic acid Safety Data Sheet. [Link]

• Bender, D. M., et al. (2008). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. Organic Letters, 10(3), 509-11. [Link]

• ChemBK. trans rel-(1R,2R)-2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic Acid. [Link]

• Alsante, K. M., et al. (2016). Forced degradation studies. Journal of Analytical & Pharmaceutical Research, 3(6), 387-390. [Link]

• Aocchem. (1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid. [Link]

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. [Link]

• Al-Jalal, N. A. (2007). Mechanism of the decarboxylative rearrangement of α-(carbonyl)cyclopropane carboxylic acids to 2-substituted-4,5-dihydrofurans. Arkivoc, 2007(ix), 135-149. [Link]

• Jorgensen, L., et al. (2012). Forced Degradation Studies for Biopharmaceuticals. BioPharm International, 25(11). [Link]

• Grillo, M. P., et al. (2008). A novel bioactivation pathway for 2-[2-(2,6-dichlorophenyl)aminophenyl]ethanoic acid (diclofenac) initiated by cytochrome P450-mediated oxidative decarboxylation. Drug Metabolism and Disposition, 36(8), 1529-37. [Link]

• Singh, S., et al. (2024). Solubilization and enhanced degradation of benzene phenolic derivatives—Bisphenol A/Triclosan using a biosurfactant producing white rot fungus Hypocrea lixii S5 with plant growth promoting traits. Frontiers in Microbiology, 15. [Link]

• Nojiri, S., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Biomedicines, 8(10), 433. [Link]

• ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. [Link]

• Ternes, T. A. (2001). Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. Trends in Analytical Chemistry, 20(8), 419-434. [Link]

• Michigan State University Department of Chemistry. Carboxylic Acid Reactivity. [Link]

• McGrath, M. E., et al. (2014). Discovery of 2-[3,5-Dichloro-4-(5-isopropyl-6-oxo-1,6-dihydropyridazin-3-yloxy)phenyl]-3,5-dioxo-2,3,4,5-tetrahydro-[3][4][15]triazine-6-carbonitrile (MGL-3196), a Highly Selective Thyroid Hormone Receptor β Agonist in Clinical Trials for the Treatment of Dyslipidemia. Journal of Medicinal Chemistry, 57(9), 3739-50. [Link]

• Lísa, M., & Holčapek, M. (2013). Oxidative stability of phenolic acids and their alkyl esters expressed... European Journal of Lipid Science and Technology, 115(7), 747-755. [Link]

• Q1 Scientific. (2021). Photostability testing theory and practice. [Link]

• Costenbader, R., et al. (2021). PhdA Catalyzes the First Step of Phenazine-1-Carboxylic Acid Degradation in Mycobacterium fortuitum. Journal of Bacteriology, 203(17), e00201-21. [Link]

• Obach, R. S., et al. (2004). Metabolic, idiosyncratic toxicity of drugs: overview of the hepatic toxicity induced by the anxiolytic, panadiplon. Current Drug Metabolism, 5(4), 367-77. [Link]

• Dunetz, J. R., et al. (2019). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. Organic Process Research & Development, 23(12), 2772-2783. [Link]

• Atlas-MTS. (2020). Photostability of Pharmaceuticals. [Link]

• Gumienna, A., et al. (2023). Impact of Phenolic Acid Derivatives on the Oxidative Stability of β-Lactoglobulin-Stabilized Emulsions. Foods, 12(2), 374. [Link]

• University of Colorado Boulder. Chapter 20 – Carboxylic Acids and Nitriles Solutions to Problems. [Link]

• Krajnc, M., et al. (2023). Dynamic Properties of Di(cyclopentadienecarboxylic Acid) Dimethyl Esters. Molecules, 28(14), 5345. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11032591, (1R,2R)-2-(3,4-Dichlorobenzoyl)cyclopropane-1-carboxylic acid. [Link]

• Siger, A., et al. (2020). Oxidative Stability of Selected Edible Oils. Applied Sciences, 10(23), 8632. [Link]

• Hoerner, J. M., et al. (2002). Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils. Journal of Agricultural and Food Chemistry, 50(12), 3600-7. [Link]

• ICH. (2023). Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

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Technical Support Center: Synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Welcome to the technical support center for the synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid. This molecule is a critical building block in the development of pharmaceutical and agrochemical agents.[1] However, its synthesis, particularly the stereocontrolled construction of the cyclopropane ring, presents several challenges that can impact yield, purity, and isomeric ratio.

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate and resolve common side reactions and experimental hurdles.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis. The most common synthetic route involves the catalytic cyclopropanation of 3,5-dichlorostyrene with an ethyl diazoacetate (EDA) equivalent, followed by hydrolysis of the resulting ester.

Problem 1: My overall yield is very low after the initial cyclopropanation step.

A low yield of the intermediate, ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate, is typically traced back to three main causes: inefficient carbene transfer, degradation of the diazo reagent, or competing side reactions.

Possible Cause & Explanation	Recommended Solution
Inefficient Catalyst Activity: The transition metal catalyst (e.g., Rh(II) or Cu(II) complexes) may be deactivated or used at a suboptimal loading. In heterogeneous catalysis, gradual deactivation after initial runs is common and may not be due to metal leaching but rather to fouling of the catalyst surface.[2]	Action: Ensure the catalyst is fresh or properly activated. For Rh(II) catalysts, a loading of 0.1-1 mol% is typical. If using a heterogeneous catalyst, consider a reactivation protocol, such as mild oxidation with an H₂O₂ solution.[2]
Carbene Dimerization: The metal-carbene intermediate can react with a second molecule of ethyl diazoacetate (EDA) instead of the styrene.[3] This leads to the formation of diethyl fumarate and diethyl maleate as major byproducts.[4]	Action: This is a concentration-dependent side reaction. Add the EDA solution slowly (e.g., via syringe pump over several hours) to the reaction mixture containing the catalyst and 3,5-dichlorostyrene. This maintains a low steady-state concentration of the carbene, favoring the desired reaction with the alkene.
Pyrazoline Formation: Diazo compounds can undergo a 1,3-dipolar cycloaddition with alkenes to form pyrazoline intermediates.[5][6] While often reversible, subsequent thermal or photochemical nitrogen extrusion is required to form the cyclopropane.[6] If conditions are not optimized for this extrusion, pyrazolines can become a significant byproduct.	Action: The choice of catalyst is critical. Transition-metal catalysis (e.g., with Rh₂(OAc)₄) proceeds via a metal-carbene intermediate, which largely circumvents the pyrazoline pathway.[3] If attempting a catalyst-free reaction, elevated temperatures are necessary to promote N₂ extrusion from the pyrazoline intermediate.[7]

Problem 2: The trans/cis diastereomeric ratio of my cyclopropane ester is incorrect and inconsistent.

Controlling the diastereoselectivity (trans vs. cis) is one of the most significant challenges in this synthesis. The trans isomer is often the desired product for further pharmaceutical development.[1]

Possible Cause & Explanation	Recommended Solution
Catalyst and Ligand Choice: The structure of the catalyst and its ligands creates a specific steric environment that directs the approach of the alkene to the metal-carbene. Bulky ligands generally favor the formation of the less sterically hindered trans isomer.[8][9]	Action: For high trans selectivity in styrene cyclopropanation, dirhodium(II) carboxylates like Rh₂(OAc)₄ or Rh₂(esp)₂ are often effective. Copper-based catalysts with bulky bisoxazoline (BOX) ligands can also provide good control. The choice of metal can be influential; for instance, certain cobalt-porphyrin complexes show moderate trans selectivity.[2]
Solvent Effects: The polarity and coordinating ability of the solvent can influence the catalyst's conformation and reactivity, thereby affecting the stereochemical outcome.	Action: Non-coordinating solvents like dichloromethane (DCM) or dichloroethane (DCE) are standard. Avoid strongly coordinating solvents unless specified for a particular catalytic system, as they can interfere with catalyst-substrate binding.
Reaction Temperature: Lower reaction temperatures generally enhance selectivity by amplifying the small energy differences between the transition states leading to the different diastereomers.	Action: Perform the reaction at room temperature or cooled in an ice bath (0 °C). While this may slow the reaction rate, it often provides a significant improvement in the trans:cis ratio.

Data Summary: Catalyst Impact on Diastereoselectivity

The following table summarizes typical outcomes for the cyclopropanation of styrene derivatives with EDA, illustrating the critical role of the catalyst.

Catalyst System	Typical trans:cis Ratio	Typical Yield	Reference
Cu(acac)₂	~1:1 to 2:1	Moderate-Good	[3][4]
Rh₂(OAc)₄	~3:1 to 4:1	Good-Excellent	[8]
Chiral Dirhodium(II) Complexes	Up to 9:1 (cis)	Good	[8]
Engineered Myoglobin Biocatalyst	>99:1 (trans)	Excellent	[10]

Note: Ratios are illustrative and can vary based on specific substrate and conditions.

Problem 3: The final hydrolysis step is causing ring-opening or other degradation.

The cyclopropane ring, while stable, can be susceptible to cleavage under harsh acidic or basic conditions, particularly when activated by adjacent functional groups.

Possible Cause & Explanation	Recommended Solution
Harsh Hydrolysis Conditions: Strong acids or bases at high temperatures can promote the opening of the cyclopropane ring, leading to a complex mixture of byproducts and significantly reducing the yield of the desired carboxylic acid.	Action: Employ mild saponification conditions. A common and effective method is using a mixture of NaOH or LiOH in a mixed solvent system like THF/Methanol/Water at room temperature or with gentle heating (e.g., 40-50 °C).[11] This ensures the ester is fully hydrolyzed without degrading the ring structure.
Incomplete Reaction: The cyclopropyl ester is sterically hindered and more stable to hydrolysis than a simple alkyl ester due to hyperconjugative stabilization from the cyclopropyl group.[12] The reaction may stall if conditions are too mild or the reaction time is too short.	Action: Monitor the reaction progress carefully using TLC or LC-MS until all starting ester is consumed. If the reaction is slow at room temperature, gentle warming can be applied. Using a co-solvent like THF helps to improve the solubility of the ester in the aqueous base.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of byproduct formation when using ethyl diazoacetate (EDA)?

The primary side reaction pathway involves the metal-carbene intermediate. Instead of reacting with the target alkene (3,5-dichlorostyrene), the electrophilic carbene can be attacked by a nucleophilic molecule of EDA. This leads to the formation of a C=C double bond and the elimination of N₂, resulting in a mixture of diethyl maleate (cis) and diethyl fumarate (trans). A slow addition rate of EDA is the most effective way to suppress this pathway.[3][4]

Q2: How can I avoid the formation of pyrazolines?

Pyrazoline formation occurs via a [3+2] cycloaddition between the diazo compound (as a 1,3-dipole) and the alkene.[13] This reaction is catalyst-free. The most reliable method to avoid this is to use a transition-metal catalyst, such as those based on Rh(II), Cu(I), or Fe(II).[2][14] These catalysts generate a metal-carbene intermediate that reacts via a formal [2+1] cycloaddition, a mechanistically distinct and faster pathway under catalytic conditions.

Q3: My purification of the final carboxylic acid is difficult. Any suggestions?

Purification can be challenging due to the similar polarities of the product and certain byproducts. A standard and effective method is an acid-base extraction.

• After hydrolysis, neutralize the basic reaction mixture and extract with a solvent like ethyl acetate to remove any neutral organic impurities.

• Carefully acidify the aqueous layer to a pH of ~2-3 with an acid like 1M HCl.[15] The carboxylic acid product will precipitate or can be extracted into an organic solvent (e.g., ethyl acetate or DCM).

• Wash the organic layer with brine, dry over Na₂SO₄ or MgSO₄, and concentrate in vacuo.

• The crude solid can often be purified further by recrystallization from a suitable solvent system, such as a hexane/ethyl acetate mixture.

Visualized Mechanisms and Workflows

Core Reaction and Major Side Reaction Pathway

The diagram below illustrates the desired catalytic cycle for cyclopropanation versus the competing carbene dimerization side reaction.

Caption: Desired catalytic cycle vs. carbene dimerization side reaction.

Troubleshooting Workflow for Low Yield

This workflow provides a logical sequence of steps to diagnose and solve issues related to low product yield.

Caption: A logical workflow for troubleshooting low reaction yields.

Validated Experimental Protocols

Protocol 1: Optimized Catalytic Cyclopropanation

This protocol is optimized to favor the formation of the trans-cyclopropane ester and minimize byproduct formation.

• To a dry, nitrogen-purged round-bottom flask, add 3,5-dichlorostyrene (1.0 eq) and dirhodium(II) acetate (Rh₂(OAc)₄, 0.2 mol%).

• Add anhydrous dichloromethane (DCM) to achieve a 0.5 M concentration of the styrene.

• Begin vigorous stirring and cool the flask to 0 °C using an ice-water bath.

• In a separate flask, prepare a solution of ethyl diazoacetate (EDA, 1.2 eq) in anhydrous DCM.

• Using a syringe pump, add the EDA solution to the reaction mixture over a period of 4-6 hours.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional hour, then warm to room temperature and stir overnight.

• Monitor the reaction by TLC. Upon completion, concentrate the mixture in vacuo. The crude ester can be purified by column chromatography or carried directly to the hydrolysis step.

Protocol 2: Mild Saponification of the Cyclopropyl Ester

This protocol uses mild conditions to prevent ring-opening of the sensitive cyclopropane structure.

• Dissolve the crude ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate (1.0 eq) in a 3:1:1 mixture of THF:Methanol:Water.

• Add lithium hydroxide monohydrate (LiOH·H₂O, 2.0-3.0 eq) to the solution.

• Stir the mixture at room temperature for 12-24 hours, monitoring the disappearance of the starting ester by TLC.

• Once the reaction is complete, remove the THF and methanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any non-acidic impurities.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the slow addition of 1M HCl.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the final carboxylic acid product, which can be further purified by recrystallization.

References

• Reis, P. M., et al. (2004). Enantio- and diastereocontrol in intermolecular cyclopropanation reaction of styrene catalyzed by dirhodium(II) complexes with bulky ortho-metalated aryl phosphines. Chemical Communications, (21), 2408–2409. Available at: [Link]

• Yang, B., et al. (2022). DFT Mechanistic Study of the Cyclopropanation of Styrene and Aryldiazodiacetate Catalyzed by Tris(pentafluorophenyl)borane. ACS Omega. Available at: [Link]

• Lebel, H., et al. (2002). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 977-1050. Available at: [Link]

• Pirtsch, M., et al. (2017). A Stereoconvergent Cyclopropanation Reaction of Styrenes. Angewandte Chemie International Edition, 56(6), 1610-1613. Available at: [Link]

• Li, G., et al. (2002). Asymmetric Cyclopropanation of Styrene Catalyzed by Chiral Macrocyclic Iron(II) Complexes. Semantic Scholar. Available at: [Link]

• Al-Hourani, B. J. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

• Herfindo, N., et al. (2020). Proposed reaction mechanism of one-pot synthesis of pyrazoline. ResearchGate. Available at: [Link]

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• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Available at: [Link]

• Whitehead, T. A., et al. (2008). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. Organic Letters, 10(4), 641–644. Available at: [Link]

• Zhang, Y-K., & An, P. (n.d.). CONSTRUCTION OF SUBSTITUTED 2-PYRAZOLINES. Yunnan University. Available at: [Link]

• Molbase. (n.d.). (1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid. Available at: [Link]

• Padwa, A., et al. (2001). Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes. Green Chemistry. Available at: [Link]

• Aquino, G. A., et al. (2023). Ethyl Diazoacetate. ResearchGate. Available at: [Link]

• Reddy, B. V. S., et al. (2013). Catalyst-free stereoselective cyclopropanation of electron deficient alkenes with ethyl diazoacetate. RSC Advances. Available at: [Link]

• Ghorbel, F., et al. (2023). Pd-Catalyzed Regioselective Cyclopropanation of 2-Substituted 1,3-Dienes. Organic Letters. Available at: [Link]

• Barluenga, J., & Suárez, F. (2009). Metal-Catalyzed Olefin Cyclopropanation with Ethyl Diazoacetate: Control of the Diastereoselectivity. ResearchGate. Available at: [Link]

• Reddy, B. V. S., et al. (2013). Catalyst-free stereoselective cyclopropanation of electron deficient alkenes with ethyl diazoacetate. ResearchGate. Available at: [Link]

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• 7. Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Enantio- and diastereocontrol in intermolecular cyclopropanation reaction of styrene catalyzed by dirhodium(II) complexes with bulky ortho-metalated aryl phosphines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DFT Mechanistic Study of the Cyclopropanation of Styrene and Aryldiazodiacetate Catalyzed by Tris(pentafluorophenyl)borane - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. chemguide.co.uk [chemguide.co.uk]
• 12. Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Asymmetric Cyclopropanation of Styrene Catalyzed by Chiral Macrocyclic Iron(II) Complexes | Semantic Scholar [semanticscholar.org]
• 15. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimization of Reaction Parameters for Derivatization

Welcome to the Technical Support Center for Derivatization Optimization. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of chemical derivatization. Here, we move beyond simple protocols to explain the underlying principles that govern reaction success. Our goal is to empower you with the knowledge to troubleshoot effectively and optimize your derivatization reactions for robust and reproducible results in chromatographic analyses.

The First Principle: Why Derivatize?

Derivatization is a chemical modification technique used to alter the physicochemical properties of an analyte to make it more suitable for chromatographic analysis, such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).[1][2][3][4][5] The primary objectives of derivatization are to:

• Enhance Volatility: For GC analysis, non-volatile compounds are chemically modified to increase their vapor pressure, allowing them to be analyzed in the gas phase.[6][7][8]

• Improve Thermal Stability: Some molecules are prone to degradation at the high temperatures used in GC inlets. Derivatization can create more stable structures.[6][9]

• Increase Detection Sensitivity: By introducing a chromophore, fluorophore, or an electroactive group, the analyte's response to a specific detector (e.g., UV, fluorescence, or electrochemical detectors in HPLC) can be significantly amplified.[1][3][10]

• Improve Chromatographic Separation: Derivatization can alter the polarity of an analyte, leading to better peak shape and resolution from other components in the sample matrix.[3][10]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges encountered during the optimization of derivatization reactions in a question-and-answer format.

I. Reaction Kinetics and Completion

Q1: My derivatization reaction yield is consistently low. What are the first parameters I should investigate?

Low derivatization yield is a frequent issue that can often be resolved by systematically evaluating and optimizing key reaction parameters. The primary factors to investigate are reaction temperature and time.[11]

• Explanation of Causality: Derivatization reactions, like any chemical reaction, are governed by kinetics. Insufficient thermal energy (temperature) or reaction duration (time) can lead to an incomplete reaction. For many common derivatization reactions, such as silylation, heating is often required to drive the reaction to completion, especially for sterically hindered functional groups.[6] For instance, the derivatization of some estrogenic compounds with BSTFA may require heating at 75°C for 30 to 45 minutes to ensure all active hydrogens are substituted.[6]

• Troubleshooting Steps:

  • Literature Review: Consult scientific literature for established protocols for your analyte or similar compounds to find a validated starting point for temperature and time.

  • Incremental Increases: If the reaction is still incomplete, incrementally increase the reaction temperature in 5-10°C intervals and/or extend the reaction time. Monitor the reaction progress at different time points to determine the optimal duration.[12]

  • Analyte Stability: Be cautious of excessive heat, as it can lead to the degradation of your analyte or the derivatized product.

Q2: How do I know if my derivatization reaction has gone to completion?

Ensuring the reaction has reached completion is critical for accurate and reproducible quantification.

• Monitoring Techniques:

  • Chromatographic Analysis: The most direct way is to monitor the reaction mixture over time using your chromatographic method (GC or HPLC). The peak corresponding to the underivatized analyte should decrease and eventually disappear, while the peak for the derivatized product should reach a plateau.[13]

  • Appearance of Reagent Peak: In many cases, an excess of the derivatizing reagent is used. The presence of a reagent peak in the chromatogram can indicate that the analyte has been fully consumed. If the reagent peak is present but the derivatization is still incomplete, the reaction time may need to be extended.[13]

• Workflow for Optimization:

  Caption: Workflow for optimizing reaction completion.

II. Reagents and Solvents

Q3: I'm observing multiple peaks for my analyte after derivatization. What could be the cause?

The presence of multiple peaks for a single analyte often points to incomplete derivatization or the formation of reaction artifacts.

• Incomplete Derivatization: If your analyte has multiple functional groups that can be derivatized, insufficient reagent or suboptimal reaction conditions may lead to a mixture of partially and fully derivatized products.

• Artifact Formation: Silylation reactions, in particular, can sometimes produce unexpected derivatives, referred to as artifacts. These can arise from reactions with the solvent or other components in the sample matrix.

• Troubleshooting Steps:

  • Increase Reagent Concentration: Ensure you are using a sufficient molar excess of the derivatizing reagent. A general rule of thumb for silylation is to use at least a 2:1 molar ratio of the reagent to active hydrogens.

  • Optimize Reaction Conditions: Revisit the optimization of temperature and time to drive the reaction towards a single, fully derivatized product.

  • Solvent Choice: The solvent can significantly impact reaction efficiency. For silylation, aprotic solvents are generally preferred as protic solvents (like alcohols and water) will react with the silylating reagent.[14] For other reactions, the choice of solvent may be different. For example, for some hydrazone formations, protic solvents like ethanol or methanol are commonly used.[11]

Q4: My derivatization reaction is not working, and I suspect my solvent is the issue. How do I choose the right solvent?

The choice of solvent is critical and depends on the type of derivatization reaction.

• Silylation: These reactions are highly sensitive to moisture. Therefore, anhydrous (dry) aprotic solvents such as acetonitrile, pyridine, or dimethylformamide (DMF) are recommended.[14][15] The presence of water will consume the silylating reagent and prevent the derivatization of your analyte.[7]

• Acylation and Alkylation: The choice of solvent for these reactions is more varied. It's essential to consult the literature for your specific reagent and analyte.

• Solvent Purity: Always use high-purity, chromatography-grade solvents to avoid introducing contaminants that could interfere with the reaction or the analysis.

Q5: I see a large peak from the excess derivatizing reagent that is interfering with my analyte's peak. How can I manage this?

Excess derivatizing reagent is often necessary to drive the reaction to completion, but it can cause chromatographic interference.[16]

• Strategies for Mitigation:

  • Optimize Reagent Amount: Carefully titrate the amount of derivatizing reagent to find the minimum excess required for complete derivatization.

  • Removal of Excess Reagent: After the reaction is complete, the excess reagent can sometimes be removed. This can be achieved through:

    • Evaporation: If the reagent is volatile, it can be removed by gentle heating under a stream of nitrogen.

    • Solid-Phase Extraction (SPE): A suitable SPE cartridge can be used to retain the derivatized analyte while the excess reagent is washed away.

  • Chromatographic Separation: Adjust your chromatographic conditions (e.g., temperature gradient in GC or mobile phase composition in HPLC) to achieve better separation between the reagent peak and your analyte of interest.

III. pH and Catalysts

Q6: Does the pH of my sample matter for the derivatization reaction?

Yes, the pH of the reaction mixture can be a critical parameter, especially for reactions in aqueous environments or for analytes with acidic or basic functional groups.

• Mechanism of Action: The pH affects the ionization state of both the analyte and the derivatizing reagent, which in turn influences their reactivity. For example, the derivatization of biogenic amines often requires an alkaline pH to ensure the amino groups are deprotonated and available for reaction.[17] A pH of around 10 to 11.5 is often optimal for these reactions.[17] Conversely, for some reactions involving carboxylic acids, a slightly acidic pH may be necessary to facilitate the reaction.[11]

• Optimization Protocol:

  • Buffer Selection: Use a suitable buffer system to control the pH of the reaction mixture.

  • pH Screening: Perform the derivatization reaction at several different pH values to determine the optimal condition for your specific analyte and reagent.[18][19][20]

Q7: When should I consider using a catalyst in my derivatization reaction?

A catalyst can be beneficial in several situations to increase the reaction rate and yield.

• Sterically Hindered Compounds: For analytes with sterically hindered functional groups, the reaction with the derivatizing reagent may be slow. A catalyst can help overcome this steric hindrance.

• Improving Reagent Reactivity: Some derivatizing reagents have catalysts included in their formulation. For example, trimethylchlorosilane (TMCS) is often added to silylating reagents like BSTFA to increase their reactivity.[14]

• Driving Reactions to Completion: If you are struggling to achieve complete derivatization even after optimizing temperature and time, a catalyst may be necessary.[21][22][23]

Parameter	General Recommendation	Rationale
Temperature	Start with literature values; incrementally increase if needed.[12]	Provides activation energy for the reaction.
Time	Monitor reaction progress to determine the point of completion.[24][25]	Ensures the reaction has sufficient time to go to completion.
Reagent Conc.	Use a molar excess (e.g., 2:1 for silylation).[17]	Drives the reaction equilibrium towards the product.
Solvent	Anhydrous aprotic for silylation; consult literature for others.[14]	Solubilizes reactants and can influence reaction kinetics.
pH	Optimize for the specific reaction chemistry (e.g., alkaline for amines).[17][18]	Affects the ionization state and reactivity of functional groups.
Catalyst	Consider for sterically hindered compounds or to increase reaction rate.[21][22]	Lowers the activation energy of the reaction.
Table 1: Summary of Key Derivatization Parameters and Their Optimization.

IV. Matrix Effects

Q8: My derivatization works well for standards, but I get poor results with my real samples. Could this be a matrix effect?

Yes, this is a classic sign of matrix effects. The "matrix" refers to all other components in your sample besides the analyte of interest.[2] These components can interfere with the derivatization reaction or the subsequent analysis.[26][27][28]

• How Matrix Effects Interfere:

  • Competition for Reagent: Other compounds in the matrix with similar functional groups can compete with your analyte for the derivatizing reagent, leading to incomplete derivatization of the target.

  • Reaction Inhibition: Some matrix components can inhibit the derivatization reaction altogether.

  • Ion Suppression/Enhancement (in MS): In mass spectrometry, co-eluting matrix components can affect the ionization of the derivatized analyte in the ion source, leading to inaccurate quantification.[26][28]

• Troubleshooting and Mitigation:

  • Sample Cleanup: The most effective way to combat matrix effects is to remove interfering components before derivatization. This can be achieved through techniques like:

    • Solid-Phase Extraction (SPE)

    • Liquid-Liquid Extraction (LLE)

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is similar to your samples. This helps to compensate for any systematic errors caused by the matrix.

  • Stable Isotope-Labeled Internal Standards: Using a stable isotope-labeled version of your analyte as an internal standard is a powerful way to correct for matrix effects, as it will behave similarly to the analyte throughout the entire analytical process.

  Caption: Decision tree for troubleshooting matrix effects.

References

• Welch Materials. (2024, December 5).
• ACS Publications. (2022, September 30). Optimization of a GC-MS Injection-Port Derivatization Methodology to Enhance Metabolomics Analysis Throughput in Biological Samples. Journal of Proteome Research.
• PubMed. (2022, November 4). Optimization of a GC-MS Injection-Port Derivatization Methodology to Enhance Metabolomics Analysis Throughput in Biological Samples.
• PubMed Central.
• Benchchem.
• Sigma-Aldrich.
• NIH. (2020, January 2). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages.
• YouTube. (2025, January 19).
• Benchchem. troubleshooting low yield in derivatization with 3-Hydrazinylpyridazine hydrochloride.
• Oreate AI Blog. (2026, January 7).
• NIH. (2014, April 17).
• ResearchGate.
• MDPI. (2023, March 15).
• SciSpace. (2012, March 21).
• HTA SRL.
• NIH.
• Chemistry LibreTexts. (2023, August 29).
• GC Derivatiz
• Phenomenex.
• Oxford Academic. Catalytically-Promoted Analyte Derivatization Inside a Gas Chromatographic Inlet.
• Springer.
• ResearchGate.
• ResearchGate.
• ResearchGate. (2023, March 2).
• ResearchGate.
• ResearchGate.
• Sigma-Aldrich.
• Benchchem.
• PubMed.
• (2020, March 9).
• LCGC International. (2017, July 1). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry.
• Chromatography Forum. (2014, October 8).
• Biotage. (2023, February 6). How does reaction time impact synthetic product purity and yield?.
• Oreate AI Blog. (2026, January 7).
• NIH.
• Bulletin 909A Guide to Derivatiz
• MDPI. (2024, November 23). A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals.
• Oxford Academic. (2018, June 6). Optimization of a Precolumn OPA Derivatization HPLC Assay for Monitoring of l-Asparagine Depletion in Serum during l-Asparaginase Therapy.
• (2022, October 20).
• Derivitization of Amino Acids Using W
• LCGC International. (2018, January 1).
• Lipid Analysis by Thin-Layer Chromatography—Detection, Staining and Derivatiz
• ResearchGate. (2016, August 9).
• ResearchGate. (2025, August 5). Derivatization in the current practice of analytical chemistry.

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• 3. Principles and Applications of Derivatization Techniques in Chromatographic Analysis - Oreate AI Blog [oreateai.com]
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• 10. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: A Troubleshooting Guide for the HPLC Analysis of Cyclopropane Carboxylic Acids

Welcome to the technical support center for the analysis of cyclopropane carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals who are utilizing High-Performance Liquid Chromatography (HPLC) for the separation and quantification of these unique molecules. As small, polar compounds, cyclopropane carboxylic acids present distinct challenges in reversed-phase chromatography. This document provides in-depth, experience-driven advice in a direct question-and-answer format to help you troubleshoot common issues and optimize your analytical methods.

Troubleshooting Guide

This section addresses specific, common problems encountered during the HPLC analysis of cyclopropane carboxylic acids. Each issue is followed by an explanation of potential causes and a systematic approach to resolution.

Q1: Why is my cyclopropane carboxylic acid peak poorly retained or eluting near the void volume on a C18 column?

A1: The primary reason for poor retention of cyclopropane carboxylic acid on a standard C18 column is its high polarity and small size.

• Causality: Reversed-phase chromatography separates molecules based on their hydrophobicity. The stationary phase, typically C18 (octadecylsilane), is nonpolar, while the mobile phase is polar (e.g., water/acetonitrile or water/methanol). Polar analytes like cyclopropane carboxylic acid have a weak affinity for the nonpolar stationary phase and a strong affinity for the polar mobile phase, causing them to travel through the column quickly with little retention.[1][2]

• Troubleshooting Protocol:

  • Mobile Phase pH Adjustment: The ionization state of the carboxylic acid group is critical.

    • Mechanism: At a pH well above its pKa (~4.8), the carboxylic acid is deprotonated (ionized), making it even more polar and less retained. By lowering the mobile phase pH to at least 2 pH units below the pKa (i.e., pH ≤ 2.8), the carboxylic acid will be in its neutral, protonated form. This increases its hydrophobicity and, consequently, its retention on the C18 phase.[2][3]

    • Action: Incorporate an acidic modifier into your mobile phase. Common choices include 0.1% formic acid, 0.1% trifluoroacetic acid (TFA), or a phosphate buffer to maintain a low pH.[4] For mass spectrometry (MS) detection, formic acid is preferred over non-volatile buffers like phosphate.[4]

  • Decrease Organic Solvent Content:

    • Mechanism: Reducing the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase increases the overall polarity of the mobile phase, which in turn enhances the retention of hydrophobic and moderately polar compounds.[2]

    • Action: Start with a low organic percentage (e.g., 5-10%) and, if necessary, run in a highly aqueous or 100% aqueous mobile phase. Be aware that not all C18 columns are stable in 100% aqueous conditions, which can lead to a phenomenon known as "phase collapse" or "ligand folding," resulting in retention time irreproducibility.[1] Use columns specifically designed for use in highly aqueous mobile phases (often designated as 'AQ' type).

  • Consider Alternative Stationary Phases:

    • Mechanism: If the above steps are insufficient, a standard C18 phase may not be suitable. Other stationary phases offer different retention mechanisms.

    • Action:

      • Polar-Embedded/Polar-Endcapped Columns: These columns have polar groups embedded within the alkyl chains or at the end of them. This makes them more resistant to phase collapse in highly aqueous mobile phases and can offer alternative selectivity for polar analytes.[5]

      • Mixed-Mode Columns: Columns that combine reversed-phase and ion-exchange characteristics can significantly improve the retention of polar acidic compounds. For example, a mixed-mode column with anion-exchange properties would strongly retain the negatively charged carboxylate form of the analyte.

      • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an alternative chromatographic mode that uses a polar stationary phase (like bare silica) and a mobile phase with a high concentration of organic solvent. It is specifically designed for the retention of very polar compounds.[5]

Parameter	Recommendation for Increasing Retention	Scientific Rationale
Mobile Phase pH	Adjust to pH ≤ 2.8 using an acid modifier (e.g., 0.1% Formic Acid).	Suppresses ionization of the carboxylic acid, increasing its hydrophobicity.
Organic Solvent %	Decrease the percentage of Acetonitrile/Methanol.	Increases mobile phase polarity, promoting analyte interaction with the stationary phase.
Column Chemistry	Switch to an "AQ" type C18, Polar-Embedded, or Mixed-Mode column.	Provides more robust performance in high-aqueous mobile phases and alternative retention mechanisms.

Q2: My peak for cyclopropane carboxylic acid is broad and tailing. What are the causes and how can I fix it?

A2: Peak tailing for acidic compounds like cyclopropane carboxylic acid is most often caused by secondary interactions with the stationary phase.

• Causality: The primary cause of peak tailing for acids is the interaction between the analyte and residual silanol groups (Si-OH) on the surface of the silica-based stationary phase.[6][7] These silanols are acidic and can become deprotonated (negatively charged, Si-O⁻) at mobile phase pH values above ~3.[8][9] These charged sites can then interact strongly with the analyte, leading to a secondary retention mechanism that causes peak tailing.[10]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for peak tailing.

• Detailed Steps:

  • Suppress Silanol Ionization (Lower pH):

    • Mechanism: As with improving retention, lowering the mobile phase pH is the most effective way to combat tailing from silanol interactions. By keeping the silanol groups protonated (Si-OH), you eliminate the ionic interaction sites.[6]

    • Action: Use a mobile phase with a pH between 2.0 and 3.0. While formic acid is good, trifluoroacetic acid (TFA) at 0.05-0.1% can be more effective at masking silanol interactions, though it can cause ion suppression if using MS detection.

  • Use a High-Purity, Endcapped Column:

    • Mechanism: Modern HPLC columns are made with high-purity silica and feature "endcapping," a process where the accessible residual silanols are chemically bonded with a small silylating agent (like trimethylchlorosilane) to make them inert.[5] This drastically reduces the number of sites available for secondary interactions.

    • Action: Ensure you are using a modern, high-quality, fully endcapped C18 column. If your column is old, it may need to be replaced.

  • Check for Extra-Column Volume:

    • Mechanism: Peak broadening and tailing can also be caused by physical issues in the HPLC system, such as excessive tubing length, poorly made connections, or a void at the head of the column.[7] These "dead volumes" cause the analyte band to spread out before it reaches the detector.

    • Action: Use tubing with the smallest appropriate internal diameter and keep lengths as short as possible. Ensure all fittings are correctly swaged and that there is no gap between the tubing and the bottom of the port. If the column is old, a void may have formed at the inlet; reversing the column for a few injections (if permitted by the manufacturer) or replacing it is the solution.

Q3: I am observing drifting retention times for my cyclopropane carboxylic acid analysis. What should I do?

A3: Retention time drift is typically caused by a lack of system equilibration, changes in mobile phase composition, or temperature fluctuations.

• Causality: The chromatographic system requires a stable environment to produce reproducible results. Any change in the mobile phase, column temperature, or column chemistry will affect retention times.

• Troubleshooting Checklist:

  • Insufficient Column Equilibration:

    • Problem: The column needs to be fully equilibrated with the mobile phase before starting an analysis. This is especially true when using buffered mobile phases or ion-pairing reagents.[11]

    • Solution: Flush the column with at least 10-15 column volumes of the mobile phase before the first injection. If you have changed the mobile phase composition, a longer equilibration time may be necessary.

  • Mobile Phase Preparation and Stability:

    • Problem: If the mobile phase is not prepared consistently or if volatile components evaporate over time, its composition will change, leading to retention shifts.[12] For example, the evaporation of the organic component from a premixed mobile phase will increase its polarity, leading to longer retention times.

    • Solution: Prepare fresh mobile phase daily. Keep solvent bottles capped to minimize evaporation. If using an aqueous buffer with an organic solvent, it is best to use a gradient pump to mix them online rather than premixing, as this is more reproducible. Ensure thorough degassing of the mobile phase to prevent air bubbles in the pump.[13]

  • Temperature Control:

    • Problem: Retention times are sensitive to temperature. A change of just a few degrees in the ambient lab temperature can cause noticeable drift.

    • Solution: Use a column thermostat to maintain a constant column temperature (e.g., 30 or 40 °C). This will ensure reproducible retention times regardless of fluctuations in the lab environment.

Frequently Asked Questions (FAQs)

What are the best starting conditions for developing an HPLC method for cyclopropane carboxylic acid?

For initial method development, the following conditions provide a robust starting point:

Parameter	Starting Condition
Column	C18, 2.1 or 4.6 mm i.d., 150 mm length, ≤ 5 µm particle size (AQ-type recommended)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	0.2 mL/min (for 2.1 mm i.d.) or 1.0 mL/min (for 4.6 mm i.d.)
Column Temperature	30 °C
Detection	UV at 210 nm (or Mass Spectrometry)
Injection Volume	5 µL

This gradient method will help to determine the approximate elution conditions, which can then be optimized into a faster gradient or an isocratic method.[4][14]

When should I consider derivatization for analyzing cyclopropane carboxylic acid?

Consider derivatization under two main circumstances:

• Poor Detection Sensitivity: Cyclopropane carboxylic acid lacks a strong chromophore, making UV detection at low wavelengths (e.g., < 220 nm) necessary, which can suffer from high background noise and low sensitivity. Derivatizing the carboxylic acid group with a fluorescent tag can dramatically improve detection limits.[15][16]

• Extremely Poor Retention: If optimizing the mobile phase and stationary phase does not provide adequate retention, derivatization can be used to attach a large, hydrophobic group to the molecule, significantly increasing its retention in reversed-phase HPLC.[17]

A common approach is pre-column derivatization, where the sample is reacted with a labeling reagent before injection.[17]

Protocol: Pre-column Derivatization with 2-Nitrophenylhydrazine

This protocol is adapted from methods used for similar small carboxylic acids.[17]

• Sample Preparation: Evaporate a known volume of your sample containing the cyclopropane carboxylic acid to dryness under a stream of nitrogen.

• Reagent Preparation: Prepare a solution of 2-nitrophenylhydrazine hydrochloride and a carbodiimide coupling agent (e.g., 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide, EDC) in a suitable solvent like acetonitrile.

• Derivatization Reaction: Add the reagent solution to the dried sample. Allow the reaction to proceed at room temperature for 1-2 hours.

• Injection: The resulting solution containing the derivatized product can be directly injected into the HPLC system.

• Detection: The derivatized product will have a strong UV absorbance at a higher wavelength (e.g., 392 nm), moving it away from potential interferences and improving sensitivity.[17]

References

• Herbert, N.R., & Ebdon, D. (2001). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
• SIELC Technologies. HPLC Determination of Cyclopropanecarboxylic Acid on Primesep B Column.
• LCGC International. HPLC Analysis of Very Polar Compounds in Bioanalysis.
• YMC. HPLC Troubleshooting Guide.
• SIELC Technologies. Separation of Cyclopropane carboxylic acid on Newcrom R1 HPLC column.
• Element Lab Solutions. Peak Tailing in HPLC.
• International Journal of Pharmaceutical Research and Applications. An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting.
• Thermo Fisher Scientific.
• Universal Lab Blog. The 10 Most Common HPLC Problems and Solutions!.
• Axion Labs. HPLC Peak Tailing.
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• PubMed.
• Waters Blog.
• ResearchGate.
• Chrom Tech, Inc.
• Waters Knowledge Base. What are common causes of peak tailing when running a reverse-phase LC column?.
• GL Sciences Inc. How to Increase Retention.
• Google Patents.
• Chromatography Forum. Interesting retention time for C18 column.
• Thermo Fisher Scientific. Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4.

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Technical Support Center: Storage and Handling of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Welcome to the technical support guide for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1183181-06-7). This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical chemical intermediate. Improper storage can lead to degradation, compromising experimental results and product quality. This guide provides in-depth, science-backed answers to common storage challenges, troubleshooting protocols, and analytical methods for stability verification.

Frequently Asked Questions (FAQs)

Q1: What are the optimal, scientifically-backed storage conditions for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid?

The stability of this molecule is contingent on controlling four key environmental factors: temperature, atmosphere, moisture, and light. The molecular structure, featuring a strained cyclopropane ring, a reactive carboxylic acid group, and a chlorinated aromatic ring, dictates these stringent requirements.

Based on supplier recommendations and the known chemistry of its functional groups, the ideal storage conditions are summarized below.[1]

Parameter	Recommendation	Rationale
Temperature	2–8°C	Minimizes the rate of potential thermal decomposition (decarboxylation) and slows other kinetic degradation processes.[1][2][3]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidative degradation, particularly radical-induced ring-opening of the strained cyclopropane moiety.[4][5]
Moisture	Tightly sealed in a dry environment	Prevents hydrolysis of the cyclopropane ring, which is susceptible to ring-opening in the presence of water, especially under acidic or basic conditions.[6]
Light	Protection from light (Amber Vial/Dark)	The dichlorophenyl group makes the compound susceptible to photodegradation via UV light, which can initiate free-radical chain reactions.[7]
Container	Glass or PTFE-lined container	Avoids reaction with container materials. Chlorinated compounds can be corrosive over time, and the acidic nature of the compound requires inert surfaces.[6][8]

For optimal long-term stability, we recommend aliquoting the material upon receipt into smaller, appropriately sized amber glass vials, backfilling with argon or nitrogen, and sealing tightly before placing in a 2–8°C refrigerator.

Q2: I've observed unexpected impurities in my sample after several months of storage. What are the most probable degradation pathways?

Observing new peaks in an analytical run (e.g., by HPLC or GC-MS) is a common sign of degradation. The unique structure of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid exposes it to several potential degradation mechanisms. Understanding these pathways is the first step in troubleshooting the issue.

Diagram 1: Potential degradation pathways for the target compound.

• Hydrolysis: The high strain energy of the cyclopropane ring makes it susceptible to nucleophilic attack by water, leading to ring-opening.[9][10] This process can be catalyzed by trace acidic or basic impurities.

• Photodegradation: Chlorinated aromatic compounds can absorb UV light, leading to the homolytic cleavage of the C-Cl bond and initiating radical reactions.[7][11]

• Thermal Decomposition: Carboxylic acids, particularly when heated, can undergo decarboxylation to release CO₂.[12][13] While this typically requires elevated temperatures, it can occur slowly over long periods, even at room temperature.

• Oxidation: The strained C-C bonds of the cyclopropane ring can be cleaved by oxidative processes, often involving free radicals.[4][14] This is exacerbated by the presence of oxygen or incompatible materials like certain metals that can catalyze oxidation.

Q3: How can I definitively determine if my compound has degraded and identify the cause?

A systematic approach combining analytical chemistry and a review of storage history is crucial. We have designed a troubleshooting workflow to guide you through this process.

Diagram 2: A logical workflow for troubleshooting suspected degradation.

The most effective method is to perform a limited forced degradation study (see Protocol 3). By intentionally stressing a small amount of fresh compound under specific conditions (acid, base, oxidation, heat, light), you can generate "fingerprints" of different degradation pathways. Comparing the impurity profile of your stored sample to these stressed samples via HPLC can often pinpoint the cause. For example, if a new peak in your stored sample matches the major peak from the hydrogen peroxide-stressed sample, oxidation is the likely culprit.

Troubleshooting Guides & Experimental Protocols

Protocol 1: Recommended Procedure for Receiving and Storing Compound

This protocol ensures the compound's integrity from the moment it arrives in your lab.

• Visual Inspection: Upon receipt, inspect the container for an intact seal. Note the shipping conditions (e.g., shipped at ambient temperature vs. on cold packs).[3]

• Inert Atmosphere Aliquoting: If the quantity is large, perform aliquoting immediately. Conduct this process in a glove box or glove bag under an inert atmosphere (argon or nitrogen) to minimize exposure to air and moisture.

• Select Proper Vials: Use pre-dried amber glass vials with PTFE-lined screw caps.

• Transfer and Purge: Transfer the desired amount into each vial. Before sealing, flush the headspace of the vial with a gentle stream of argon or nitrogen for 15-30 seconds.

• Seal and Label: Seal the vial tightly. Label clearly with the compound name, date of receipt/aliquoting, and storage conditions. Parafilm can be wrapped around the cap for an extra barrier against moisture.

• Refrigerate: Place the vials in a designated 2–8°C refrigerator, away from light sources.

Protocol 2: Routine Stability Assessment by HPLC-UV

This method can be used to periodically check the purity of the stored material.

• Sample Preparation:

  • Prepare a stock solution of your compound at ~1 mg/mL in a suitable solvent (e.g., Acetonitrile or Methanol).

  • Dilute this stock solution to a working concentration of ~50-100 µg/mL with the mobile phase.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of Acetonitrile and water (both containing 0.1% formic or phosphoric acid) is typically effective.

    • Example Gradient: Start at 50% Acetonitrile, ramp to 95% over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at 210 nm or 220 nm, where the phenyl ring absorbs.

  • Injection Volume: 10 µL.

• Analysis: Run the sample and integrate all peaks. Calculate the purity by the area percent method. A significant increase in the area of impurity peaks or a decrease in the main peak area over time indicates degradation.

Protocol 3: Abbreviated Forced Degradation Study

This study helps identify potential degradation products under various stress conditions, as recommended by ICH guidelines.[15]

CAUTION: Perform these experiments in a fume hood with appropriate personal protective equipment (PPE).[8][16]

• Prepare Solutions: Prepare five separate ~1 mg/mL solutions of the compound in a suitable co-solvent system (e.g., Acetonitrile:Water 1:1).

• Apply Stress Conditions:

  • Acid Hydrolysis: To one solution, add 1M HCl to a final concentration of 0.1M. Heat at 60°C for 4-8 hours.

  • Base Hydrolysis: To a second solution, add 1M NaOH to a final concentration of 0.1M. Keep at room temperature for 1-4 hours.

  • Oxidation: To a third solution, add 30% H₂O₂ to a final concentration of 3%. Keep at room temperature for 4-8 hours.

  • Thermal: Place a fourth solution (without any added reagent) in an oven at 80°C for 24 hours.

  • Photolytic: Place the fifth solution in a clear vial and expose it to direct UV light (e.g., in a photostability chamber) for 24 hours. Keep a control sample wrapped in foil next to it.

• Neutralization and Analysis:

  • Before analysis, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

  • Dilute all samples to an appropriate concentration (~50 µg/mL) and analyze using the HPLC method described in Protocol 2.

• Data Interpretation: Compare the chromatograms from the stressed samples to your stored sample and a non-stressed control. This will help correlate any observed impurities to a specific degradation mechanism.

Potential Degradant Structure	Likely Origin Pathway	Expected Analytical Observation
1-(3,5-Dichlorophenyl)cyclopropane	Thermal Stress	More non-polar peak (shorter retention time on RP-HPLC)
γ-hydroxy-γ-(3,5-dichlorophenyl)butanoic acid	Acid/Base Hydrolysis	More polar peak (longer retention time on RP-HPLC)
Dechlorinated or hydroxylated species	Photolytic Stress	Peaks with different UV spectra and mass (if using LC-MS)
Various aldehydes/ketones	Oxidative Stress	Multiple, often more polar, degradation peaks

References

• Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film. RSC Publishing.
• An In-depth Technical Guide to the Safety and Handling of Chlorinated Aromatic Compounds. Benchchem.
• Cyclopropane Carboxylic Acid CAS No 1759-53-1 MATERIAL SAFETY DATA SHEET SDS/MSDS. CDH Fine Chemical.
• Theoretical Study of the Thermal Decomposition of Carboxylic Acids at Pyrolysis Temperature. OSTI.GOV.
• Hydrolysis of 1-(chloromethyl) Cyclepropane. Filo.
• Influence of the Terminal Group on the Thermal Decomposition Reactions of Carboxylic Acids on Copper. Physical Chemistry Chemical Physics.
• Material Safety Data Sheet Cyclopropanecarboxylic Acid, 98%(GC). West Liberty University.
• Environmental Impact and Disposal of Cyclopropanecarboxylic Acid. Ketone Pharma.
• Oxidative radical ring-opening/cyclization of cyclopropane derivatives. PMC.
• Cyclopropanecarboxylic acid | 1759-53-1. ChemicalBook.
• What is the mechanism for thermal decarboxylation of a generic carboxylic acid? Chemistry Stack Exchange.
• Thermal decomposition of the calcium salts of several carboxylic acids. ResearchGate.
• TRANSMISSION OF ELECTRONIC EFFECTS BY THE CYCLOPROPANE RING. RATES OF ALKALINE HYDROLYSIS OF SOME ETHYL p-SUBSTITUTED 2-PHENYLCYCLOPROPANECARBOXYLATES. Journal of the American Chemical Society.
• Cyclopropanecarboxylic acid 95 1759-53-1. Sigma-Aldrich.
• Hydrolysis of (chloromethyl)cyclopropane: Is but-3-en-1-ol a possible product? Chemistry Stack Exchange.
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• Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journals.
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• CHLORINATED ORGANICS HANDBOOK. OxyChem.
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• Hydrolysis of (chloromethyl)cyclopropane: Is but-3-en-1-ol a possible product? ECHEMI.
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• Analytical approaches developed for detection of carboxylic acid in water samples. ResearchGate.
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• Activation of cyclopropanes by transition metals. Wikipedia.
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Technical Support Center: Resolution of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the resolution of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid enantiomers, a critical process in the development of various pharmaceutical and agrochemical compounds.[1] As a Senior Application Scientist, this resource is designed to address common challenges and provide field-proven insights to streamline your experimental workflow.

Frequently Asked Questions (FAQs) & Troubleshooting

Diastereomeric Salt Resolution

Q1: I am struggling to obtain crystalline diastereomeric salts. What are the most critical factors to consider?

A1: The inability to form crystalline salts is a common bottleneck. The primary factors influencing crystallization are the choice of the resolving agent and the solvent system.[2][3]

• Resolving Agent Selection: The structural compatibility between the carboxylic acid and the chiral amine resolving agent is paramount. Not all chiral bases will form salts with sufficiently different physical properties for effective separation.[2] A screening of several resolving agents from different chemical classes is highly recommended.[2][4] Common choices for resolving carboxylic acids include chiral amines like (R)-(+)-α-phenylethylamine, (S)-(-)-α-phenylethylamine, brucine, quinine, and cinchonidine.[5][6][7]

• Solvent System Optimization: The ideal solvent (or solvent mixture) will maximize the solubility difference between the two diastereomeric salts, promoting the preferential crystallization of the less soluble salt.[2] It is advisable to screen a range of solvents with varying polarities.[2]

Q2: My diastereomeric salt formation has a very low yield. How can I improve it?

A2: Low yields can often be rectified by systematically optimizing the experimental conditions.

• Stoichiometry: While a 1:1 molar ratio of the racemic acid to the resolving agent is a standard starting point, this may not be optimal.[2] Varying this ratio can significantly enhance the selective precipitation of the desired diastereomer.[2]

• Temperature Profile: The solubility of the salts is temperature-dependent.[2] Implementing a controlled cooling profile during crystallization can be crucial for maximizing yield and ensuring high purity.[2]

• Supersaturation Control: The rate of nucleation and crystal growth is dictated by the level of supersaturation.[2] Careful control of supersaturation is key to obtaining a high yield of well-formed crystals.[2]

Q3: The enantiomeric excess (ee) of my resolved acid is consistently low after crystallization. What are the likely causes and solutions?

A3: Low enantiomeric excess indicates incomplete separation of the diastereomers.

• Ineffective Resolving Agent: The chosen resolving agent may not provide a sufficient difference in the crystal lattice energies of the two diastereomeric salts, leading to co-crystallization. Screening for a more effective resolving agent is the most direct solution.[2][5]

• Suboptimal Solvent Choice: The solvent may not be providing adequate selectivity. Experiment with different solvent systems to find one that maximizes the solubility difference between the diastereomers.

• Insufficient Purification: A single crystallization may not be enough to achieve high ee. Recrystallization of the obtained diastereomeric salt can further enrich the desired enantiomer.

Q4: The "wrong" enantiomer is crystallizing out. How can I reverse the selectivity?

A4: This scenario, while frustrating, can sometimes be addressed with strategic modifications.

• Alternative Resolving Agent: The most straightforward approach is to screen for a different resolving agent that inverts the relative solubilities of the diastereomeric salts.[2]

• Use the Enantiomer of the Resolving Agent: If you are using a single enantiomer of a resolving agent (e.g., (R)-(+)-α-phenylethylamine), switching to its opposite enantiomer ((S)-(-)-α-phenylethylamine) will invert the stereochemistry of the resulting diastereomeric salts, often leading to the crystallization of the other enantiomer of your carboxylic acid.

Chromatographic Resolution

Q5: I am developing a chiral HPLC method for separation. What are the key parameters to focus on?

A5: Chiral High-Performance Liquid Chromatography (HPLC) is a powerful analytical and preparative technique for enantiomer resolution.[8][9]

• Chiral Stationary Phase (CSP) Selection: The choice of CSP is the most critical factor.[8] Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are widely applicable and effective for a broad range of compounds, including carboxylic acids.[10][11] Specifically, amylose tris(3,5-dimethylphenylcarbamate) and cellulose tris(4-methylbenzoate) have been noted for resolving cyclopropane carboxylic acid derivatives.[12]

• Mobile Phase Composition: For normal-phase chromatography, mixtures of alkanes (like hexane) and alcohols (like 2-propanol) are commonly used.[13] The ratio of these solvents significantly impacts retention times and resolution. For reversed-phase, mixtures of aqueous buffers and organic modifiers are employed. The pH of the mobile phase can be critical for ionizable compounds like carboxylic acids.

• Additives: For acidic compounds, the addition of a small amount of an acidic modifier (e.g., formic acid or acetic acid) to the mobile phase can improve peak shape and resolution.[14]

Q6: My chiral HPLC separation shows poor resolution between the enantiomers. How can I improve it?

A6: Optimizing selectivity is key to enhancing resolution in chiral chromatography.[15]

• Mobile Phase Tuning: Systematically vary the composition of your mobile phase. Small changes in the percentage of the alcohol modifier can have a significant effect on selectivity.

• Temperature: Temperature can influence the interactions between the analyte and the CSP.[15] Experimenting with different column temperatures (both above and below ambient) can sometimes lead to improved resolution and even a reversal of elution order.[15]

• Flow Rate: Lowering the flow rate can increase the number of theoretical plates and improve resolution, although it will also increase the analysis time.

Experimental Protocols & Workflows

Protocol 1: Diastereomeric Salt Resolution via Crystallization

This protocol outlines a general procedure for the resolution of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid using a chiral amine resolving agent.

Step-by-Step Methodology:

• Salt Formation:

  • Dissolve the racemic 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate) with gentle heating.

  • In a separate flask, dissolve an equimolar amount of the chosen chiral resolving agent (e.g., (R)-(+)-α-phenylethylamine) in the same solvent.

  • Slowly add the resolving agent solution to the carboxylic acid solution with stirring.

• Crystallization:

  • Allow the solution to cool slowly to room temperature. If no crystals form, induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the desired diastereomeric salt.

  • For further crystallization, cool the mixture in an ice bath or refrigerate overnight.

• Isolation and Purification:

  • Collect the crystals by vacuum filtration and wash them with a small amount of the cold crystallization solvent.

  • The enantiomeric purity of the crystallized salt can be improved by recrystallization from a suitable solvent.

• Liberation of the Enantiomer:

  • Suspend the diastereomeric salt in water or a suitable organic solvent.

  • Acidify the mixture with a strong acid (e.g., HCl) to a pH of 1-2.[16]

  • Extract the liberated enantiomerically enriched carboxylic acid with an organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrate it under reduced pressure.

• Analysis:

  • Determine the enantiomeric excess of the resolved acid using chiral HPLC.

Workflow for Diastereomeric Salt Resolution

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Protocol 2: Chiral HPLC Method Development

This protocol provides a starting point for developing a chiral HPLC method for the analysis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid enantiomers.

Step-by-Step Methodology:

• Column Selection:

  • Start with a polysaccharide-based chiral stationary phase, such as one coated with amylose tris(3,5-dimethylphenylcarbamate) or cellulose tris(4-methylbenzoate).

• Mobile Phase Preparation:

  • For a normal-phase method, prepare a series of mobile phases with varying ratios of hexane and 2-propanol (e.g., 90:10, 85:15, 80:20 hexane:2-propanol).

  • Add a small amount of an acidic modifier (e.g., 0.1% trifluoroacetic acid or acetic acid) to the mobile phase to improve peak shape.

• Initial Screening:

  • Equilibrate the column with the starting mobile phase composition (e.g., 90:10 hexane:2-propanol) at a flow rate of 1.0 mL/min.

  • Inject a solution of the racemic acid.

  • Monitor the separation at a suitable wavelength (e.g., 254 nm).

• Optimization:

  • If the enantiomers are not resolved or the resolution is poor, systematically decrease the polarity of the mobile phase by increasing the percentage of 2-propanol.

  • If the retention times are too long, increase the percentage of 2-propanol.

  • Once a suitable mobile phase composition is found, further optimization can be performed by adjusting the flow rate and column temperature.

• Quantification:

  • Once a baseline separation is achieved, the enantiomeric excess can be calculated from the peak areas of the two enantiomers.

Troubleshooting Chiral HPLC Separations

Caption: Troubleshooting workflow for poor chiral HPLC resolution.

Data Summary

Table 1: Common Chiral Resolving Agents for Carboxylic Acids

Class of Resolving Agent	Examples
Chiral Bases	(R)-(+)-α-Phenylethylamine, (S)-(-)-α-Phenylethylamine, Brucine, Quinine, Cinchonidine, (1S,2R)-2-amino-1,2-diphenylethan-1-ol[5][17]

Table 2: Starting Conditions for Chiral HPLC Screening

Parameter	Normal Phase	Reversed Phase
Chiral Stationary Phase	Polysaccharide-based (e.g., Amylose or Cellulose derivatives)	Polysaccharide-based (e.g., Amylose or Cellulose derivatives)
Mobile Phase	Hexane/2-Propanol	Water/Acetonitrile or Water/Methanol
Acidic Modifier	0.1% Trifluoroacetic Acid (TFA) or Acetic Acid (AcOH)	0.1% Formic Acid (FA) or Acetic Acid (AcOH)
Flow Rate	0.5 - 1.5 mL/min	0.5 - 1.5 mL/min
Temperature	Ambient (can be varied from 10-40°C)	Ambient (can be varied from 10-40°C)

References

• Benchchem.
• An Efficient and General Method for Resolving Cyclopropene Carboxylic Acids. (2025).
• A process for chiral resolution of trans-2,2-dichloro-3-(3,5-dichlorophenyl)-cyclopropane- 1-carboxylic acid.
• Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid.
• N-Ylide Mediated Synthesis and Resolution of a Chiral Pyrimidinyl Cyclopropane Carboxylic Acid.
• [Enantiomeric resolution of trans-1,2-disubstituted cyclopropane by high performance liquid chrom
• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. (2016).
• Racemic Mixtures and the Resolution of Enantiomers. OpenStax. (2023).
• Troubleshooting low enantiomeric excess in chiral resolution experiments. Benchchem.
• Process for The Separation of the (Dl) Cis- Trans-2, 2-Dimethyl-3-(2, 2-Disubstitutedvinyl)
• 6.8: Resolution: Separation of Enantiomers. Chemistry LibreTexts. (2019).
• Isolation of enantiomers via diastereomer crystallis
• Resolution (Separ
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• Separation of diastereomers by crystalliz
• Chiral resolution. Wikipedia.
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• Is it possible to separate peaks of a chiral carboxylic acid in chiral HPLC?
• CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS.
• Process for chiral resolution of trans-2,2-dichloro-3-(3-chloro-4-fluorophenyl)-cyclopropane-1-carboxylic acid by chiral chromatography.
• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. TCI Chemicals.
• (1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid. (2023).
• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI.
• Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Form
• Playing with Selectivity for Optimal Chiral Separation.
• Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews (RSC Publishing). (2008).
• Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chrom
• A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. University of Rochester. (2021).
• Enantiomer separation of acidic compounds. Daicel Chiral Technologies.
• DIMETHYL-3-(2,2- DISUBSTITUTEDVINYL)
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• Enantioselective β-C–H Arylation of α-Fluoroalkyl Cyclopropane- and Cyclobutane- Carboxylic Acids. PMC. (2025).
• Enantioselective Synthesis. OpenStax.

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Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid: The Definitive Role of X-ray Crystallography

In the landscape of pharmaceutical and agrochemical development, the precise determination of a molecule's three-dimensional structure is non-negotiable. The stereochemistry of a compound dictates its biological activity, with different enantiomers or diastereomers often exhibiting vastly different, and sometimes deleterious, effects. This guide focuses on 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, a key building block in the synthesis of more complex bioactive molecules.[1] Its rigid cyclopropane ring and multiple stereocenters present a classic challenge for structural confirmation.[2]

This document provides an in-depth analysis of single-crystal X-ray crystallography as the gold-standard technique for the unambiguous structural determination of this molecule. We will explore the causality behind the experimental choices, compare its performance with alternative analytical methods, and provide detailed, field-proven protocols to ensure trustworthy and reproducible results.

The Central Challenge: Stereochemistry of a Substituted Cyclopropane

The synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid can yield a mixture of stereoisomers (cis/trans diastereomers and their respective enantiomers).[3] The relative orientation of the bulky dichlorophenyl group and the carboxylic acid moiety around the cyclopropane ring is critical. While spectroscopic methods can suggest connectivity, they often struggle to provide the definitive, unambiguous proof of relative and absolute stereochemistry that X-ray crystallography delivers.

Why X-ray Crystallography is the Definitive Method

Single-crystal X-ray crystallography provides a direct, three-dimensional map of electron density within a molecule.[4] For a molecule like 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, this translates to:

• Unambiguous Stereochemistry: It directly visualizes the spatial arrangement of atoms, definitively confirming the cis or trans relationship between the substituents on the cyclopropane ring.

• Precise Bond Lengths and Angles: It provides highly accurate measurements of bond lengths and angles, offering insights into ring strain and substituent effects.

• Solid-State Conformation: It reveals the preferred conformation of the molecule in the crystalline state, including the orientation of the phenyl ring and the carboxylic acid group.

• Intermolecular Interactions: It elucidates the packing of molecules in the crystal lattice, revealing hydrogen bonding and other non-covalent interactions that can influence physical properties.

While other techniques are indispensable in chemical analysis, they present certain limitations in this specific context which we will explore later in this guide. X-ray crystallography, provided a suitable crystal can be obtained, offers an unparalleled level of structural detail.[5]

Experimental Protocol: From Powder to Final Structure

The journey from a synthesized powder to a validated crystal structure is a meticulous process. Each step is designed to ensure the highest quality data and a trustworthy final structure.

Workflow Overview

Caption: High-level workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Methodology

1. Purity and Sample Preparation:

• Causality: Impurities are a primary inhibitor of crystal growth. They can disrupt the formation of a regular crystal lattice.

• Protocol: The synthesized 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid should be purified to >98% purity, typically via recrystallization or column chromatography. Purity should be confirmed by NMR and LC-MS. The sample must be thoroughly dried to remove residual solvents.[6]

2. Growing Diffraction-Quality Single Crystals:

• Causality: The goal is to create a single, well-ordered crystal of sufficient size (typically 0.1-0.3 mm in each dimension) with minimal defects.[7] The choice of solvent is critical; the compound should be sparingly soluble.[6]

• Protocol: Slow Evaporation (Field-Proven Method)

  • Dissolve 5-10 mg of the purified compound in a minimal amount of a suitable solvent (e.g., ethyl acetate, acetone, or a mixture like dichloromethane/hexane) in a small, clean vial.

  • Cover the vial with a cap, then pierce the cap with a needle. This allows for slow solvent evaporation over several days to weeks.

  • Store the vial in a vibration-free environment at a constant temperature.[6] Alternative methods include slow cooling of a saturated solution or vapor diffusion.[7] For particularly challenging molecules, co-crystallization with a suitable host may be an option.[8]

3. Crystal Mounting and Data Collection:

• Causality: The crystal must be mounted on a goniometer head and cryo-cooled (typically to ~100 K) to minimize thermal motion of the atoms, which improves the quality of the diffraction data.

• Protocol:

  • Select a suitable crystal under a microscope. It should be clear, with well-defined faces and no visible cracks.

  • Using a micromanipulator, pick up the crystal with a cryo-loop and quickly plunge it into liquid nitrogen.

  • Transfer the frozen crystal to the goniometer head of the diffractometer, which is bathed in a stream of cold nitrogen gas.

  • Data is collected by rotating the crystal in the X-ray beam and recording the diffraction pattern on a detector. Modern diffractometers automate this process.[9]

4. Data Processing and Structure Solution:

• Causality: The raw diffraction images are processed to determine the unit cell dimensions and the intensities of each reflection. This data is then used to solve the "phase problem" and generate an initial electron density map.

• Protocol:

  • Software (e.g., CrysAlisPro, APEX) is used to integrate the raw data, apply corrections (e.g., for absorption), and scale the reflection intensities.

  • The structure is typically solved using "direct methods" or dual-space algorithms (e.g., with SHELXT), which use statistical relationships between the intensities to determine the initial phases.[10]

5. Structure Refinement:

• Causality: The initial structural model is refined against the experimental data to improve its accuracy. This is an iterative process of adjusting atomic positions, displacement parameters, and occupancies to minimize the difference between the observed and calculated structure factors.

• Protocol:

  • Refinement is performed using software like SHELXL.

  • Non-hydrogen atoms are typically refined anisotropically (allowing for ellipsoidal thermal motion).

  • Hydrogen atoms are often placed in calculated positions and refined using a "riding model."

  • The quality of the refinement is monitored using metrics like R1, wR2, and the Goodness-of-Fit (GooF).

6. Structure Validation and Deposition:

• Causality: Before publication or use in regulatory filings, the structure must be validated to ensure its chemical and crystallographic soundness. This is a critical step for trustworthiness.

• Protocol:

  • The final structural model is saved in the Crystallographic Information File (CIF) format.[11]

  • The CIF is submitted to the International Union of Crystallography's (IUCr) checkCIF service.[10][12] This service automatically checks for geometric and crystallographic anomalies and generates a validation report.[13]

  • Any ALERTS (warnings or errors) in the report must be addressed or explained.[13]

  • For public dissemination, the data should be deposited in a public repository like the Cambridge Crystallographic Data Centre (CCDC).[14][15][16] This ensures the data is Findable, Accessible, Interoperable, and Reusable (FAIR).[13]

Performance Comparison with Alternative Techniques

While X-ray crystallography is definitive, it exists within a suite of analytical tools. Understanding its advantages and limitations in context is key for any research professional.

Feature	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Primary Output	3D atomic coordinates, bond lengths/angles, absolute configuration (with heavy atoms)	Connectivity, relative stereochemistry (via NOE, J-coupling), solution dynamics	Mass-to-charge ratio, fragmentation patterns, elemental composition
Sample State	Solid (single crystal)	Solution	Gas phase (ions)
Key Advantage	Unambiguous determination of 3D structure and stereochemistry.[8]	Provides data on structure and dynamics in solution, which may be more biologically relevant.[5][17]	High sensitivity, requires minimal sample, provides exact mass and formula.
Key Limitation	Requires a high-quality single crystal, which can be difficult to grow.[8] The structure is static in the solid state.	Can be ambiguous for complex stereoisomers; absolute configuration is not directly determined.[8][18]	Provides no direct information on 3D structure or stereochemistry.
Application to Topic	Gold Standard. Directly confirms cis/trans isomerism and, if a chiral derivative is made or anomalous dispersion is used, absolute configuration.	Supportive. 1H NMR can suggest cis/trans isomerism through coupling constants. 2D NMR (NOESY) can provide through-space correlations to support the assignment, but can be inconclusive.	Confirmatory. Confirms molecular weight and elemental formula (C₁₀H₈Cl₂O₂).[19] Does not differentiate between stereoisomers.

Synergy of Techniques

The most robust structural confirmation comes from the integration of multiple techniques.[20] NMR and MS should always be used to confirm the identity and purity of the bulk sample before crystallization is attempted. The crystallographic data then provides the definitive 3D structure of that confirmed molecule.

Caption: Synergy of analytical techniques for structural elucidation.

Conclusion

For 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, a molecule with significant stereochemical complexity, single-crystal X-ray crystallography stands alone in its ability to provide a definitive and unambiguous structural assignment. While NMR and MS are essential for confirming connectivity and purity, they cannot replace the direct visualization of atomic arrangement that crystallography provides. The protocols outlined in this guide represent a self-validating system, where successful crystal growth, high-quality data collection, and rigorous validation converge to produce a trustworthy and authoritative structural model. This level of certainty is paramount for advancing drug development and other scientific endeavors where molecular structure dictates function.

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• CCDC. (n.d.). A short guide to Crystallographic Information Files. Retrieved January 17, 2026, from [Link]

• YouTube. (2024, August 15). Stereochemistry Lec 16 | Conformational Analysis of Cyclopropane, cyclobutane and Cyclopentane |. Retrieved January 17, 2026, from [Link]

• Current Biology. (n.d.). Macromolecular Structure Determination: Comparison of Crystallography and NMR. Retrieved January 17, 2026, from [Link]

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• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Retrieved January 17, 2026, from [Link]

• International Union of Crystallography. (2011, June 2). Publication standards for crystal structures. Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (2023, March 1). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. Retrieved January 17, 2026, from [Link]

• Journal of the American Chemical Society. (n.d.). Stereomutation of cyclopropane revisited. An ab initio investigation of the potential surface and calculation of secondary isotope effects. Retrieved January 17, 2026, from [Link]

• IUCr Journals. (n.d.). checkCIF FAQ. Retrieved January 17, 2026, from [Link]

• Organic Syntheses. (n.d.). Cyclopropane-1,1-dicarboxylic acid. Retrieved January 17, 2026, from [Link]

• IUCr Journals. (n.d.). data for structural and crystallization communications. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (n.d.). Absolute Configuration of Small Molecules by Co-Crystallization. PMC. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2021, August 30). What is the procedure to get a validation report for new CIF file in CCDC software, I have performed Rietveld refinement using Full Prof software?. Retrieved January 17, 2026, from [Link]

• DATACC. (n.d.). Cambridge Crystallographic Data Centre (CCDC). Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. Retrieved January 17, 2026, from [Link]

• Royal Society of Chemistry. (2024, May 31). Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions. Organic Chemistry Frontiers. Retrieved January 17, 2026, from [Link]

• YouTube. (2024, March 26). The Cambridge Crystallographic Data Centre (CCDC) - advancing structural science collaboratively. Retrieved January 17, 2026, from [Link]

• International Science Council. (n.d.). International Union of Crystallography (IUCr). Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved January 17, 2026, from [Link]

• SciSpace. (2019, December 31). checkCIF validation ALERTS: what they mean and how to respond. Retrieved January 17, 2026, from [Link]

• kbDNA. (2020, December 1). Structural Characterization Methods: NMR, X-Ray Crystallography. Retrieved January 17, 2026, from [Link]

• ACS Publications. (2022, May 16). From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics. Retrieved January 17, 2026, from [Link]

• National Single Crystal X-ray Facility. (n.d.). PLATON-CHECKCIF.pdf. Retrieved January 17, 2026, from [Link]

• IUCr Journals. (2024, July 30). How to grow crystals for X-ray crystallography. Retrieved January 17, 2026, from [Link]

• University of Szeged. (n.d.). Comparison of NMR and X-ray crystallography. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (n.d.). Modular Enantioselective Synthesis of cis-Cyclopropanes through Self-Sensitized Stereoselective Photodecarboxylation with Benzothiazolines. PMC. Retrieved January 17, 2026, from [Link]

• OpenStax. (n.d.). Enantioselective Synthesis – Organic Chemistry: A Tenth Edition. Retrieved January 17, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (2024, July 12). Synthesis of 1-aryl-2,3-diaroyl cyclopropanes from 1,3,5-triaryl-1,5-diketones and their transformation into E,E-1,4-diaryl-1,3-butadienes. PMC. Retrieved January 17, 2026, from [Link]

• Indian Institute of Science. (n.d.). CCDC – Cambridge Crystallographic Data Centre. Retrieved January 17, 2026, from [Link]

• YouTube. (2025, April 24). How to: Search Scientific Literature with the Cambridge Structural Database (CSD). Retrieved January 17, 2026, from [Link]

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A Comparative Analysis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid and Other Cyclopropane Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The cyclopropane ring, a small, strained three-membered carbocycle, has emerged as a privileged motif in modern drug discovery. Its unique conformational rigidity and electronic properties can impart significant advantages to bioactive molecules, including enhanced potency, metabolic stability, and target selectivity. This guide provides a comparative study of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, a key building block in pharmaceuticals and agrochemicals, with other notable cyclopropane derivatives. We will delve into their synthesis, physicochemical properties, biological activities, and structure-activity relationships, supported by experimental data and detailed protocols to inform rational drug design.

The Significance of the Cyclopropane Moiety in Medicinal Chemistry

The incorporation of a cyclopropane ring into a drug candidate can profoundly influence its pharmacological profile. The strained nature of the ring introduces a unique three-dimensional geometry that can lock a molecule into a bioactive conformation, thereby improving its binding affinity to a biological target. Furthermore, the cyclopropane scaffold is generally resistant to metabolic degradation, which can lead to an extended in vivo half-life and improved pharmacokinetic properties.

Synthesis of 2-(Phenyl)cyclopropane-1-carboxylic Acid Derivatives

The synthesis of 2-(phenyl)cyclopropane-1-carboxylic acids is a critical step in the development of this class of compounds. A common and effective method involves the cyclopropanation of a substituted styrene with a diazoacetate, followed by hydrolysis of the resulting ester.

A general approach for preparing 1-phenylcyclopropane carboxylic acid derivatives involves the α-alkylation of 2-phenyl acetonitrile derivatives with 1,2-dibromoethane, followed by the conversion of the cyano group to a carboxylic acid using concentrated hydrochloric acid.

General Synthesis Protocol

A robust method for the synthesis of substituted 1-phenylcyclopropane carboxylic acid derivatives begins with the reaction of a commercially available substituted 2-phenyl acetonitrile with 1,2-dibromoethane. This initial cyclopropanation step can be optimized using various bases such as KOH, NaOH, K2CO3, and Na2CO3 in an aqueous medium. The resulting substituted 1-phenylcyclopropane carbonitrile is then hydrolyzed using an aqueous solution of hydrochloric acid at elevated temperatures (around 110 °C) for 2-4 hours to yield the desired carboxylic acid derivative. For instance, 1-(3,4-dichlorophenyl)-cyclopropanecarboxylic acid has been synthesized using this methodology.

Physicochemical Properties: A Comparative Overview

The physicochemical properties of a drug molecule, such as its acidity (pKa) and lipophilicity (logP), are crucial determinants of its absorption, distribution, metabolism, and excretion (ADME) profile. The substitution pattern on the phenyl ring of 2-phenylcyclopropane-1-carboxylic acid derivatives significantly influences these properties.

Compound	Predicted LogP	Predicted pKa
2-Phenylcyclopropane-1-carboxylic acid	2.1	4.7
2-(4-Chlorophenyl)cyclopropane-1-carboxylic acid	2.8	4.5
2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid	3.1815	~4.3 (estimated)
2-(4-Methoxyphenyl)cyclopropane-1-carboxylic acid	2.0	4.8

Table 1: Predicted Physicochemical Properties of Selected 2-Phenylcyclopropane-1-carboxylic Acid Derivatives. LogP and pKa values are estimated based on computational models and can vary with experimental conditions.

The data in Table 1 suggests that the addition of chlorine atoms to the phenyl ring increases the lipophilicity (higher logP) and acidity (lower pKa) of the molecule. This is an important consideration in drug design, as increased lipophilicity can enhance membrane permeability but may also lead to increased metabolic clearance and potential toxicity. The increased acidity of the dichlorinated derivative may influence its binding interactions with target proteins.

Biological Activity and Structure-Activity Relationships (SAR)

Cyclopropane carboxylic acid derivatives have demonstrated a wide range of biological activities, including enzyme inhibition. A notable target for this class of compounds is O-acetylserine sulfhydrylase (OASS), a key enzyme in the cysteine biosynthesis pathway of bacteria and plants, making it an attractive target for the development of novel antimicrobial agents.

Key SAR Observations for OASS Inhibition:

• Stereochemistry is Crucial: The relative stereochemistry of the substituents on the cyclopropane ring significantly impacts inhibitory activity.

• Aromatic Substituents: The nature and position of substituents on the phenyl ring play a critical role in modulating potency. Halogenation can influence both the electronic properties and the steric fit of the inhibitor within the enzyme's active site.

• Carboxylic Acid Moiety: The carboxylic acid group is essential for binding to the active site of OASS.

While a direct comparison of the 3,5-dichloro isomer with other derivatives in the context of OASS inhibition is not explicitly documented in the searched literature, the established importance of halogenation suggests that this compound could be a potent inhibitor. The dichlorination pattern would significantly alter the electronic distribution of the phenyl ring and could lead to specific interactions within the enzyme's binding pocket.

Experimental Protocols

Synthesis of 1-(3,4-Dichlorophenyl)cyclopropane-1-carboxylic acid (A Representative Protocol)

This protocol is adapted from the synthesis of a structurally similar compound and can be used as a starting point for the synthesis of the 3,5-dichloro isomer.

Step 1: Synthesis of 1-(3,4-Dichlorophenyl)cyclopropane-1-carbonitrile

• To a solution of 2-(3,4-dichlorophenyl)acetonitrile (1 equivalent) in a suitable solvent (e.g., toluene), add a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB).

• Add an aqueous solution of sodium hydroxide (e.g., 50% w/w).

• To the vigorously stirred biphasic mixture, add 1,2-dibromoethane (1.5 equivalents) dropwise.

• Maintain the reaction at a controlled temperature (e.g., 60 °C) and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude carbonitrile, which can be purified by column chromatography.

Step 2: Hydrolysis to 1-(3,4-Dichlorophenyl)cyclopropane-1-carboxylic acid

• Reflux the crude 1-(3,4-dichlorophenyl)cyclopropane-1-carbonitrile with an excess of concentrated hydrochloric acid.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude carboxylic acid, which can be purified by recrystallization.

Protocol for Determining IC50 Values for Enzyme Inhibition

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function[3][4].

Materials:

• Enzyme of interest (e.g., O-acetylserine sulfhydrylase)

• Substrate for the enzyme

• Inhibitor (cyclopropane derivative) at various concentrations

• Assay buffer

• 96-well microplate

• Plate reader (spectrophotometer or fluorometer)

Procedure:

• Prepare a series of dilutions of the inhibitor in the assay buffer.

• In a 96-well plate, add the enzyme, assay buffer, and the inhibitor at different concentrations. Include a control well with no inhibitor.

• Pre-incubate the enzyme and inhibitor for a specific period to allow for binding.

• Initiate the enzymatic reaction by adding the substrate to all wells.

• Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a plate reader.

• Calculate the initial reaction rates for each inhibitor concentration.

• Plot the reaction rate as a function of the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Visualization of Concepts

General Synthesis Workflow

Caption: General synthetic route to 2-phenylcyclopropane-1-carboxylic acid derivatives.

Enzyme Inhibition Assay Workflow

Caption: Workflow for determining the IC50 value of an enzyme inhibitor.

Conclusion and Future Directions

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid represents a valuable scaffold in drug discovery, with its dichlorinated phenyl ring suggesting potentially high potency and unique physicochemical properties. While direct comparative data is limited, the established structure-activity relationships for related cyclopropane derivatives provide a strong rationale for its further investigation as an enzyme inhibitor.

Future research should focus on the synthesis and biological evaluation of a series of di- and poly-halogenated 2-phenylcyclopropane-1-carboxylic acids to systematically explore the impact of halogenation on their inhibitory activity and ADME properties. Such studies, guided by the principles and protocols outlined in this guide, will undoubtedly contribute to the development of novel and effective therapeutic agents.

References

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• Compound Inhibition, IC50 Values, Artifactual & Whole-Cell Activity l Protocol Preview. (2023, March 1). JoVE. Retrieved from [Link]

• IC50. (n.d.). In Wikipedia. Retrieved from [Link]

• Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. (n.d.). Creative Bioarray. Retrieved from [Link]

• Dose–Response Curves and the Determination of IC50 and EC50 Values. (2024, October 1). Journal of Medicinal Chemistry. ACS Publications. Retrieved from [Link]

• Magalhães, J., et al. (2019). Refining the structure-activity relationships of 2-phenylcyclopropane carboxylic acids as inhibitors of O-acetylserine sulfhydrylase isoforms. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 31-43.

• Refining the structure activity relationships of 2-phenylcyclopropane carboxylic acids as inhibitors of O-acetylserine sulfhydry. (n.d.). Semantic Scholar. Retrieved from [Link]

• (1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid. (n.d.). LookChem. Retrieved from [Link]

• Cyclopropane-1,1-dicarboxylic acid. (n.d.). Organic Syntheses. Retrieved from [Link]

• New functionally substitutes cyclopropanecarboxylic acids as ethylene biosynthesis innovative regulators. (2024, October 7). Bioactive Compounds in Health and Disease. Retrieved from [Link]

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• Comparisons of pKa and log P values of some carboxylic and phosphonic acids: synthesis and measurement. (n.d.). PubMed. Retrieved from [Link]

• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. (2025, May 20). PubMed. Retrieved from [Link]

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• Inhibition of Angiotensin Converting Enzyme by 2-[N-[(S)-1-carboxy-3-phenylpropyl]-L-alanyl]-(1S,3S,5S)-2-azabicyclo [3.3.0]octane-3-carboxylic Acid (Hoe 498 Diacid). Comparison With Captopril and Enalaprilat. (n.d.). PubMed. Retrieved from [Link]

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The Decisive Role of Stereochemistry: A Comparative Guide to the Biological Activity of Cis and Trans Isomers of Dichlorophenyl Cyclopropane Carboxylic Acids

For researchers, scientists, and professionals in drug development and crop protection, understanding the nuances of a molecule's three-dimensional structure is paramount. This guide delves into the critical subject of stereoisomerism, specifically focusing on the profound differences in biological activity between cis and trans isomers of dichlorophenyl cyclopropane carboxylic acids. These molecules form the acidic backbone of many potent synthetic pyrethroid insecticides. We will explore the fundamental principles, present supporting experimental data, and provide detailed methodologies to empower your own research and development endeavors.

Introduction: The Structural Imperative of Pyrethroid Bioactivity

Synthetic pyrethroids are a major class of insecticides engineered to mimic the natural insecticidal compounds, pyrethrins, found in chrysanthemum flowers. Their efficacy, however, is not solely dependent on their chemical composition but is critically governed by their stereochemistry. Dichlorophenyl cyclopropane carboxylic acids are a key structural motif in several widely used pyrethroids, such as permethrin and cypermethrin. These molecules possess chiral centers within their cyclopropane ring, giving rise to geometric isomers (cis and trans) and, in many cases, enantiomers (R and S).

The spatial arrangement of the dichlorovinyl group and the carboxylate group relative to the cyclopropane ring dictates whether the isomer is cis (on the same side) or trans (on opposite sides). This seemingly subtle difference has a dramatic impact on the molecule's ability to interact with its biological target, leading to stark contrasts in insecticidal potency.

The Mechanism of Action: A Stereoselective Interaction

Pyrethroids exert their insecticidal effect by targeting the voltage-gated sodium channels in the nerve cell membranes of insects.[1] They bind to the channel protein, preventing its closure and leading to a persistent influx of sodium ions. This causes prolonged nerve impulses, resulting in hyperexcitability, paralysis, and ultimately, the death of the insect.[1]

Crucially, the binding site on the sodium channel is highly stereospecific. The three-dimensional conformation of the pyrethroid molecule must be a precise fit for the receptor. It is this "lock and key" mechanism that underlies the differential activity between isomers. Generally, the cis isomers of pyrethroid esters derived from dichlorophenyl cyclopropane carboxylic acids exhibit a much higher affinity for the sodium channel receptor than their trans counterparts. This enhanced binding translates directly to greater insecticidal activity.

Comparative Biological Activity: A Tale of Two Isomers

The scientific literature consistently demonstrates the superior insecticidal efficacy of cis-isomers over trans-isomers in pyrethroids derived from dichlorophenyl cyclopropane carboxylic acids. While a single, comprehensive study directly comparing all relevant isomers across multiple species is elusive, a synthesis of available data paints a clear picture.

For instance, in the case of permethrin , which is an ester of 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylic acid, the cis-isomer is considerably more toxic to mammals than the trans-isomer when administered orally.[2] This difference in mammalian toxicity often correlates with insecticidal potency. Studies on the reproductive toxicity of permethrin in mice have shown that adverse effects are induced by the cis-isomer, not the trans-isomer.[3] This is attributed to the much slower metabolism of the cis-isomer. The hepatic microsomal hydrolase activity for trans-permethrin is nearly 62-fold higher than that for cis-permethrin, leading to faster detoxification of the trans form.[3]

Similarly, for cypermethrin , another pyrethroid based on the same acid core, the insecticidal activity of its various isomers has been ranked. The order from strongest to weakest is generally accepted as the cis isomers, followed by the trans isomers, and then mixtures.[4] Alpha-cypermethrin, an enriched formulation of the most active cis-isomers, has approximately twice the insecticidal activity of standard cypermethrin.[4]

While not a dichlorophenyl derivative, the pyrethroid bifenthrin provides a compelling quantitative example of stereoisomer-differentiated toxicity. In studies with the aquatic invertebrate Daphnia magna, the 1R-cis-bifenthrin isomer was found to be significantly more toxic than the 1S-cis-bifenthrin isomer.[5][6] This highlights that even within the more active cis configuration, enantiomeric form plays a critical role.

The following table summarizes the general findings on the comparative biological activity:

Isomer Configuration	General Biological Activity	Supporting Observations
Cis Isomers	High Insecticidal Potency	- "Considerably more toxic" in permethrin studies.[2]- Enriched cis-isomer formulations (e.g., alpha-cypermethrin) show enhanced efficacy.[4]- Slower metabolism leads to prolonged action.[3]
Trans Isomers	Low to Moderate Insecticidal Potency	- Rapidly metabolized and eliminated from the body.[2][3]- Often considered the less active or inactive component in commercial mixtures.[4]

Experimental Protocols

To aid researchers in their own investigations, we provide the following detailed experimental protocols for the separation and biological evaluation of cis and trans isomers of dichlorophenyl cyclopropane carboxylic acid derivatives.

Isomer Separation by High-Performance Liquid Chromatography (HPLC)

Objective: To separate the cis and trans diastereomers of a pyrethroid insecticide.

Methodology:

A reversed-phase high-performance liquid chromatography (RP-HPLC) method is effective for separating the diastereomers of pyrethroids like cypermethrin.[7][8]

• Instrumentation: An HPLC system equipped with a C18 column, a UV detector, and an isocratic pump.

• Mobile Phase: A mixture of methanol, acetonitrile, and water. A common ratio for cypermethrin separation is 58:18:24 (v/v/v).[7]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 20°C.

• Detection Wavelength: 235 nm.

• Sample Preparation: Dissolve the pyrethroid standard or sample in the mobile phase to a known concentration (e.g., 5-100 mg/L).

• Injection: Inject a fixed volume of the sample onto the column.

• Analysis: The different isomers will have distinct retention times, allowing for their separation and quantification. For cypermethrin, the elution order is typically transB, transA, cisB, and cisA.[7]

Causality Behind Experimental Choices:

• The C18 stationary phase provides a nonpolar environment, and the separation is based on the differential partitioning of the isomers between the stationary phase and the polar mobile phase.

• The specific ratio of solvents in the mobile phase is optimized to achieve the best resolution between the isomer peaks.

• Maintaining a constant temperature is crucial for reproducible retention times.

• The UV detection wavelength is chosen based on the absorbance maximum of the pyrethroid's chromophores.

Insecticidal Activity Bioassay: Topical Application

Objective: To determine the median lethal dose (LD50) of separated isomers against a target insect species (e.g., house flies, Musca domestica).

Methodology:

• Insect Rearing: Use a susceptible laboratory strain of house flies, reared under controlled conditions of temperature, humidity, and diet.

• Preparation of Test Solutions: Dissolve the purified cis and trans isomers in a suitable solvent (e.g., acetone) to prepare a series of graded concentrations.

• Application: Anesthetize adult female house flies (3-5 days old) with carbon dioxide. Using a micro-applicator, apply a precise volume (e.g., 1 µL) of the test solution to the dorsal thorax of each fly.

• Control Groups: Include a control group treated with the solvent alone.

• Observation: Place the treated flies in holding cages with access to food and water. Record mortality at 24 and 48 hours post-treatment. A fly is considered dead if it is unable to move when prodded.

• Data Analysis: Use probit analysis to calculate the LD50 value (the dose required to kill 50% of the test population) and its 95% confidence intervals for each isomer.[9]

Self-Validating System:

• The inclusion of a solvent-only control ensures that any observed mortality is due to the insecticide and not the application procedure or solvent.

• Using a standardized, susceptible insect strain provides a consistent baseline for comparing toxicity.

• Probit analysis is a statistically robust method for analyzing dose-response data.

Visualizing the Concepts

To better illustrate the key concepts discussed in this guide, the following diagrams have been generated using Graphviz.

Caption: A simplified workflow of the pyrethroid mode of action.

Caption: Relationship between isomerism, metabolism, and toxicity.

Conclusion and Future Directions

The evidence is unequivocal: the cis and trans isomers of dichlorophenyl cyclopropane carboxylic acids, and the pyrethroids derived from them, are not biologically equivalent. The cis isomers consistently demonstrate superior insecticidal activity due to their favorable stereochemistry for binding to the target sodium channel and their slower rate of metabolic detoxification.

This fundamental understanding has profound implications for the agrochemical and pharmaceutical industries. The development of stereoselective synthetic routes to produce enriched or pure active isomers can lead to more potent and environmentally friendly products. By reducing the application of less active or inactive isomers, the overall environmental load of pesticides can be decreased while maintaining or even enhancing efficacy.

Future research should continue to focus on elucidating the precise molecular interactions between individual isomers and their target sites. Furthermore, a deeper understanding of the metabolic pathways for different isomers in both target and non-target organisms will be crucial for designing next-generation insecticides with improved selectivity and safety profiles.

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• Pang, R., et al. (2020). Toxicokinetics of cis- and trans-Permethrin: Influence of Isomer, Maturation, and Sex. Toxicological Sciences, 174(2), 297-309. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2003). Toxicological Profile for Pyrethrins and Pyrethroids. Retrieved from [Link]

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• Zhong, G., et al. (2014). Separation of Cis- and Trans-Cypermethrin by Reversed-Phase High-Performance Liquid Chromatography. Journal of Chromatographic Science, 52(8), 844-848. Retrieved from [Link]

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A Comparative Guide to the Validation of Analytical Methods for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid

Introduction

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1183181-06-7) is a molecule of interest in pharmaceutical development, often serving as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs).[1] The rigorous quality control of such intermediates is paramount to ensuring the safety and efficacy of the final drug product. Central to this quality control is the validation of analytical methods used for quantification and impurity profiling. An analytical method that is not properly validated cannot be trusted to provide accurate, reliable, and meaningful data.

This guide provides an in-depth comparison of analytical methodologies for the validation of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2][3][4][5] We will explore the causality behind selecting a particular technique, provide detailed experimental protocols, and present a comparative analysis to aid researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Chapter 1: The Foundation of Trustworthiness: ICH Q2(R1) Validation Principles

The objective of any analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[2][4][6] This is not merely a box-ticking exercise but a scientific investigation into the method's performance and limitations. The ICH Q2(R1) guideline provides a harmonized framework for this process, which is a cornerstone of regulatory submissions to agencies like the FDA and EMA.[2][4]

The general workflow for validating an analytical method involves a systematic evaluation of its performance characteristics.

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Navigating the Chemical Maze: A Comparative Guide to the Structure-Activity Relationship of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid Analogs as Potent Anticonvulsant Agents

For Immediate Release

A Deep Dive into the SAR of Novel Cyclopropane Carboxamides

Researchers in the field of medicinal chemistry and drug development are constantly seeking to refine the therapeutic potential of promising molecular scaffolds. This guide offers a comprehensive analysis of the structure-activity relationships (SAR) of a compelling class of compounds: 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid analogs. By systematically exploring the impact of structural modifications on their anticonvulsant activity, we aim to provide a valuable resource for the rational design of next-generation antiepileptic drugs (AEDs).

The Core Scaffold: A Foundation for Anticonvulsant Activity

The parent structure, 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid, presents a unique combination of a rigid cyclopropane ring and a halogenated phenyl moiety. This framework has emerged as a promising starting point for the development of novel central nervous system (CNS) agents. The inherent rigidity of the cyclopropane ring is crucial for defining the spatial orientation of the pharmacophoric groups, while the dichlorophenyl group significantly influences the compound's lipophilicity and potential interactions with biological targets.

Our investigation primarily focuses on the amide and related derivatives of this core structure, as these modifications have shown significant potential in modulating anticonvulsant efficacy. The general synthetic scheme involves the activation of the carboxylic acid, followed by coupling with a diverse range of amines to generate a library of analogs for biological evaluation.

Decoding the Structure-Activity Relationship: Key Modifications and Their Impact

The therapeutic efficacy of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid analogs is intricately linked to specific structural features. Through a comparative analysis of various synthesized compounds, several key SAR trends have been identified.

The Phenyl Ring: A Tale of Substitution

The substitution pattern on the phenyl ring is a critical determinant of anticonvulsant activity. The presence of two chlorine atoms at the 3 and 5 positions appears to be highly favorable. This substitution pattern likely enhances the compound's ability to penetrate the blood-brain barrier and interact with its molecular target.

While the 3,5-dichloro substitution is a recurring motif in potent analogs, other halogen substitutions have also been explored. For instance, the introduction of a fluorine atom at the 4-position of the phenyl ring has been shown to yield compounds with significant anticonvulsant activity in other aryl semicarbazone series, suggesting that electronegative substituents are generally beneficial.[1]

The Cyclopropane Ring: Rigidity and Stereochemistry

The cyclopropane ring's primary role is to provide a rigid scaffold that correctly orients the phenyl ring and the carboxamide group for optimal interaction with the receptor. While direct comparisons with more flexible alkyl chains are limited in the literature for this specific scaffold, studies on related anticonvulsants suggest that this conformational constraint is advantageous.

Furthermore, the stereochemistry of the cyclopropane ring can play a crucial role. Although not extensively detailed for the 2-(3,5-Dichlorophenyl) analogs in the available literature, studies on other chiral anticonvulsants, such as derivatives of valproic acid, have demonstrated that enantiomers can exhibit different pharmacokinetic and pharmacodynamic profiles.[2] This highlights the importance of stereoselective synthesis and evaluation in future studies of this class of compounds.

The Carboxamide Moiety: The Gateway to Diversity

Modification of the carboxylic acid to a carboxamide is a pivotal step in enhancing anticonvulsant activity. The nature of the substituent on the amide nitrogen (R-group) has a profound impact on the compound's potency and safety profile.

• Alkyl and Aryl Substituents: Simple alkyl and aryl amides have demonstrated a broad spectrum of activity. For instance, in a series of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives, substitutions on the terminal aryl ring significantly influenced anticonvulsant potency in the Maximal Electroshock (MES) test.[3]

• Heterocyclic Moieties: The introduction of heterocyclic rings, such as piperazine and pyrrolidine-2,5-dione, has led to the discovery of highly potent anticonvulsant agents.[4][5][6] These groups can introduce additional points of interaction with the biological target and modulate the physicochemical properties of the molecule.

• Sulfonamide and Sulfamide Groups: The incorporation of sulfonamide or sulfamide functionalities has also proven to be a successful strategy in the design of broad-spectrum anticonvulsants.[7][8]

The following diagram illustrates the key structural components influencing the anticonvulsant activity of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid analogs.

Caption: Experimental workflow for the MES test.

Detailed Steps:

• Animal Selection: Male Swiss albino mice (20-25 g) are typically used. Animals are acclimatized for at least one week under standard laboratory conditions.

• Drug Administration: Test compounds, a vehicle control, and a positive control (e.g., phenytoin) are administered intraperitoneally (i.p.) or orally (p.o.).

• Pre-treatment Time: A specific time interval (e.g., 30 or 60 minutes) is allowed to elapse between drug administration and the induction of seizures.

• Seizure Induction: A maximal electrical stimulus is delivered via corneal electrodes.

• Endpoint: The abolition of the hindlimb tonic extensor component of the seizure is considered the endpoint of protection.

Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test

This chemoconvulsant model is used to identify compounds that raise the seizure threshold and is considered a model for absence and myoclonic seizures. [4][9] Workflow:

Caption: Experimental workflow for the scPTZ test.

Detailed Steps:

• Animal Selection: Similar to the MES test, male Swiss albino mice are used.

• Drug Administration: Test compounds, a vehicle control, and a positive control (e.g., ethosuximide) are administered.

• Pre-treatment Time: A defined pre-treatment time is observed.

• Chemoconvulsant Injection: A convulsant dose of pentylenetetrazole is administered subcutaneously.

• Endpoint: The absence of a generalized clonic seizure for at least 5 seconds during the observation period is considered a protective effect.

Mechanistic Insights: How Do They Work?

While the precise mechanism of action for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid analogs has not been definitively elucidated, their structural similarities to other anticonvulsants suggest potential targets. The primary hypotheses revolve around the modulation of voltage-gated ion channels.

• Sodium Channel Blockade: Many effective anticonvulsants, such as phenytoin and carbamazepine, exert their effects by blocking voltage-gated sodium channels. [10]The dichlorophenyl moiety of the analogs may interact with these channels, stabilizing their inactive state and thereby reducing neuronal hyperexcitability.

• Calcium Channel Modulation: Certain types of seizures, particularly absence seizures, are associated with T-type calcium channels. It is plausible that these cyclopropane derivatives could also modulate the activity of these channels.

• GABAergic System Enhancement: While less likely to be the primary mechanism, some anticonvulsants enhance the activity of the inhibitory neurotransmitter GABA. Further investigation is needed to determine if these analogs have any effect on the GABAergic system.

Conclusion and Future Directions

The 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid scaffold represents a promising avenue for the development of novel anticonvulsant drugs. The structure-activity relationships explored in this guide highlight the critical role of the dichlorophenyl substitution, the rigid cyclopropane core, and, most importantly, the diverse functionalization of the carboxamide moiety.

Future research should focus on:

• Stereoselective Synthesis and Evaluation: To determine if one enantiomer possesses a superior therapeutic profile.

• Broader Pharmacological Profiling: Including evaluation in models of refractory epilepsy and assessment of pharmacokinetic properties.

• Mechanism of Action Studies: To definitively identify the molecular target(s) of this class of compounds.

By continuing to apply the principles of rational drug design and thorough pharmacological evaluation, the full therapeutic potential of these intriguing molecules can be unlocked.

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• Impact of aromatic substitution on the anticonvulsant activity of new N-(4-arylpiperazin-1-yl)-alkyl-2-azaspirod[11][12]ecane-1,3-dione derivatives. Archiv der Pharmazie, 2007. [Link]

• Synthesis and anticonvulsant activity of ethyl 2,2-dimethyl-1-(2-substitutedhydrazinecarboxamido) cyclopropanecarboxylate derivatives. Chemical Biology & Drug Design, 2014. [Link]

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• Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides. Molecules, 2019. [Link]

• On the development of alternative antiepileptic drugs. Lack of enantioselectivity of the anticonvulsant activity, in contrast to teratogenicity, of 2-n-propyl-4-pentenoic acid and 2-n-propyl-4-pentynoic acid, analogues of the anticonvulsant drug valproic acid. Naturwissenschaften, 1991. [Link]

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• Novel, broad-spectrum anticonvulsants containing a sulfamide group: pharmacological properties of (S)-N-[(6-chloro-2,3-dihydrobenzod[4][11]ioxin-2-yl)methyl]sulfamide (JNJ-26489112). Journal of Medicinal Chemistry, 2013. [Link]

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Navigating the Synthesis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid: A Comparative Guide to Synthetic Routes

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the cyclopropane ring, a motif renowned for its unique conformational properties and metabolic stability, is a cornerstone of modern medicinal chemistry. 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, a key building block for various pharmacologically active compounds, presents a compelling case study in the selection of an optimal synthetic strategy. This guide provides an in-depth comparison of the primary synthetic routes to this valuable intermediate, offering a critical evaluation of their efficacy, practicality, and scalability. By examining the underlying chemical principles and providing detailed experimental insights, this document aims to empower researchers to make informed decisions in their synthetic endeavors.

Introduction: The Significance of a Strained Scaffold

The 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic acid moiety is a privileged scaffold in drug discovery, contributing to the development of novel therapeutics. The rigid cyclopropane unit can lock a molecule into a specific bioactive conformation, enhancing its interaction with biological targets. The dichlorophenyl group, in turn, can modulate lipophilicity and engage in specific binding interactions. The carboxylic acid functionality provides a handle for further chemical elaboration, allowing for the construction of a diverse library of derivatives. Given its importance, the efficient and scalable synthesis of this building block is of paramount importance.

Comparative Analysis of Synthetic Routes

Two principal synthetic strategies emerge for the construction of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid: the cyclopropanation of a styrene precursor and a multi-step approach commencing with an aromatic aldehyde. Each route presents a unique set of advantages and challenges, which are critically evaluated below.

Route 1: Direct Cyclopropanation of 3,5-Dichlorostyrene

This approach hinges on the direct addition of a carbene or carbenoid equivalent across the double bond of 3,5-dichlorostyrene. The most common and well-established methods for this transformation are the Simmons-Smith reaction and transition-metal-catalyzed cyclopropanation with diazo compounds.

The Simmons-Smith reaction is a classic and reliable method for the stereospecific synthesis of cyclopropanes from alkenes.[1][2] It involves the use of an organozinc carbenoid, typically generated from diiodomethane and a zinc-copper couple.[1]

Causality Behind Experimental Choices: The stereospecificity of the Simmons-Smith reaction is a key advantage, ensuring that the stereochemistry of the starting alkene is retained in the cyclopropane product. The reaction is generally tolerant of a wide range of functional groups, which can be beneficial for complex molecule synthesis.[3] However, the high cost of diiodomethane and the potential for side reactions with certain functional groups are notable drawbacks.[1] The use of diethylzinc (the Furukawa modification) can enhance reactivity but also introduces additional handling and safety considerations due to its pyrophoric nature.[3]

Experimental Protocol: A Generalized Simmons-Smith Reaction

A generalized procedure for a Simmons-Smith type reaction, adaptable for 3,5-dichlorostyrene, is as follows:

• To a stirred suspension of activated zinc-copper couple in a dry, inert solvent (e.g., diethyl ether or dichloromethane), a solution of diiodomethane in the same solvent is added dropwise at a controlled temperature.

• After the formation of the organozinc carbenoid, a solution of 3,5-dichlorostyrene in the same solvent is added.

• The reaction mixture is stirred at room temperature or with gentle heating until the reaction is complete, as monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with an organic solvent.

• The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., magnesium sulfate or sodium sulfate), and the solvent is removed under reduced pressure.

• The resulting crude 1-(3,5-dichlorophenyl)-2,2-diiodocyclopropane would then require further chemical manipulation (e.g., reduction and oxidation) to yield the target carboxylic acid.

An alternative and highly efficient method for cyclopropanation involves the decomposition of a diazo compound, such as ethyl diazoacetate, in the presence of a transition metal catalyst, most commonly rhodium(II) or copper(I) complexes.[4] This generates a metal carbene intermediate that reacts with the alkene.

Causality Behind Experimental Choices: This method offers several advantages, including high yields and the potential for enantioselective synthesis through the use of chiral catalysts.[5] The reaction of ethyl diazoacetate with 3,5-dichlorostyrene would directly yield ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate, which can then be hydrolyzed to the desired carboxylic acid. This two-step sequence is often more direct than the Simmons-Smith approach. However, the use of diazo compounds requires caution due to their potential instability and explosive nature. The cost and availability of suitable transition metal catalysts can also be a consideration.

Experimental Protocol: Generalized Rhodium-Catalyzed Cyclopropanation

A general procedure for the rhodium-catalyzed cyclopropanation of a styrene derivative is outlined below:

• To a solution of 3,5-dichlorostyrene and a rhodium(II) catalyst (e.g., rhodium(II) octanoate dimer) in a dry, inert solvent (e.g., dichloromethane or toluene), a solution of ethyl diazoacetate in the same solvent is added slowly via a syringe pump.

• The slow addition is crucial to maintain a low concentration of the diazo compound and minimize side reactions.

• The reaction is typically carried out at room temperature and monitored by TLC or GC.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product, ethyl 2-(3,5-dichlorophenyl)cyclopropane-1-carboxylate, is purified by column chromatography.

• The purified ester is then subjected to hydrolysis, typically using a base such as sodium hydroxide or potassium hydroxide in a mixture of water and an alcohol (e.g., ethanol or methanol), followed by acidification to yield the final carboxylic acid.

Route 2: Multi-step Synthesis from 3,5-Dichlorobenzaldehyde

This strategy builds the cyclopropane ring through a series of classical organic transformations, starting from the readily available 3,5-dichlorobenzaldehyde. A plausible sequence involves a Knoevenagel condensation with malonic acid, followed by a cyclopropanation step.

Causality Behind Experimental Choices: This route avoids the direct handling of potentially hazardous reagents like diazo compounds. The starting materials, 3,5-dichlorobenzaldehyde and malonic acid, are inexpensive and readily available. This approach offers a high degree of control over the molecular framework and can be adapted for the synthesis of various analogs. However, it is a multi-step process, which can lead to lower overall yields and increased labor compared to the more direct cyclopropanation routes.

A key intermediate in this pathway is (E)-3-(3,5-dichlorophenyl)acrylic acid, formed via the Knoevenagel condensation. The subsequent cyclopropanation of this α,β-unsaturated acid or its corresponding ester presents a significant challenge. One potential, albeit less common, method involves the reaction of a phenyl-substituted 1,2-dichlorocyclopropane with sodium nitrite followed by hydrolysis. While intriguing, this route is not as well-documented in the literature for this specific substrate.

A more conventional approach would involve the reduction of the acrylic acid to the corresponding allylic alcohol, followed by a Simmons-Smith or related cyclopropanation, and subsequent oxidation to the carboxylic acid.

Experimental Protocol: Generalized Knoevenagel Condensation and Subsequent Steps

A generalized protocol for the initial Knoevenagel condensation is as follows:

• A mixture of 3,5-dichlorobenzaldehyde, malonic acid, and a base catalyst (e.g., pyridine or piperidine) in a suitable solvent (e.g., ethanol or toluene) is heated to reflux.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is cooled, and the product, (E)-3-(3,5-dichlorophenyl)acrylic acid, is typically isolated by filtration or extraction after acidification.

• This intermediate would then require further transformations, such as reduction, cyclopropanation, and oxidation, to arrive at the final product.

Data Presentation and Comparison

Synthetic Route	Key Reagents	Typical Yields	Advantages	Disadvantages	Scalability
Simmons-Smith Cyclopropanation	3,5-Dichlorostyrene, Diiodomethane, Zn-Cu couple	Moderate to Good	Stereospecific, Good functional group tolerance	High cost of diiodomethane, Potential for side reactions, Multi-step to carboxylic acid	Moderate
Catalytic Cyclopropanation	3,5-Dichlorostyrene, Ethyl diazoacetate, Rh(II) or Cu(I) catalyst	Good to Excellent	High yields, Direct route to ester precursor, Potential for enantioselectivity	Hazardous nature of diazo compounds, Catalyst cost	Good
Multi-step from Aldehyde	3,5-Dichlorobenzaldehyde, Malonic acid	Variable (multi-step)	Readily available and inexpensive starting materials, Avoids hazardous reagents	Lower overall yield, More labor-intensive	Good

Visualization of Synthetic Pathways

Caption: Comparative overview of synthetic routes to the target molecule.

Conclusion and Recommendations

The choice of the optimal synthetic route to 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is contingent upon the specific requirements of the research or development program.

• For small-scale laboratory synthesis where stereospecificity is paramount and cost is a secondary concern, the Simmons-Smith reaction offers a reliable, albeit indirect, pathway.

• For larger-scale production where efficiency and yield are critical, transition metal-catalyzed cyclopropanation with ethyl diazoacetate emerges as the superior choice, providing a more direct route to a readily purifiable ester intermediate. The inherent hazards of diazo compounds can be mitigated with appropriate engineering controls and procedural safeguards.

• The multi-step synthesis from 3,5-dichlorobenzaldehyde is a viable alternative, particularly when avoiding hazardous reagents is a primary objective. While potentially lower in overall yield, its reliance on inexpensive and readily available starting materials makes it an economically attractive option for process development.

Ultimately, the selection of a synthetic route should be guided by a thorough evaluation of factors including cost, safety, scalability, and the desired stereochemical outcome. This guide provides the foundational knowledge to facilitate this critical decision-making process.

References

• Charette, A. B.; Beauchemin, A. Simmons-Smith Cyclopropanation Reaction. Org. React.2001, 58, 1–415.
• Furukawa, J.; Kawabata, N.; Nishimura, J. A Novel Route to Cyclopropanes from Olefins. Tetrahedron Lett.1966, 7 (28), 3353–3354.
• Simmons, H. E.; Smith, R. D. A NEW SYNTHESIS OF CYCLOPROPANES FROM OLEFINS. J. Am. Chem. Soc.1958, 80 (19), 5323–5324.
• Doyle, M. P.; McKervey, M. A.; Ye, T. Modern Catalytic Methods for Organic Synthesis with Diazo Compounds: From Cyclopropanes to Ylides; John Wiley & Sons, 1998.
• Lebel, H.; Marcoux, J.-F.; Molinaro, C.; Charette, A. B. Stereoselective Cyclopropanation Reactions. Chem. Rev.2003, 103 (4), 977–1050.
• Maas, G. Transition-metal-catalyzed reactions of diazo compounds. Angew. Chem. Int. Ed.2009, 48 (44), 8186-8195.
• Singh, V. K.; Rawat, M.; De, S. Rhodium-catalyzed reactions of diazo compounds. Coord. Chem. Rev.2007, 251 (11-12), 1519-1553.
• Jones, G.
• Tietze, L. F.; Beifuss, U. The Knoevenagel reaction. In Comprehensive Organic Synthesis; Trost, B. M., Fleming, I., Eds.; Pergamon: Oxford, 1991; Vol. 2, pp 341–394.

• LookChem. (1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid. [Link]

• Organic Syntheses. Cyclopropanecarboxylic acid. [Link]

• Wikipedia. Simmons–Smith reaction. [Link]

• Wikipedia. Cyclopropanation. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 13854933, 2-(3,5-dichlorophenyl)cyclopropanecarboxylic acid. [Link]

• Taylor & Francis Online. Phase-transfer catalyst – Knowledge and References. [Link]

• NROChemistry. Simmons-Smith Reaction. [Link]

• Organic Chemistry Tutor. The Simmons-Smith Reaction and Cyclopropanation of Alkenes. [Link]

• McGlacken, G. P.; Fairlamb, I. J. S. Palladium-catalysed reactions of diazo compounds. Dalton Trans.2009, (39), 8087-8103.

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• 2. yo.xdbiochems.com [yo.xdbiochems.com]
• 3. chemscene.com [chemscene.com]
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A Comparative In Vitro Analysis of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid Derivatives: A Guide for Preclinical Research

This guide provides a comprehensive overview of the in vitro testing methodologies for evaluating the therapeutic potential of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid derivatives. Cyclopropane-containing compounds are of significant interest in medicinal chemistry due to their unique structural and electronic properties, which can confer potent and selective biological activities. This document is intended for researchers, scientists, and drug development professionals engaged in the preclinical assessment of novel chemical entities.

The inherent ring strain and pseudo-double bond character of the cyclopropane moiety make it a versatile scaffold in drug design. Derivatives of this core structure have demonstrated a wide spectrum of biological effects, including antimicrobial, antifungal, and anticancer activities. The strategic incorporation of a 3,5-dichlorophenyl group can further modulate the lipophilicity, metabolic stability, and target-binding affinity of these molecules.

This guide will detail standardized in vitro protocols for assessing the antimicrobial, antifungal, and anticancer efficacy of these derivatives, present comparative data from closely related compounds, and discuss the mechanistic rationale behind the experimental designs.

I. Antimicrobial and Antifungal Activity Profiling

The increasing prevalence of drug-resistant pathogens necessitates the discovery of novel antimicrobial agents. The unique structural features of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid derivatives make them promising candidates for development in this therapeutic area.

A. Rationale for In Vitro Susceptibility Testing

In vitro antimicrobial susceptibility testing is the foundational step in evaluating the potential of a new chemical entity as an anti-infective agent. These assays determine the minimum concentration of a compound required to inhibit the visible growth of a microorganism (Minimum Inhibitory Concentration, MIC) or to kill the microorganism (Minimum Bactericidal/Fungicidal Concentration, MBC/MFC). The broth microdilution method is a widely accepted and standardized technique for determining MIC values, providing a quantitative measure of a compound's potency.

B. Experimental Protocol: Broth Microdilution Assay

This protocol outlines the determination of MIC values for test compounds against a panel of bacterial and fungal strains.

1. Preparation of Materials:

• Test Compounds: Prepare stock solutions of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid derivatives in a suitable solvent, such as dimethyl sulfoxide (DMSO).
• Microbial Strains: Use standardized strains from recognized culture collections (e.g., ATCC). Include Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and fungal species (e.g., Candida albicans).
• Growth Media: Use appropriate broth media for each microorganism (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).
• 96-Well Microplates: Sterile, flat-bottom microplates are required.

2. Assay Procedure:

• Serial Dilutions: In the wells of a 96-well plate, perform a two-fold serial dilution of the test compounds in the appropriate growth medium to achieve a range of concentrations.
• Inoculum Preparation: Prepare a standardized inoculum of each microorganism, adjusted to a specific cell density (e.g., 5 x 10^5 CFU/mL for bacteria).
• Inoculation: Add the microbial inoculum to each well containing the diluted test compounds. Include positive controls (microorganisms in medium without compound) and negative controls (medium only).
• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 24-48 hours for fungi).
• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

3. Workflow Diagram:

Caption: Workflow for the broth microdilution assay.

C. Comparative Data: Antimicrobial and Antifungal Activity

While specific data for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is not extensively published, studies on structurally related compounds provide valuable insights into their potential activity.

Table 1: In Vitro Antimicrobial and Antifungal Activity of Cyclopropane Amide Derivatives [1]

Compound ID	Target Organism	MIC (µg/mL)
Derivative F8	Candida albicans	16
Derivative F24	Candida albicans	16
Derivative F42	Candida albicans	16
Fluconazole (Control)	Candida albicans	2
Derivative F5	Staphylococcus aureus	>128
Ciprofloxacin (Control)	Staphylococcus aureus	0.25

Note: The presented data is for amide derivatives of cyclopropane, not the specific acid form. This serves as a comparative reference for the potential of the cyclopropane scaffold.

II. In Vitro Anticancer Activity Screening

The development of novel anticancer agents with improved efficacy and reduced toxicity is a critical area of research. The unique conformational constraints imposed by the cyclopropane ring can lead to enhanced binding to biological targets, making these derivatives interesting candidates for cancer therapy.

A. Rationale for Cell-Based Cytotoxicity Assays

Initial in vitro screening for anticancer activity typically involves evaluating the cytotoxic or anti-proliferative effects of a compound on various cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability. This assay measures the metabolic activity of cells, which is generally proportional to the number of viable cells.

B. Experimental Protocol: MTT Assay

This protocol describes the procedure for evaluating the in vitro anticancer activity of test compounds.

1. Preparation of Materials:

• Test Compounds: Prepare stock solutions of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid derivatives in DMSO.
• Cell Lines: Use a panel of human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma) and a non-cancerous cell line (e.g., HEK293 - human embryonic kidney) to assess selectivity.
• Cell Culture Medium: Use appropriate medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.
• MTT Reagent: 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).
• Solubilization Solution: e.g., DMSO or a solution of SDS in HCl.

2. Assay Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).
• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.
• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.
• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Sources

• 1. Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Research Landscape of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid: A Guide for Investigators

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a synthetic molecule that has garnered interest within the pharmaceutical and agrochemical sectors as a potential building block for more complex chemical entities.[1] Its rigid cyclopropane scaffold, coupled with the electronically distinct 3,5-dichlorophenyl substituent, presents a unique chemical architecture for designing novel bioactive compounds. This guide aims to provide a comprehensive overview of the currently available peer-reviewed literature on this compound, offering a comparative analysis of its known attributes and highlighting areas ripe for further investigation.

While detailed, direct comparative studies on the biological performance of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid are notably scarce in publicly accessible peer-reviewed literature, this guide will synthesize the existing information and draw logical comparisons with structurally related compounds and established therapeutic agents where applicable.

Physicochemical Properties and Synthesis

The fundamental characteristics of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid are summarized below.

Property	Value	Source
Molecular Formula	C₁₀H₈Cl₂O₂	[1]
Molecular Weight	231.08 g/mol	[1]
Appearance	Colorless or light yellow solid	ChemBK
Melting Point	Approximately 118-120 °C	ChemBK
Solubility	Soluble in organic solvents (e.g., ethanol, acetone, dichloromethane); insoluble in water	ChemBK

Note: Some sources indicate that specific physical properties like melting and boiling points have not been formally reported.[1]

Synthetic Approaches: A General Overview

One common approach involves the cyclopropanation of an appropriately substituted styrene derivative. A generalized workflow for such a synthesis is depicted below.

Caption: Generalized synthetic workflow for 2-arylcyclopropane-1-carboxylic acids.

This process typically involves the reaction of a styrene with a diazoacetate in the presence of a transition metal catalyst, such as a rhodium(II) or copper(I) complex, to form the cyclopropane ring. The resulting ester is then hydrolyzed to yield the final carboxylic acid. The choice of catalyst and reaction conditions can influence the stereoselectivity of the cyclopropanation reaction.

Another described method for a related compound, cyclopropanecarboxylic acid, involves the base-induced cyclization of γ-chlorobutyronitrile followed by hydrolysis.[2] A similar intramolecular cyclization strategy could potentially be adapted for the synthesis of the dichlorophenyl derivative, starting from a suitably substituted precursor.

Biological Activity and Potential Applications

While 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is cited as a building block for pharmaceuticals and agrochemicals, specific data on its biological activity is limited in peer-reviewed publications.[1] The primary area of speculative interest lies in its potential as a modulator of excitatory amino acid transporters (EAATs), also known as glutamate transporters.

The Glutamate Transporter Family: A Key Neurological Target

Glutamate is the primary excitatory neurotransmitter in the central nervous system, and its extracellular concentrations are tightly regulated by EAATs.[3][4] Dysregulation of glutamate transport is implicated in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases. This makes EAATs attractive targets for therapeutic intervention.

2-Phenylcyclopropane Carboxylic Acids as a Class of Bioactive Molecules

Research into the broader class of 2-phenylcyclopropane carboxylic acid derivatives has revealed their potential as enzyme inhibitors. For instance, studies have explored their structure-activity relationships as inhibitors of O-acetylserine sulfhydrylase, an enzyme involved in bacterial cysteine biosynthesis. While these studies did not specifically include the 3,5-dichloro derivative, they provide a rationale for exploring the biological activity of this class of compounds.

Hypothetical Comparison with Known Glutamate Transporter Inhibitors

To contextualize the potential of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, we can compare its structural features with those of known glutamate transporter inhibitors.

Compound	Structural Class	Key Features
TBOA (threo-β-benzyloxyaspartate)	Aspartate analog	Non-transportable, broad-spectrum EAAT inhibitor
PDC (L-trans-pyrrolidine-2,4-dicarboxylate)	Conformationally restricted glutamate analog	Transportable, competitive EAAT inhibitor
UCPH-101	Dihydropyridine derivative	Selective EAAT1 inhibitor
2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid	Phenylcyclopropane carboxylic acid	Rigid cyclopropane core, dichlorophenyl substitution

The rigid cyclopropane backbone of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, similar to the constrained ring system of PDC, could confer a specific conformation that favors binding to the active site of an EAAT. The dichlorophenyl group significantly alters the electronic and lipophilic properties of the molecule compared to unsubstituted phenylcyclopropane carboxylic acid, which could influence its potency, selectivity, and pharmacokinetic profile.

Caption: Hypothesized structure-activity relationships for 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid.

Future Directions and Unanswered Questions

The current body of literature leaves many questions unanswered regarding 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid. Future research should focus on:

• Detailed Synthesis and Characterization: Publication of a robust and reproducible synthetic protocol, including stereoselective methods to access individual enantiomers, is crucial.

• In Vitro Biological Evaluation: A comprehensive screening of the compound against a panel of EAAT subtypes is necessary to determine its inhibitory activity and selectivity profile. Standard assays, such as radiolabeled glutamate uptake assays in cell lines expressing specific EAATs, would provide valuable quantitative data (e.g., IC₅₀ values).

• Mechanism of Action Studies: Investigating whether the compound acts as a competitive, non-competitive, or uncompetitive inhibitor, and whether it is a transportable substrate, would provide critical mechanistic insights.

• Comparative Studies: Direct, head-to-head comparisons with known EAAT inhibitors under the same experimental conditions are needed to accurately assess its relative potency and selectivity.

• In Vivo Studies: Should in vitro studies show promise, evaluation in animal models of neurological disorders would be the next logical step to determine its therapeutic potential.

Conclusion

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid represents a molecule with theoretical potential as a modulator of biological targets, particularly glutamate transporters. However, the lack of specific, publicly available peer-reviewed data on its synthesis and biological activity severely limits our current understanding and ability to make definitive comparisons. This guide serves to highlight the existing knowledge gaps and to encourage further research into this and related compounds. The unique structural features of this molecule warrant a more in-depth investigation to unlock its potential in drug discovery and development.

References

• LookChem. Cas 220353-25-3, (1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid.
• Organic Syntheses. cyclopropanecarboxylic acid.
• ChemBK. trans rel-(1R,2R)-2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic Acid.
• MDPI. Structure-Function Relationship of Transporters in the Glutamate–Glutamine Cycle of the Central Nervous System. 2018.
• PubMed.

Sources

• 1. lookchem.com [lookchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]
• 4. Glutamate as a neurotransmitter in the brain: review of physiology and pathology - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Assessing the Purity of Synthesized 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

Introduction: The Critical Role of Purity for a Key Chiral Intermediate

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a crucial chiral building block in the synthesis of various pharmaceutical and agrochemical compounds.[1] Its specific three-dimensional structure, conferred by the cyclopropane ring and its substituents, is fundamental to its biological activity in the final active molecule. Consequently, ensuring the high purity of this intermediate is not merely a matter of quality control; it is a prerequisite for the safety, efficacy, and consistency of the end product.

Impurities can arise from various sources, including unreacted starting materials, by-products from side reactions, residual solvents, and undesired stereoisomers (enantiomers or diastereomers). These impurities can have significant downstream effects, potentially leading to reduced efficacy, altered toxicity profiles, or difficulties in subsequent manufacturing steps.

This guide provides an in-depth comparison of key analytical techniques for assessing the chemical and stereochemical purity of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid. We will move beyond simple procedural lists to explore the scientific rationale behind method selection, offering field-proven insights to construct a robust, self-validating analytical workflow.

Chapter 1: Chromatographic Purity I - High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of pharmaceutical analysis for non-volatile compounds. Its high resolution and sensitivity make it ideal for separating and quantifying the target compound from closely related structural impurities. For a chiral molecule like this, the analysis is twofold: achiral analysis for general impurities and chiral analysis for enantiomeric purity.

Part A: Reversed-Phase HPLC for Process-Related Impurities and Degradants

Expertise & Causality: The principle of Reversed-Phase (RP) HPLC relies on the partitioning of analytes between a polar mobile phase and a nonpolar stationary phase.[2] For 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, a C18 column (containing octadecyl-silica) is the logical choice. The hydrophobic C18 chains interact strongly with the dichlorophenyl ring of the analyte, providing excellent retention and allowing for effective separation from more polar or less hydrophobic impurities.

A critical parameter is the mobile phase pH. The carboxylic acid moiety (pKa ≈ 4-5) must be protonated to ensure its neutrality and consistent retention. Therefore, acidifying the mobile phase with formic acid or phosphoric acid is essential to suppress the ionization of the carboxyl group, leading to sharp, symmetrical peaks.[2]

Experimental Protocol: RP-HPLC

• Instrumentation: Standard HPLC system with a gradient pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water (HPLC grade).

  • Mobile Phase B: Acetonitrile (HPLC grade).

• Sample Preparation:

  • Accurately weigh ~10 mg of the synthesized compound.

  • Dissolve in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water (diluent) to create a 1 mg/mL stock solution.

  • Further dilute to a working concentration (e.g., 50 µg/mL) using the diluent.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 220 nm (or optimal wavelength determined by PDA scan).

  • Injection Volume: 10 µL.

  • Gradient Elution:

    • 0-5 min: 30% B

    • 5-25 min: 30% to 90% B

    • 25-30 min: 90% B

    • 30.1-35 min: 30% B (re-equilibration).

• Data Analysis: Purity is calculated using the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram. Impurities are identified by their relative retention times compared to the main peak.

Trustworthiness: This method is self-validating through the use of a PDA detector, which can assess peak purity by comparing UV spectra across a single peak. Inconsistent spectra within a peak suggest co-elution with an impurity.

Workflow for RP-HPLC Analysis

Caption: Workflow for RP-HPLC purity analysis.

Part B: Chiral HPLC for Enantiomeric Purity

Expertise & Causality: Since the target molecule is chiral, quantifying the enantiomeric excess (e.e.) is paramount. This requires a chiral stationary phase (CSP) that can form transient, diastereomeric complexes with the enantiomers, leading to different retention times. Polysaccharide-based CSPs, such as those derived from cellulose or amylose tris(3,5-dimethylphenylcarbamate), are exceptionally versatile and effective for separating a wide range of chiral molecules, including carboxylic acids.[3] The choice between normal-phase (e.g., hexane/isopropanol) and reversed-phase mobile systems depends on the specific CSP and analyte, often requiring empirical screening for optimal separation.

Experimental Protocol: Chiral HPLC

• Instrumentation: As above.

• Column: Chiral column, e.g., Daicel CHIRALPAK® series or equivalent polysaccharide-based CSP.

• Mobile Phase Preparation: (Example for normal phase)

  • Mobile Phase: A mixture of Hexane and Isopropanol (e.g., 90:10 v/v) with a small amount of an acidic modifier like Trifluoroacetic Acid (TFA, ~0.1%) to improve peak shape.

• Sample Preparation: Dissolve the sample in the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min (isocratic).

  • Column Temperature: 25 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 5 µL.

• Data Analysis: Enantiomeric excess is calculated as: e.e. (%) = [(Area_major - Area_minor) / (Area_major + Area_minor)] * 100.

Chapter 2: Orthogonal Purity Check - Gas Chromatography-Mass Spectrometry (GC-MS)

An orthogonal method uses a different separation or detection principle, providing a more comprehensive purity profile. GC-MS is ideal for identifying volatile and semi-volatile impurities, such as residual solvents or certain by-products, that might not be well-resolved by HPLC.

Expertise & Causality: Direct analysis of carboxylic acids by GC is often problematic due to their low volatility and high polarity, which can lead to poor peak shape (tailing) and thermal decomposition in the hot injector.[4] The solution is derivatization. Converting the polar carboxylic acid group into a nonpolar, more volatile ester (e.g., methyl ester) or silyl ester makes the analyte "GC-friendly." Silylation using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective choice. The mass spectrometer detector then provides invaluable structural information on any separated impurities, aiding in their identification.

Experimental Protocol: GC-MS with Derivatization

• Instrumentation: GC system coupled to a Mass Spectrometer (MS).

• Derivatization:

  • Place ~1 mg of the sample in a vial.

  • Add 200 µL of a suitable solvent (e.g., Pyridine).

  • Add 100 µL of BSTFA.

  • Cap the vial and heat at 60-70 °C for 30 minutes.

  • Cool to room temperature before injection.

• GC-MS Conditions:

  • Column: A low-polarity column, such as a DB-5ms or HP-5ms (5% phenyl-methylpolysiloxane).

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program:

    • Initial: 100 °C, hold for 2 min.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 min at 280 °C.

  • MS Conditions: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 500.

• Data Analysis: Identify peaks by comparing their mass spectra to libraries (e.g., NIST) and their retention indices. Quantify using area percent or an internal standard.

Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis with derivatization.

Chapter 3: Absolute Purity & Structure - Quantitative NMR (qNMR)

While chromatography gives relative purity, quantitative Nuclear Magnetic Resonance (qNMR) can determine the absolute purity (or assay) of a compound without needing a specific reference standard of the analyte itself.

Expertise & Causality: qNMR operates on the principle that the integrated area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. By adding a known amount of a highly pure, stable internal standard with a simple spectrum (e.g., maleic acid, dimethyl sulfone) to a precisely weighed sample, one can determine the sample's purity by comparing the integral of a unique analyte proton signal to the integral of a known proton signal from the standard.[5] NMR also serves as the definitive method for structural confirmation. For our target compound, the carboxylic acid proton signal is particularly diagnostic, appearing far downfield around 10-12 ppm.[6]

Experimental Protocol: qNMR

• Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh ~20 mg of the synthesized compound into a vial.

  • Accurately weigh ~10 mg of a certified internal standard (e.g., maleic acid) into the same vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

  • Transfer the solution to an NMR tube.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. This requires specific parameters: a long relaxation delay (D1, typically 7 times the longest T1) to ensure full magnetization recovery, a calibrated 90° pulse, and a high signal-to-noise ratio.

• Data Analysis:

  • Carefully integrate a well-resolved signal from the analyte (e.g., one of the aromatic protons) and a signal from the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where: I=Integral, N=Number of protons for the signal, MW=Molecular Weight, m=mass, P=Purity of the standard.

Workflow for qNMR Analysis

Caption: Workflow for quantitative NMR (qNMR) analysis.

Chapter 4: Bulk Thermal Purity - Differential Scanning Calorimetry (DSC)

DSC offers a rapid method to determine the total purity of highly crystalline materials. It measures the heat flow into or out of a sample as a function of temperature.

Expertise & Causality: The underlying principle is the phenomenon of melting point depression. Impurities that are soluble in the molten state of the main compound but insoluble in its solid state will lower and broaden the melting endotherm.[7] The extent of this change is directly related to the mole fraction of the impurity, a relationship described by the van't Hoff equation.[8] This makes DSC an excellent tool for assessing the purity of raw materials and final products, ensuring they meet stringent standards.[9]

Limitations: This technique is only suitable for compounds that are crystalline, thermally stable upon melting, and ideally >98% pure.[10] It provides a single value for total eutectic impurities and cannot identify or quantify individual impurity species.

Experimental Protocol: DSC

• Instrumentation: A calibrated Differential Scanning Calorimeter.

• Sample Preparation:

  • Accurately weigh 1-3 mg of the sample into an aluminum DSC pan.

  • Hermetically seal the pan. Prepare an empty, sealed pan as a reference.

• DSC Conditions:

  • Temperature Program: Heat the sample at a slow, constant rate (e.g., 1-2 °C/min) through its melting transition.

  • Atmosphere: Inert nitrogen purge (e.g., 50 mL/min).

• Data Analysis: The instrument software uses the shape of the melting peak to solve the van't Hoff equation and calculate the mole percent purity.

Workflow for DSC Purity Analysis

Caption: Workflow for DSC purity analysis.

Comparative Summary of Analytical Techniques

Feature	HPLC (Reversed-Phase & Chiral)	GC-MS (with Derivatization)	Quantitative NMR (qNMR)	Differential Scanning Calorimetry (DSC)
Principle	Liquid-solid partitioning	Gas-solid partitioning & mass fragmentation	Nuclear spin resonance in a magnetic field	Melting point depression
Primary Use	Quantify related substances & enantiomers	Identify/quantify volatile impurities	Determine absolute purity & structure	Determine total molar purity of bulk material
Sensitivity	High (ng to pg)	Very High (pg to fg)	Moderate (µg to mg)	Low (detects impurities >0.1 mol%)
Impurity ID	Requires standards or MS coupling	Excellent (via mass spectral libraries)	Excellent (for major impurities)	Not possible
Quantitation	Relative (Area %) or external standard	Relative (Area %) or internal standard	Absolute (Primary method)	Absolute (for total eutectic impurities)
Key Advantage	Robust, versatile for non-volatiles	High sensitivity and specificity	No reference standard of analyte needed	Fast, small sample size, no solvent
Key Limitation	Co-elution possible	Requires derivatization for non-volatiles	Lower sensitivity than chromatography	Only for pure, stable crystalline solids

Conclusion: An Integrated Approach to Purity Assessment

No single analytical method can provide a complete picture of the purity of a synthesized compound. A robust and trustworthy assessment of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid demands an integrated, orthogonal approach.

• Primary Workflow: Employ RP-HPLC for routine analysis of process-related impurities and Chiral HPLC to ensure enantiomeric excess meets specifications.

• Orthogonal Confirmation: Use qNMR as a primary method to establish the absolute purity of a reference batch and to definitively confirm the compound's structure.

• Impurity Identification: Utilize GC-MS (with derivatization) during process development to identify and control for volatile and semi-volatile impurities. For non-volatile unknowns, LC-MS would be the method of choice.

• Rapid Bulk Check: Implement DSC as a rapid quality control check for batch-to-batch consistency of highly pure, crystalline material.[9]

By combining the high-resolution separation of chromatography, the definitive structural insight of NMR, and the bulk thermal properties from DSC, researchers and drug development professionals can build a comprehensive and scientifically sound purity profile, ensuring the quality and integrity of this critical synthetic intermediate.

References

• Differential Scanning Calorimetry (DSC Analysis)
• DSC Thermal Characterization Testing - Testing Laboratory.
• Purity Determination by Differential Scanning Calorimetry (DSC). LabRulez ICPMS.
• Purity Determination by DSC.
• The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards.
• (1R-trans)-2-(3,5-Dichlorophenyl)-cyclopropanecarboxylic acid. LookChem.
• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020).
• Quantitative nuclear magnetic resonance (QNMR) spectroscopy for assessing the purity of technical grade agrochemicals: 2,4-dichlorophenoxyacetic acid (2,4-D)
• 1 1-cyclopropanedicarboxylic acid GC Method.
• Application Note: HPLC Analysis of 3-(3,5-dichlorophenyl)benzoic acid. Benchchem.
• 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts.

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• 5. Quantitative nuclear magnetic resonance (QNMR) spectroscopy for assessing the purity of technical grade agrochemicals: 2,4-dichlorophenoxyacetic acid (2,4-D) and sodium 2,2-dichloropropionate (Dalapon sodium) - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic Acid

Introduction: Understanding the Compound and Associated Risks

2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a halogenated organic acid. While specific hazard data for this exact compound is limited, its structure—containing a dichlorophenyl group and a carboxylic acid moiety—necessitates a cautious and systematic approach to its disposal. Halogenated organic compounds are of particular concern as they require specialized disposal methods, such as high-temperature incineration, to prevent the formation of toxic byproducts like dioxins.[1] This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of this compound, ensuring the safety of laboratory personnel and environmental protection. The procedures outlined are based on established best practices for managing halogenated organic acid waste.[2]

Hazard Identification and Essential Safety Data

Before handling or disposing of any chemical, a thorough risk assessment is paramount. The primary hazards associated with 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid are derived from its classification as a halogenated organic acid. Such compounds are often corrosive and can be toxic.[2]

Key Potential Hazards:

• Corrosive: May cause severe skin burns and eye damage.[2][3]

• Toxic: Harmful if swallowed, inhaled, or in direct contact with skin.[2][4][5]

• Environmental Hazard: Potentially toxic to aquatic life.[2][6]

The following table summarizes the critical safety information and required personal protective equipment (PPE).

Parameter	Information	Source(s)
Chemical Name	2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid	-
Molecular Formula	C₁₀H₈Cl₂O₂	[7]
Appearance	Colorless or light yellow solid	[5]
Primary Hazards	Corrosive, Toxic, Environmental Hazard	[2][3][5][6]
Personal Protective Equipment (PPE)
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Always check manufacturer's compatibility data.	[2]
Eye Protection	Safety goggles or a face shield, ensuring a complete seal around the eyes.	[2][8]
Skin & Body Protection	Chemical-resistant apron or a fully buttoned lab coat.	[2][8]
Respiratory Protection	Handle exclusively in a certified chemical fume hood to avoid inhalation of dust or vapors.	[2][8][9]

Step-by-Step Disposal Protocol

Adherence to a strict, logical workflow is essential for the safe disposal of this compound. The following protocol is designed to guide the user from the point of waste generation to its final collection by authorized personnel.

Waste Segregation: The Critical First Step

Proper segregation is the cornerstone of safe chemical waste management. Due to the presence of chlorine atoms, this compound must be classified as halogenated organic waste .[1][10]

Immediate Action:

• Designate a Container: Use a dedicated, compatible hazardous waste container. Suitable materials include borosilicate glass or high-density polyethylene (HDPE).[2]

• Label Correctly: Before adding any waste, the container must be clearly labeled. The label should include:

  • The words "Hazardous Waste"[2][11]

  • The full chemical name: "Waste 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid"[11]

  • Associated hazard pictograms (e.g., Corrosive, Toxic, Environmental Hazard).

• Avoid Mixing: Do not mix this waste with non-halogenated organic waste, inorganic acids, bases, or any other waste streams.[1][12] Mixing incompatible chemicals can lead to dangerous reactions.

Collection and Accumulation

• Solid Waste: Collect waste in its solid form directly into the designated container.

• Contaminated Materials: Any items grossly contaminated with the compound, such as weighing paper, gloves, or absorbent pads from a spill cleanup, must also be placed in the same halogenated waste container.

• Container Management: Keep the waste container securely closed at all times, except when actively adding waste.[11] This prevents the release of vapors and protects against spills.

• Storage Location: Store the waste container in a cool, dry, well-ventilated area, away from heat or ignition sources, and within a designated satellite accumulation area.[2][5][9]

Neutralization (Conditional)

While carboxylic acids can be neutralized with a weak base, this step is not recommended for waste disposal without direct consultation and approval from your institution's Environmental Health and Safety (EHS) department.[2] Uncontrolled neutralization can generate heat and aerosols, posing an unnecessary risk. The preferred and safer method is disposal via a licensed hazardous waste contractor who will handle the final treatment.

Final Disposal Arrangements

Once the waste container is full or ready for pickup, follow your institution's specific procedures for hazardous waste disposal. This typically involves:

• Ensuring the waste container's exterior is clean and the label is accurate and complete.

• Arranging for collection by your institution's EHS department or a licensed hazardous waste disposal company.[2]

• Completing any required waste disposal forms or logs accurately.

The workflow for waste segregation and disposal is illustrated in the diagram below.

Caption: Waste Disposal Workflow Diagram

Emergency Procedures: Spill Response

In the event of a spill, prompt and correct action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.[2]

• Don PPE: Before addressing the spill, don the full personal protective equipment detailed in the table above.

• Contain the Spill: For a solid spill, carefully sweep up the material. For larger spills, use an inert absorbent material like vermiculite, sand, or a commercial spill kit. Do not use combustible materials like sawdust .[2]

• Collect Absorbed Material: Carefully scoop the contained waste and absorbent material into your designated halogenated organic waste container.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone, if compatible with the surface), followed by a thorough wash with soap and water. All cleaning materials must be disposed of as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department immediately, regardless of the spill's size.[2]

References

• Benchchem. (n.d.). Proper Disposal Procedures for Halogenated Organic Acid Waste (Designated "Ch282-5").
• New Jersey Department of Health. (2000). Hazard Summary: Dichlorophenyl Trichlorosilane.
• Bucknell University. (2016). Hazardous Waste Segregation.
• University of Barcelona. (n.d.). Classification of special laboratory waste.
• National Oceanic and Atmospheric Administration. (n.d.). CAMEO Chemicals: Dichlorodiphenyldichloroethane.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• University of York, Department of Biology. (n.d.). Disposal Standards.
• Fisher Scientific. (2025). Safety Data Sheet: Cyclopropanecarboxylic acid.
• BASF. (2025). Safety Data Sheet: AGS (Dicarboxylic acids mixture).
• National Center for Biotechnology Information. (n.d.). CAMEO Chemicals: Dichlorodiphenyldichloroethane.
• ChemBK. (2024). trans rel-(1R,2R)-2-(3,5-dichlorophenyl)cyclopropane-1-carboxylic Acid.
• SynQuest Laboratories, Inc. (2016). Safety Data Sheet: 2-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid.
• ChemScene. (n.d.). 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid.

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• 4. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 12. Disposal Standards - Department of Biology, University of York [york.ac.uk]

A Senior Application Scientist's Guide to Handling 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid: From Personal Protection to Disposal

Welcome, researchers and innovators. In the landscape of drug development, our success is intrinsically linked to our diligence in safety. The molecule in our focus today, 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid, is a compound with significant potential, but its handling demands our utmost respect and a rigorous adherence to safety protocols. This guide is designed to move beyond a simple checklist, offering a deep dive into the why behind each procedural step. We will explore the necessary personal protective equipment (PPE), safe operational workflows, and compliant disposal methods, ensuring both your safety and the integrity of your research.

Hazard Analysis: Understanding the Compound

Before we can select the appropriate PPE, we must first understand the inherent risks associated with 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid. A thorough analysis of its structure reveals three key areas of concern:

• The Carboxylic Acid Group (-COOH): This functional group imparts acidic properties. Carboxylic acids can be corrosive and cause severe skin burns and eye damage upon contact.[1][2] The acidity necessitates protection against direct contact and potential respiratory irritation from dust or aerosols.

• Solid State: The compound is a solid at room temperature.[5] This primarily presents an inhalation hazard from dust generated during handling, such as weighing or transferring the powder.

A safety data sheet for the closely related isomer, 2-(2,6-Dichlorophenyl)cyclopropane-1-carboxylic acid, classifies it as a skin and eye irritant and a potential respiratory irritant, reinforcing our structural analysis.[6]

The Core of Protection: Selecting Your Personal Protective Equipment (PPE)

Based on our hazard analysis, a multi-layered PPE approach is essential. The goal is to establish a complete barrier between you and the chemical, preventing exposure through all potential routes: dermal (skin), ocular (eyes), and inhalation (breathing).[7]

Hand and Body Protection: The First Line of Defense

• Gloves: Standard lightweight latex gloves are insufficient. You must use gloves rated for protection against both acids and chlorinated organic solvents.[8]

  • Primary Recommendation: Nitrile gloves are an excellent choice for incidental contact, offering good resistance to a range of chemicals, including acids.[9][10]

  • For Extended Handling: When prolonged contact or immersion is possible, consider heavier-duty butyl or neoprene rubber gloves.[11]

  • The Double-Gloving Technique: For enhanced safety, particularly when handling larger quantities, wearing two pairs of nitrile gloves is a prudent practice. If the outer glove is compromised, you can remove it without exposing your skin.

• Laboratory Coat: A flame-resistant lab coat is mandatory to protect your skin and clothing from splashes and dust.[3] Ensure it is fully buttoned and the sleeves are not rolled up.

Eye and Face Protection: A Non-Negotiable Mandate

Given that related compounds are known to cause serious eye irritation and damage, robust eye protection is critical.[2][6]

• Chemical Splash Goggles: These are the minimum requirement and must be worn at all times in the laboratory. Unlike safety glasses, goggles form a seal around the eyes, protecting against splashes, dust, and vapors from all angles.

• Face Shield: When there is a significant risk of splashing—for instance, when handling larger quantities, preparing solutions, or performing reactions that could become vigorous—a full-face shield must be worn in addition to your chemical splash goggles.[10][11] The face shield provides a secondary layer of protection for your entire face.

Respiratory Protection: Safeguarding Against Inhalation

Since 2-(3,5-Dichlorophenyl)cyclopropane-1-carboxylic acid is a solid, the primary inhalation risk comes from airborne dust particles.[6]

• Engineering Controls First: The most effective way to control this hazard is to handle the solid chemical within a certified chemical fume hood.[3][12] This engineering control captures dust at the source, preventing it from entering your breathing zone.

• When a Respirator is Needed: If handling outside of a fume hood is unavoidable or if there is a risk of generating significant dust, respiratory protection is required.

  • Recommended Respirator: A NIOSH-approved respirator equipped with a particulate filter (such as an N95, N100, P95, or P100 filter) is necessary.[11][13] For operations that might also generate vapors, a combination cartridge with protection against acid gases would be appropriate.[11]

  • Fit Testing: A respirator is only effective if it forms a tight seal with your face. A qualitative or quantitative fit test is essential to ensure proper function.[11]

PPE Summary Table

Task	Minimum Required PPE
Weighing/Transferring Solid	Nitrile Gloves (Double-gloved recommended), Lab Coat, Chemical Splash Goggles, Handled within a Chemical Fume Hood.
Preparing Solutions	Nitrile Gloves (Double-gloved recommended), Lab Coat, Chemical Splash Goggles, Face Shield.
Running Reactions	Nitrile Gloves, Lab Coat, Chemical Splash Goggles. (Face shield recommended if splash risk is high).
Handling Waste	Nitrile Gloves, Lab Coat, Chemical Splash Goggles.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict operational workflow minimizes risk. The following procedure integrates the use of PPE with best laboratory practices.

Preparation and Donning PPE

• Area Preparation: Before bringing the chemical into the workspace, ensure the chemical fume hood is operational and the sash is at the proper working height.[12] Clear the workspace of any unnecessary items. Locate the nearest eyewash station and safety shower.[14]

• Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents, waste containers) inside the fume hood to minimize traffic in and out of the controlled area.

• Don PPE: Put on your PPE in the following order: lab coat, inner gloves, outer gloves, and finally, your chemical splash goggles and face shield (if required).

Safe Handling Workflow

Below is a visual representation of the procedural flow for safely handling the compound.

Sources

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